Trimethyltin bromide

• CAS: 1066-44-0

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of Trimethyltin Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyltin bromide ((CH₃)₃SnBr) is an organotin compound that serves as a versatile reagent and precursor in organic synthesis and materials science.[1][2] A thorough understanding of its physical properties is paramount for its safe handling, appropriate application in experimental design, and for the prediction of its behavior in various chemical and biological systems. This technical guide provides a comprehensive overview of the known physical characteristics of Trimethyltin bromide, details generalized experimental protocols for their determination, and illustrates the relationships between these properties.

Core Physical Properties

The physical properties of Trimethyltin bromide are summarized in the table below. These values have been compiled from various chemical suppliers and databases.

Property	Value	Notes
Molecular Formula	C₃H₉BrSn	[3]
Molecular Weight	243.72 g/mol	[3]
Appearance	White crystalline solid	[4][5]
Melting Point	26-27 °C	[4][6]
Boiling Point	165 °C	at 13 torr[7]
Flash Point	113 °C	Closed cup[6][8]
Vapor Pressure	23.1 mmHg	at 25 °C[7]
Solubility	Decomposes in water	[5][9]
Very soluble in many common organic solvents (e.g., alcohol, ethers, halogenated hydrocarbons)	[10]
Sensitivity	Moisture sensitive	[9][10]

Experimental Protocols for Property Determination

The following sections outline generalized experimental methodologies that are typically employed to determine the physical properties of air- and moisture-sensitive organometallic compounds like Trimethyltin bromide.

Melting Point Determination

The melting point of a compound is a critical indicator of its purity.[5] For a moisture-sensitive compound like Trimethyltin bromide, the capillary method is commonly used, with modifications to exclude atmospheric moisture.

Methodology: Capillary Method

• Sample Preparation: A small amount of finely powdered Trimethyltin bromide is loaded into a thin-walled glass capillary tube to a height of 2-3 mm.[7] To prevent exposure to moisture, this process is typically carried out in an inert atmosphere, such as inside a glovebox.

• Sealing the Capillary: The open end of the capillary tube is sealed using a flame to create a closed system. This prevents the hygroscopic sample from absorbing atmospheric water and also contains any volatile components that might sublime.[7]

• Measurement: The sealed capillary is placed in a melting point apparatus, which consists of a heated block or oil bath and a calibrated thermometer or an automated optical detection system.[5]

• Heating and Observation: The temperature is increased at a controlled rate, typically 1-2 °C per minute, to ensure thermal equilibrium.[5] The temperature at which the solid first begins to melt and the temperature at which the last of the solid liquefies are recorded as the melting range.[11] For pure substances, this range is typically narrow.

Boiling Point Determination under Reduced Pressure

Since Trimethyltin bromide has a relatively high boiling point, its determination is often performed under reduced pressure to prevent decomposition at elevated temperatures.

Methodology: Distillation or Reflux Method

• Apparatus Setup: A small-scale distillation or reflux apparatus is assembled.[12] This includes a round-bottom flask containing the Trimethyltin bromide sample and a boiling chip, a condenser, a thermometer, and a vacuum adapter connected to a vacuum pump.

• Pressure Control: The system is evacuated to the desired pressure, which is monitored with a manometer.

• Heating: The sample is heated gently using a heating mantle.

• Temperature Measurement: The thermometer bulb is positioned so that it is enveloped by the vapor of the boiling liquid but does not touch the liquid itself.[12] The temperature at which the liquid boils and its vapor condenses at a steady rate is recorded as the boiling point at that specific pressure.[12] A pressure nomograph can be used to estimate the boiling point at atmospheric pressure.[13]

Vapor Pressure Determination

Vapor pressure is a measure of a substance's volatility. For solids like Trimethyltin bromide, specialized techniques are required for accurate measurement.

Methodology: Static Method

• Sample Preparation: A small, degassed sample of Trimethyltin bromide is placed in a thermostatted sample chamber connected to a pressure transducer.

• Equilibrium: The chamber is evacuated and then the temperature is precisely controlled. The system is allowed to reach thermal and phase equilibrium, where the rate of sublimation equals the rate of condensation.

• Pressure Measurement: The pressure exerted by the vapor in equilibrium with the solid is measured by the transducer. This measurement is repeated at several different temperatures to establish the vapor pressure curve of the compound.[4]

Solubility Determination

The solubility of Trimethyltin bromide is a key parameter for its use in reactions and formulations. Given its reactivity with water, solubility is typically determined in organic solvents under an inert atmosphere.

Methodology: Static Analytical Method

• System Preparation: A known amount of Trimethyltin bromide is added to a known volume of the desired organic solvent in a sealed vessel under an inert atmosphere (e.g., nitrogen or argon).[9]

• Equilibration: The mixture is agitated at a constant temperature for a sufficient period to ensure that equilibrium is reached.

• Sample Analysis: A sample of the supernatant liquid is carefully withdrawn, ensuring no solid particles are included. The concentration of Trimethyltin bromide in the solvent is then determined using an appropriate analytical technique, such as Gas Chromatography (GC) or Atomic Absorption (AA) spectroscopy.[10] This process is repeated at different temperatures to determine the temperature dependence of solubility.[9]

Logical Relationships of Physical Properties

The physical properties of Trimethyltin bromide are interconnected. The following diagram illustrates these logical relationships.

References

• 1. agilent.com [agilent.com]
• 2. Trimethyltin Bromide | 1066-44-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. books.rsc.org [books.rsc.org]
• 4. Vapor pressure - Wikipedia [en.wikipedia.org]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. Solubility of Tin in Aqueous Media: Implications for Regulatory Ecotoxicity Testing? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mt.com [mt.com]
• 8. westlab.com [westlab.com]
• 9. researchgate.net [researchgate.net]
• 10. Tin and organotin compounds (EHC 15, 1980) [inchem.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]

An In-Depth Technical Guide to Trimethyltin Bromide (CAS: 1066-44-0)

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Trimethyltin (B158744) bromide (TMTBr), an organotin compound with the chemical formula (CH₃)₃SnBr, is a versatile and highly reactive reagent used in organic synthesis and as a tool in neurotoxicity research.[1] It is a white crystalline solid at room temperature and is sensitive to moisture.[2]

Property	Value	Reference(s)
CAS Number	1066-44-0	[2][3][4]
Molecular Formula	C₃H₉BrSn	[4]
Molecular Weight	243.72 g/mol	[3][4]
Appearance	White crystalline solid	[3]
Melting Point	26-27 °C	[2][3]
Boiling Point	165 °C	[4]
Solubility	Decomposes in water	[4]
Flash Point	113 °C	[3]

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Chemical Shift (δ) in ppm	J-coupling (Hz)	Reference(s)
¹H NMR	~0.7 (singlet)	²J(¹¹⁹Sn-¹H) ≈ 58-60 Hz
¹³C NMR	~-5 to -10	¹J(¹¹⁹Sn-¹³C) ≈ 380-400 Hz	[5]

Note: Chemical shifts can vary depending on the solvent used.

Fourier-Transform Infrared (FTIR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment	Intensity	Reference(s)
~2980-2910	C-H stretch (methyl)	Strong	[6][7]
~1465	C-H bend (asymmetric)	Medium	[6]
~1380	C-H bend (symmetric)	Medium	[6]
~775	Sn-C stretch (asymmetric)	Strong
~540	Sn-C stretch (symmetric)	Medium
690-515	C-Br stretch	Medium-Strong	[8]

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of trimethyltin bromide is characterized by the isotopic pattern of tin and bromine. The fragmentation pattern is dominated by the successive loss of methyl groups and the bromine atom.

m/z	Fragment	Comments	Reference(s)
244	[(CH₃)₃¹²⁰Sn⁸¹Br]⁺	Molecular ion (isotope dependent)	[9]
229	[(CH₃)₂¹²⁰Sn⁸¹Br]⁺	Loss of a methyl radical (CH₃)	[9]
199	[¹²⁰Sn⁸¹Br]⁺	Loss of three methyl radicals	[9]
165	[(CH₃)₃¹²⁰Sn]⁺	Loss of a bromine radical (Br)	[9]
150	[(CH₃)₂¹²⁰Sn]⁺	Loss of Br and one CH₃	[9]
135	[CH₃¹²⁰Sn]⁺	Loss of Br and two CH₃	[9]
120	[¹²⁰Sn]⁺	Tin cation	[9]

Note: m/z values are approximated for the most abundant isotopes of Sn and Br. The full spectrum will show a complex pattern due to multiple stable isotopes of both elements.

Experimental Protocols

Synthesis of Trimethyltin Bromide from Tetramethyltin (B1198279)

This protocol describes the synthesis of trimethyltin bromide via the redistribution reaction of tetramethyltin with tin(IV) bromide.

Materials:

• Tetramethyltin ((CH₃)₄Sn)

• Tin(IV) bromide (SnBr₄)

• Anhydrous toluene (B28343)

• Schlenk flask and line

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Distillation apparatus

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), add tetramethyltin (2 equivalents) to a dry Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous toluene to dissolve the tetramethyltin.

• Slowly add tin(IV) bromide (1 equivalent) to the stirred solution at room temperature.

• After the addition is complete, heat the reaction mixture to 60-80 °C and stir for 4-6 hours.

• Monitor the reaction progress by ¹H NMR spectroscopy until the starting materials are consumed.

• Cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to yield trimethyltin bromide as a white solid.

Purification by Crystallization:

• Dissolve the crude trimethyltin bromide in a minimal amount of a suitable solvent (e.g., pentane (B18724) or hexane) at room temperature.

• Slowly cool the solution in an ice bath or freezer to induce crystallization.

• Collect the crystals by filtration under an inert atmosphere.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Stille Cross-Coupling of Iodobenzene (B50100) with Trimethyltin Bromide

This protocol provides a representative example of a Stille cross-coupling reaction to form biphenyl.

Materials:

• Iodobenzene

• Trimethyltin bromide

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Triphenylarsine (B46628) (AsPh₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Schlenk tube and line

• Magnetic stirrer and stir bar

• Heating block or oil bath

Procedure:

• To a dry Schlenk tube under an inert atmosphere, add Pd₂(dba)₃ (1-2 mol%) and triphenylarsine (4-8 mol%).

• Add anhydrous DMF and stir the mixture until the catalyst is dissolved.

• Add iodobenzene (1 equivalent) to the catalyst solution.

• Add trimethyltin bromide (1.1 equivalents) to the reaction mixture.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield biphenyl.

In Vitro Neurotoxicity Assay: Induction of ROS in BV-2 Microglial Cells

This protocol outlines a method to assess the neurotoxic effects of trimethyltin bromide by measuring the production of reactive oxygen species (ROS) in BV-2 microglial cells.[10]

Materials:

• BV-2 murine microglial cells

• Dulbecco's Modified Eagle Medium (DMEM) with supplements

• Fetal Bovine Serum (FBS)

• Trimethyltin bromide (TMTBr)

• 2',7'-Dichlorofluorescin diacetate (DCFH-DA)

• Phosphate-buffered saline (PBS)

• 96-well plates

• Fluorescence plate reader or flow cytometer

Procedure:

• Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and antibiotics in a humidified incubator at 37 °C with 5% CO₂.

• Cell Seeding: Seed the BV-2 cells into 96-well plates at a suitable density and allow them to adhere overnight.

• TMTBr Treatment: Prepare a stock solution of TMTBr in a suitable solvent (e.g., DMSO or saline). Dilute the stock solution in cell culture medium to the desired final concentrations (e.g., 300 nM to 5 µM).[10]

• Replace the medium in the wells with the TMTBr-containing medium and incubate for the desired time period (e.g., 1 to 6 hours).[11]

• ROS Detection:

  • Remove the treatment medium and wash the cells with PBS.

  • Add DCFH-DA solution (e.g., 15 µM in PBS) to each well and incubate for 30 minutes in the dark at 37 °C.[11]

  • Wash the cells with PBS to remove excess probe.

  • Measure the fluorescence intensity using a fluorescence plate reader (excitation ~485 nm, emission ~530 nm) or by flow cytometry.[11]

• Data Analysis: Quantify the fluorescence intensity and normalize it to the control (vehicle-treated) cells to determine the fold-increase in ROS production.

Mandatory Visualizations

Stille Cross-Coupling Catalytic Cycle

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Trimethyltin Bromide Induced Neurotoxicity Signaling Pathway

Caption: TMT-induced neuroinflammatory signaling cascade in microglia.

References

• 1. Buy Trimethyltin bromide | 1066-44-0 [smolecule.com]
• 2. 三甲基溴化锡 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Trimethyltin bromide | Bromotrimethyltin | C3H9BrSn - Ereztech [ereztech.com]
• 4. TRIMETHYLTIN BROMIDE | 1066-44-0 [chemicalbook.com]
• 5. rsc.org [rsc.org]
• 6. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 7. FTIR [terpconnect.umd.edu]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Microglial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to Trimethyltin Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of trimethyltin (B158744) bromide, a potent organotin compound utilized in various research and industrial applications. Due to its significant neurotoxic properties, it serves as a critical tool in neurodegenerative disease research, while also being employed as a reagent in specialized organic synthesis. This document outlines its fundamental chemical properties, detailed experimental protocols for its analysis, and an examination of the molecular signaling pathways it perturbs.

Core Properties of Trimethyltin Bromide

Trimethyltin bromide is a highly toxic organometallic compound that is primarily used as a reagent in organic synthesis and as a tool in neuroscience research to model neurodegeneration.[1] It is recognized for its selective neurotoxicity, particularly targeting the limbic system of the brain, making it a subject of study for understanding diseases like Alzheimer's and Parkinson's disease.[1]

Quantitative Data Summary

The key physicochemical properties of trimethyltin bromide are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C₃H₉BrSn[2][3]
Alternate Formula	(CH₃)₃SnBr[1][4]
Molecular Weight	243.72 g/mol [2][3][4]
CAS Number	1066-44-0[2][3]
Appearance	White solid/crystals[5][6]
Melting Point	26-27 °C[4][7]
Boiling Point	165 °C[2]
Flash Point	113 °C (closed cup)[4][7]
Solubility	Decomposes in water[2][8]

Experimental Protocols

A critical aspect of working with organotin compounds like trimethyltin bromide is the ability to accurately detect and quantify them in various matrices. Due to their low volatility, a derivatization step is typically required before analysis by gas chromatography-mass spectrometry (GC-MS).

Protocol: GC-MS Analysis of Organotin Compounds in Aqueous Samples

This protocol outlines a generalized yet detailed methodology for the analysis of organotin compounds, adaptable for trimethyltin bromide, in water samples.

1. Sample Preparation and Derivatization:

• Measure a 400 mL aliquot of the water sample.

• Adjust the pH of the sample to 5 using a 1 M acetic acid/sodium acetate (B1210297) buffer.[7]

• For the ethylation (derivatization) of the organotin compounds, add a 2% (w/v) solution of sodium tetraethylborate (NaBEt₄) in 0.1 M NaOH.[7] This step converts the polar organotin bromides into more volatile tetraalkyltin derivatives suitable for GC analysis.[9]

• Allow the derivatization reaction to proceed for a designated time (e.g., 30-60 minutes).[2][4]

2. Extraction:

• Perform a liquid-liquid extraction by adding an appropriate organic solvent, such as pentane (B18724) or hexane.[4][7]

• Shake the mixture vigorously for at least 10 minutes to ensure the transfer of the derivatized organotin compounds into the organic phase.[7]

• Allow the layers to separate. Carefully collect the organic phase.

• Concentrate the organic extract to a final volume of approximately 400 µL under a gentle stream of nitrogen.[7]

3. Instrumental Analysis (GC-MS):

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless injection mode is typically used for trace analysis.[4]

  • Injector Temperature Program: Start at 50°C, hold for 0.1 min.[7]

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.[2]

  • Oven Temperature Program: Begin at 50°C, hold for a short period, then ramp up to a final temperature of approximately 300°C to elute all compounds.[2]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

  • Ion Source Temperature: 230-300°C.[2]

  • Transfer Line Temperature: 280-310°C.[2]

  • Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for enhanced sensitivity by monitoring specific ions characteristic of the target derivatized analytes.[9]

Signaling Pathways and Mechanisms of Neurotoxicity

Trimethyltin (TMT) is a potent neurotoxin that induces neuronal apoptosis and neuroinflammation, particularly in the hippocampus.[10] Its toxicity is mediated through a complex interplay of signaling pathways involving oxidative stress and inflammatory responses.

The diagram below illustrates the key molecular events triggered by TMT exposure in neuronal and microglial cells. TMT induces the generation of reactive oxygen species (ROS), a process dependent on the enzyme NADPH oxidase.[10][11] This surge in ROS activates stress-related mitogen-activated protein kinases (MAPKs), specifically p38 and JNK.[10][11] These kinases, in turn, phosphorylate and activate the transcription factor NF-κB (nuclear factor-κB).[5][11]

Activated NF-κB translocates to the nucleus and promotes the expression of pro-inflammatory and pro-apoptotic genes.[5] This includes inducible nitric oxide synthase (iNOS), which leads to the production of reactive nitrogen species (RNS), and the pro-apoptotic protein Bax.[12] The upregulation of Bax contributes to mitochondrial dysfunction, characterized by a loss of mitochondrial membrane potential, which ultimately culminates in caspase-mediated apoptosis and neuronal cell death.[12]

Caption: Signaling pathway of trimethyltin-induced neurotoxicity.

References

• 1. Buy Trimethyltin bromide | 1066-44-0 [smolecule.com]
• 2. benchchem.com [benchchem.com]
• 3. Trimethyltin Bromide | 1066-44-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. Apoptosis induced by trimethyltin chloride in human neuroblastoma cells SY5Y is regulated by a balance and cross-talk between NF-κB and MAPKs signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Trimethyltin bromide | Bromotrimethyltin | C3H9BrSn - Ereztech [ereztech.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. Trimethyltin Bromide [chembk.com]
• 9. www2.gov.bc.ca [www2.gov.bc.ca]
• 10. Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Microglial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Trimethyltin-induced apoptosis is associated with upregulation of inducible nitric oxide synthase and Bax in a hippocampal cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of Trimethyltin Bromide

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the primary synthesis pathways for trimethyltin (B158744) bromide ((CH₃)₃SnBr), a versatile organotin reagent with applications in organic synthesis and materials science. The following sections detail the core methodologies, including experimental protocols and comparative data, to assist researchers in the selection and implementation of the most suitable synthetic route for their specific needs.

Core Synthesis Pathways

Several established methods for the preparation of trimethyltin bromide are utilized in research and industrial settings. These pathways primarily include the redistribution reaction of tetraalkyltin compounds, halide exchange reactions, and the reaction of organotin oxides with hydrobromic acid. Each method offers distinct advantages and disadvantages concerning starting material availability, reaction conditions, and product yield.

Redistribution Reaction of Tetramethyltin (B1198279) with Tin(IV) Bromide

The redistribution reaction, also known as the Kocheshkov redistribution, is a common method for the synthesis of organotin halides. In this approach, tetramethyltin reacts with tin(IV) bromide to yield trimethyltin bromide. The reaction proceeds by the exchange of alkyl and halide substituents between the two tin centers.

Experimental Protocol:

Logical Relationship of the Redistribution Reaction

Caption: Redistribution reaction of tetramethyltin and tin(IV) bromide.

Halide Exchange from Trimethyltin Chloride

A straightforward and widely used method for the synthesis of trimethyltin bromide is the halide exchange reaction starting from the more common trimethyltin chloride. This reaction is typically carried out by treating trimethyltin chloride with an alkali metal bromide, such as sodium bromide or potassium bromide, in a suitable solvent.

Experimental Protocol:

While a specific, detailed protocol with molar quantities was not found in the available search results, the general procedure involves dissolving trimethyltin chloride in a solvent like acetone (B3395972) or methanol.[1] A solution of sodium bromide or potassium bromide in the same solvent is then added, and the mixture is stirred, often at room temperature. The less soluble sodium or potassium chloride precipitates out of the solution, driving the reaction forward. The precipitate is removed by filtration, and the trimethyltin bromide is isolated from the filtrate, typically by evaporation of the solvent followed by purification.

Experimental Workflow for Halide Exchange

Caption: Workflow for the synthesis of trimethyltin bromide via halide exchange.

Reaction of Bis(trimethyltin) Oxide with Hydrobromic Acid

Another viable synthetic route involves the reaction of bis(trimethyltin) oxide with hydrobromic acid.[1] This method is based on the acid-base reaction between the organotin oxide and the hydrohalic acid, forming the corresponding organotin halide and water.

Experimental Protocol:

Signaling Pathway for the Reaction of Bis(trimethyltin) Oxide

Caption: Reaction of bis(trimethyltin) oxide with hydrobromic acid.

Bromination of Tetramethyltin

The direct bromination of tetramethyltin is another method to produce trimethyltin bromide. This reaction involves the cleavage of a tin-carbon bond by elemental bromine.

Experimental Protocol:

While a highly detailed, step-by-step protocol is not available in the provided search results, the general procedure involves the slow addition of bromine to a cooled solution of tetramethyltin. The reaction temperature is typically kept low to control the exothermicity and selectivity of the reaction. After the addition is complete, the reaction mixture is allowed to warm to room temperature. The product is then purified by fractional distillation to separate trimethyltin bromide from any unreacted starting material and other potential byproducts like dimethyltin (B1205294) dibromide.

Quantitative Data Summary

A direct comparison of yields for the different synthesis pathways is challenging due to the lack of detailed and standardized experimental data in the available literature. However, the choice of method often depends on the availability and cost of the starting materials, as well as the desired purity of the final product.

Synthesis Pathway	Starting Materials	General Reaction Conditions	Reported/Expected Yield
Redistribution Reaction	Tetramethyltin, Tin(IV) Bromide	Heating	Variable
Halide Exchange	Trimethyltin Chloride, Sodium/Potassium Bromide	Room temperature in a polar solvent	Generally high
From Bis(trimethyltin) Oxide	Bis(trimethyltin) Oxide, Hydrobromic Acid	Typically at or below room temperature	Good to high
Bromination of Tetramethyltin	Tetramethyltin, Bromine	Low temperature	Variable

Purification and Characterization

Independent of the synthetic route employed, the purification of trimethyltin bromide is crucial to remove starting materials and byproducts. Fractional distillation is a common technique for purifying liquid organotin compounds. For solid products, recrystallization from a suitable solvent can be employed.

The identity and purity of the synthesized trimethyltin bromide can be confirmed using various analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹¹⁹Sn NMR are invaluable for confirming the structure and assessing the purity of the compound.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to identify and quantify the components of the reaction mixture and the final product.

• Melting Point Analysis: A sharp melting point range is indicative of a pure compound.

Safety Considerations

Organotin compounds, including trimethyltin bromide, are highly toxic and should be handled with extreme caution in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory. All waste materials should be disposed of in accordance with institutional and regulatory guidelines for hazardous chemical waste.

References

• 1. Buy Trimethyltin bromide | 1066-44-0 [smolecule.com]

The Dual Nature of a Potent Compound Class: A Technical Guide to the Acute and Chronic Toxicity of Organotins

For Immediate Release

This technical guide provides an in-depth analysis of the acute and chronic toxicity of organotin compounds, a class of chemicals with widespread industrial applications and significant toxicological profiles. Tailored for researchers, scientists, and drug development professionals, this document synthesizes quantitative toxicity data, details established experimental protocols, and visualizes key mechanisms of action to support ongoing research and risk assessment efforts.

Organotin compounds, characterized by at least one tin-carbon bond, are broadly classified based on the number of organic substituents (from mono- to tetra-substituted). Their toxicity is heavily dependent on this structure, with tri-substituted organotins such as Tributyltin (TBT) and Triphenyltin (B1233371) (TPT) generally exhibiting the highest toxicity.[1][2] These compounds have been utilized as biocides in anti-fouling paints, agricultural fungicides, and as stabilizers in PVC plastics.[2][3][4] However, their persistence and bioaccumulation in the environment, coupled with potent endocrine-disrupting and immunotoxic effects, have raised significant health concerns.[5][6][7][8]

Acute Toxicity Profile

The acute toxicity of organotin compounds varies significantly with the specific compound, route of administration, and species. As a general rule, trialkyl and triaryl compounds are more acutely toxic than their di- or mono-substituted counterparts.[6] Oral and dermal exposure routes are of primary concern. The following tables summarize key quantitative data for prominent organotin compounds.

Table 1: Acute Oral Toxicity Data for Selected Organotin Compounds

Compound	Species	LD50 (mg/kg body weight)	Reference(s)
Tributyltin Oxide (TBTO)	Rat	55 - 87	[9]
Tributyltin Oxide (TBTO)	Mouse	55 - 87	[9]
Tributyltin Chloride (TBTCl)	Rat	12.5 - 50 (Behavioral effects)	[10]
Triphenyltin Acetate (TPTA)	Rat	136	[3]
Triphenyltin Acetate (TPTA)	Guinea Pig	29.8	[3]
Triphenyltin Acetate (TPTA)	Mouse	81.3	[3]
Dibutyltin (B87310) Dichloride (DBTC)	Rat	100 - 219	(Not explicitly cited)

Table 2: Acute Dermal Toxicity Data for Selected Organotin Compounds

Compound	Species	LD50 (mg/kg body weight)	Reference(s)
Tributyltin Oxide (TBTO)	Rat	200	[9]
Tributyltin Oxide (TBTO)	Mouse	200	[9]
Tributyltin Oxide (TBTO)	Rabbit	900	[9]
Test Item (unspecified)	Rabbit	> 2000	[11]

Chronic Toxicity and Long-Term Effects

Chronic exposure to lower doses of organotins can lead to a range of severe health effects, targeting the immune, endocrine, and nervous systems.

• Immunotoxicity : Dibutyltin (DBT) and Tributyltin (TBT) are potent immunotoxic agents, primarily targeting the thymus and leading to a decline in T-cell mediated immunity.[8] They have been shown to interfere with the function of Natural Killer (NK) cells, which are crucial for defense against tumors and viral infections.[12]

• Endocrine Disruption : TBT and TPT are well-documented endocrine disruptors. They can activate the Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and Retinoid X Receptor (RXR) heterodimer, interfering with hormonal signaling and promoting adipocyte differentiation.[5] This mechanism is a key factor in their obesogenic effects.

• Neurotoxicity : Triethyltin and trimethyltin (B158744) compounds are particularly neurotoxic, capable of causing cerebral edema of the white matter.[6] TBT exposure has been linked to neuronal injury, oxidative stress in the brain, and behavioral abnormalities in rats.[2][13]

• Hepatotoxicity and Nephrotoxicity : Bile duct damage has been observed in rodents exposed to DBT and TBT.[8] Chronic exposure can also lead to kidney damage, partly due to the induction of oxidative stress.[4]

Table 3: Chronic and Subchronic Toxicity Data (NOAEL/LOAEL)

Compound	Species	Exposure Duration	Route	NOAEL (mg/kg/day)	LOAEL (mg/kg/day)	Observed Effects	Reference(s)
Dibutyltin Dilaurate	Rat	Subchronic	Oral (gavage)	-	5	Neurotoxicity (oxidative stress, apoptosis in brain)	[14][15]
Tributyltin Acetate	Rat	3 months	Oral (diet)	-	5	Not specified	[16]
Dibutyltin (DBT)	Rat	Intermediate	Oral	-	0.005	Immunotoxicity	[17]

Mechanisms of Toxicity: Key Signaling Pathways

The toxicity of organotin compounds is mediated through their interaction with multiple cellular signaling pathways. Two of the most well-characterized mechanisms are the induction of apoptosis and the activation of the PPARγ/RXR nuclear receptor pathway.

Organotin-Induced Apoptosis

TBT and TPT are potent inducers of apoptosis, or programmed cell death, particularly in immune cells like thymocytes and T-lymphocytes.[18][19] The process is initiated by an increase in intracellular calcium ([Ca2+]), which leads to mitochondrial dysfunction, the generation of reactive oxygen species (ROS), and the release of cytochrome c into the cytosol.[19][20] This cascade activates a family of enzymes called caspases, which are the executioners of apoptosis. Specifically, caspase-3 and the initiator caspase-10 have been identified as key players.[19][21]

Organotin-induced apoptotic signaling pathway.

PPARγ/RXR Pathway Activation

Organotin compounds, particularly TBT, act as potent agonists for the PPARγ/RXR nuclear receptor heterodimer.[5] TBT binds to the RXR subunit, causing a conformational change that activates the complex.[5] This activated heterodimer then binds to PPAR response elements (PPREs) in the promoter regions of target genes, modulating their transcription. This pathway is central to the endocrine-disrupting effects of organotins, leading to outcomes such as adipogenesis (fat cell formation) and immunotoxicity.

PPARγ/RXR signaling pathway activation by TBT.

Experimental Protocols for Toxicity Assessment

The evaluation of organotin toxicity relies on standardized testing protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure data consistency and comparability across different laboratories.

OECD Test Guideline 423: Acute Oral Toxicity – Acute Toxic Class Method

This method is used to determine the acute oral toxicity of a substance and allows for its classification according to the Globally Harmonised System (GHS).[22][23]

Protocol Summary:

• Principle: A stepwise procedure is used with a limited number of animals per step. The outcome of each step (animal survival or death) determines the next step: either dosing at a lower or higher fixed dose level or cessation of testing.

• Animal Model: Typically, young adult female rats are used.[22]

• Administration: The test substance is administered in a single oral dose via gavage.

• Dose Levels: Pre-defined starting doses (e.g., 5, 50, 300, 2000 mg/kg) are used.

• Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for up to 14 days post-dosing.[23]

• Endpoint: The test allows for the classification of the substance into a specific toxicity class without calculating a precise LD50 value, thus reducing animal usage.

OECD Test Guideline 407: Repeated Dose 28-day Oral Toxicity Study in Rodents

This sub-acute study provides information on health hazards likely to arise from repeated exposure and helps to identify target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).[5][24]

Protocol Summary:

• Principle: The test substance is administered orally on a daily basis to several groups of animals at different dose levels for 28 days.[25]

• Animal Model: The preferred species is the rat. Each dose group typically consists of 5 males and 5 females.[24]

• Dose Levels: At least three dose levels are used, plus a control group. The highest dose should induce toxic effects but not death.[24]

• Administration: Dosing can be via gavage, in the diet, or in drinking water.

• Observations: Daily clinical observations are performed. Body weight and food/water consumption are measured weekly.

• Terminal Procedures: At the end of the study, blood samples are collected for hematology and clinical biochemistry analysis. All animals undergo a full necropsy, and organs are weighed. Histopathological examination of target organs and tissues is performed.[5][24]

• Satellite Group: An optional recovery group can be added at the high dose and control levels, which is kept for an additional 14 days without treatment to assess the reversibility of toxic effects.[24]

Workflow for a repeated dose toxicity study (e.g., OECD 407).

Conclusion

Organotin compounds exhibit a complex and potent toxicity profile, with significant risks associated with both acute and chronic exposure. Their ability to disrupt fundamental cellular processes, including endocrine signaling and immune function, underscores the need for careful handling and stringent regulatory oversight. The standardized protocols outlined by the OECD are essential tools for characterizing the hazards of these compounds. Continued research into the specific molecular interactions and signaling pathways affected by organotins is critical for developing comprehensive risk assessments and protecting human and environmental health.

References

• 1. NK cells: immune cross-talk and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjps.uowasit.edu.iq [wjps.uowasit.edu.iq]
• 3. oem.bmj.com [oem.bmj.com]
• 4. iscientific.org [iscientific.org]
• 5. oecd.org [oecd.org]
• 6. [Recent progress in the study of analytical methods, toxicity, metabolism and health effects of organotin compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Toxicity of dibutyltin, tributyltin and other organotin compounds to humans and to experimental animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. EXTOXNET PIP - TRIBUTYLTIN (TBT) [extoxnet.orst.edu]
• 10. Behavioral effects of acute exposure to tributyltin chloride in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. Effect of a series of triorganotins on the immune function of human natural killer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Organotins in Neuronal Damage, Brain Function, and Behavior: A Short Review [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. A plastic stabilizer dibutyltin dilaurate induces subchronic neurotoxicity in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. Table 3-3, Levels of Significant Exposure to Dibutyltins - Oral - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. Caspase involvement in the induction of apoptosis by the environmental toxicants tributyltin and triphenyltin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Organotins induce apoptosis by disturbance of [Ca(2+)](i) and mitochondrial activity, causing oxidative stress and activation of caspases in rat thymocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Caspase-10 Is the Key Initiator Caspase Involved in Tributyltin-Mediated Apoptosis in Human Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Acute Toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 24. Repeated dose 28 days oral toxicity study in rodents (OECD 407: 2008). - IVAMI [ivami.com]
• 25. oecd.org [oecd.org]

The Genesis of a Versatile Reagent: A Technical History of Organotin Compounds

For Researchers, Scientists, and Drug Development Professionals

The journey of organotin reagents, from a mid-19th-century curiosity to an indispensable tool in modern organic synthesis, is a compelling narrative of scientific inquiry and innovation. This in-depth guide explores the pivotal discoveries, key figures, and evolving synthetic methodologies that have shaped the field of organotin chemistry. It provides a technical overview for researchers, scientists, and drug development professionals, offering insights into the foundational experiments and the quantitative data that underscore the utility and challenges associated with these powerful reagents.

The Dawn of Organotin Chemistry: Early Syntheses and Foundational Discoveries

The story of organotin chemistry begins in 1849 with the pioneering work of English chemist Edward Frankland. While investigating organozinc compounds, he reported the first synthesis of an organotin compound, diethyltin (B15495199) diiodide ((C₂H₅)₂SnI₂).[1][2][3] This seminal discovery, achieved by heating ethyl iodide with metallic tin, laid the groundwork for a new class of organometallic compounds.[4]

A few years later, in 1852, German chemist Carl Löwig expanded on this nascent field by reacting alkyl halides with a tin-sodium alloy, providing an alternative route to alkyltin compounds.[1][5] This early work, though lacking the sophisticated techniques of modern chemistry, established the fundamental principles of forming the tin-carbon bond.

The early 20th century saw a steady, albeit slow, growth in the understanding of organotin compounds. Key figures during this period, including Krause in Germany, Kraus in the United States, and Kozeshkov in Russia, made significant contributions to the synthesis and characterization of a wider range of organotin derivatives.[1][5]

A significant leap forward came with the advent of Grignard reagents, which provided a much more general and efficient method for creating tin-carbon bonds.[2] The reaction of a tin halide, such as tin tetrachloride (SnCl₄), with a Grignard reagent (RMgX) became a cornerstone of organotin synthesis.[2]

The Mid-20th Century Boom: Industrial Applications and Mechanistic Insights

The mid-20th century marked a turning point for organotin chemistry, driven by the discovery of their widespread industrial applications. At the forefront of this revolution was the work of G.J.M. van der Kerk and his team at the Institute for Organic Chemistry TNO in Utrecht, Netherlands. Their research in the 1950s unveiled the potent biocidal properties of triorganotin compounds, leading to their use as fungicides, pesticides, and antifouling agents for marine vessels.[6] Concurrently, the utility of organotin compounds, particularly dialkyltin derivatives, as heat stabilizers for polyvinyl chloride (PVC) was recognized, an application that continues to be a major industrial use today.

This surge in practical applications fueled a deeper investigation into the fundamental chemistry of organotin reagents. A crucial development in synthetic methodology was the Kocheshkov redistribution reaction . This reaction allows for the exchange of organic and halide substituents on a tin center, providing a controlled route to various organotin halides from tetraorganotins. For instance, reacting tetrabutyltin (B32133) with tin tetrachloride in specific stoichiometric ratios can yield tributyltin chloride, dibutyltin (B87310) dichloride, or butyltin trichloride.[2]

The Stille Coupling: A Paradigm Shift in Carbon-Carbon Bond Formation

The late 1970s witnessed a discovery that would firmly entrench organotin reagents in the toolkit of synthetic organic chemists: the palladium-catalyzed cross-coupling reaction of organostannanes with organic halides, now famously known as the Stille coupling . While early examples of palladium-catalyzed couplings involving organotin compounds were reported by Colin Eaborn (1976) and Toshihiko Migita and Masanori Kosugi (1977), it was John Stille's extensive work in the late 1970s and early 1980s that fully demonstrated the reaction's broad scope and synthetic utility.

The Stille reaction's tolerance of a wide variety of functional groups, its stereospecificity, and the stability of the organotin reagents to air and moisture made it an exceptionally powerful tool for the construction of complex organic molecules, a critical aspect in drug discovery and development.

Data Presentation

The following tables summarize key quantitative data for a selection of historically significant and commonly used organotin reagents.

Table 1: Physical Properties of Selected Organotin Compounds

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Diethyltin diiodide	(C₂H₅)₂SnI₂	430.59	44-46	245
Tetrabutyltin	(C₄H₉)₄Sn	347.15	-97	145 (at 10 mmHg)
Tributyltin chloride	(C₄H₉)₃SnCl	325.49	-16	252-254
Dibutyltin dichloride	(C₄H₉)₂SnCl₂	303.84	40	233
Triphenyltin chloride	(C₆H₅)₃SnCl	385.47	106	240 (at 13.5 mmHg)
Tributyltin hydride	(C₄H₉)₃SnH	291.00	< -70	182-185

Table 2: Acute Toxicity Data (LD₅₀) for Selected Organotin Compounds in Rats (Oral)

Compound	LD₅₀ (mg/kg)
Tetrabutyltin	2200 - 4120
Tributyltin chloride	129 - 234
Dibutyltin dichloride	112 - 219
Triphenyltin chloride	136
Tributyltin oxide	148 - 234

Disclaimer: Toxicity data can vary depending on the specific study and animal model.

Experimental Protocols

The following are detailed methodologies for key historical and modern syntheses of organotin reagents, reflecting the evolution of experimental techniques.

Frankland's Synthesis of Diethyltin Diiodide (1849) - A Historical Perspective

Objective: To synthesize the first organotin compound, diethyltin diiodide.

Materials:

• Ethyl iodide (C₂H₅I)

• Metallic tin (in foil or granular form)

Experimental Protocol (as inferred from historical accounts):

• A sealed glass tube, capable of withstanding high pressure, was charged with ethyl iodide and metallic tin.

• The sealed tube was heated in a furnace to a temperature between 150 and 180 °C for an extended period.

• Upon cooling, the reaction mixture solidified.

• The solid product, diethyltin diiodide, was isolated from the unreacted starting materials. Frankland's initial characterization involved elemental analysis to determine its composition.

Note: This procedure reflects the hazardous nature of early chemical experimentation, involving heating volatile and reactive substances in sealed containers without modern safety equipment.

General Preparation of Tetraalkyltins via Grignard Reaction

Objective: To synthesize a tetraalkyltin compound using a Grignard reagent.

Materials:

• Tin(IV) chloride (SnCl₄)

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Alkyl halide (e.g., bromobutane)

• Iodine crystal (for initiation)

• Saturated aqueous ammonium (B1175870) chloride solution

Experimental Protocol:

• A three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet is flame-dried and allowed to cool under a stream of dry nitrogen.

• Magnesium turnings are added to the flask.

• A solution of the alkyl halide in anhydrous ether is prepared and added to the dropping funnel. A small portion is added to the magnesium, and the reaction is initiated (a crystal of iodine may be added if necessary).

• Once the Grignard reaction has initiated, the remaining alkyl halide solution is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the mixture is refluxed for an additional hour to ensure complete formation of the Grignard reagent.

• The Grignard solution is cooled in an ice bath, and a solution of tin(IV) chloride in anhydrous ether is added dropwise from the dropping funnel.

• After the addition is complete, the reaction mixture is stirred at room temperature for several hours or overnight.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The resulting crude tetraalkyltin can be purified by distillation under reduced pressure.

Kocheshkov Redistribution: Synthesis of Tributyltin Chloride

Objective: To synthesize tributyltin chloride from tetrabutyltin and tin(IV) chloride.

Materials:

• Tetrabutyltin ((C₄H₉)₄Sn)

• Tin(IV) chloride (SnCl₄)

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, tetrabutyltin and tin(IV) chloride are combined in a 3:1 molar ratio.

• The mixture is heated under a nitrogen atmosphere, typically at around 200 °C, for several hours.

• The progress of the reaction can be monitored by refractive index measurements or gas chromatography.

• Upon completion, the reaction mixture is cooled, and the desired tributyltin chloride is purified by fractional distillation under reduced pressure.

Preparation of Tributyltin Hydride

Objective: To synthesize tributyltin hydride from tributyltin chloride.

Materials:

• Tributyltin chloride ((C₄H₉)₃SnCl)

• Lithium aluminum hydride (LiAlH₄) or sodium borohydride (B1222165) (NaBH₄)

• Anhydrous diethyl ether or THF

Experimental Protocol:

• A solution of tributyltin chloride in anhydrous diethyl ether is prepared in a flask under a nitrogen atmosphere and cooled in an ice bath.

• A solution or slurry of lithium aluminum hydride in anhydrous ether is added dropwise to the cooled tributyltin chloride solution with vigorous stirring.

• After the addition is complete, the reaction mixture is stirred at room temperature for a few hours.

• The reaction is carefully quenched by the slow, dropwise addition of water, followed by a 15% aqueous sodium hydroxide (B78521) solution, and then more water.

• The resulting precipitate is filtered off, and the ethereal solution is dried over anhydrous magnesium sulfate.

• The solvent is removed by distillation at atmospheric pressure, and the tributyltin hydride is then purified by distillation under reduced pressure.

Mandatory Visualizations

The following diagrams illustrate key aspects of the historical development and synthetic utility of organotin reagents.

Caption: A timeline of key discoveries in the history of organotin reagents.

Caption: A logical workflow for the synthesis of various classes of organotin reagents.

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Conclusion

The historical trajectory of organotin reagents is a testament to the interplay between fundamental discovery and practical application. From Frankland's initial synthesis in a sealed tube to the sophisticated, palladium-catalyzed reactions that are now commonplace in drug development and materials science, the evolution of organotin chemistry has been remarkable. While the toxicity of many organotin compounds remains a significant concern, necessitating careful handling and the development of greener alternatives, their profound impact on the art and science of chemical synthesis is undeniable. For researchers and scientists, a deep understanding of the historical development and the fundamental synthetic methodologies of these reagents is crucial for their effective and responsible application in the ongoing quest for new medicines and materials.

References

• 1. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 2. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 3. researchgate.net [researchgate.net]
• 4. Edward Frankland - Wikipedia [en.wikipedia.org]
• 5. lupinepublishers.com [lupinepublishers.com]
• 6. catalog.hathitrust.org [catalog.hathitrust.org]

An In-depth Technical Guide to the Stability and Storage of Trimethyltin Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for trimethyltin (B158744) bromide ((CH₃)₃SnBr). Understanding the chemical nature and handling requirements of this highly toxic organotin compound is critical for ensuring laboratory safety, experimental integrity, and the longevity of the material. This document synthesizes information from safety data sheets and related chemical literature to provide a detailed technical resource.

Chemical and Physical Properties

Trimethyltin bromide is a white crystalline solid or liquid, a state dependent on the ambient temperature due to its low melting point.[1][2][3] It is characterized by its high toxicity and sensitivity to environmental conditions.

Property	Value	Citations
CAS Number	1066-44-0	[4]
Molecular Formula	C₃H₉BrSn	[5]
Molecular Weight	243.72 g/mol	[1]
Appearance	White to almost white crystal or solid; may be liquid at/above room temperature.	[2][3][6]
Melting Point	26-27 °C (78.8-80.6 °F)	[1][5]
Boiling Point	165 °C (329 °F)	[5][6]
Flash Point	113 °C (235.4 °F) - closed cup	[1]

Stability Profile

Trimethyltin bromide is generally considered stable under normal, controlled laboratory conditions.[4] However, its stability is significantly compromised by exposure to moisture, light, and high temperatures.

Moisture Sensitivity and Hydrolysis

The most critical factor affecting the stability of trimethyltin bromide is its sensitivity to moisture.[5][6][7][8] It readily reacts with water, leading to decomposition.[5][6][7] The primary hydrolysis reaction involves the cleavage of the tin-bromide bond to form trimethyltin hydroxide, which can further condense to form bis(trimethyltin) oxide.[9]

Inferred Hydrolysis Pathway: (CH₃)₃SnBr + H₂O → (CH₃)₃SnOH + HBr 2 (CH₃)₃SnOH → [(CH₃)₃Sn]₂O + H₂O

Due to this reactivity, the compound must be handled and stored under anhydrous conditions to prevent degradation and the formation of impurities.

Thermal Stability

Light Sensitivity

Organotin compounds can be susceptible to photodegradation.[6] The energy from UV light can be sufficient to cleave the carbon-tin bonds, leading to the formation of inorganic tin and various organic byproducts. To maintain purity, trimethyltin bromide should be stored in a dark place, protected from direct sunlight and other sources of UV radiation.[2]

Quantitative Stability Data (from Analogous Organotin Compounds)

Specific shelf-life and degradation rate studies for pure trimethyltin bromide are not widely published. However, studies on analogous organotin compounds, such as tributyltin (TBT), in environmental samples provide valuable insight into their general stability under various conditions. The data below should be considered illustrative of organotin stability rather than as exact specifications for trimethyltin bromide.

Compound	Matrix	Storage Condition	Time	Degradation	Citation
Tributyltin (TBT)	Seawater	Polycarbonate, dark, 4°C	540 days	~50% loss	[4]
Tributyltin (TBT)	Freeze-dried sediment	Stored at 25°C	540 days	~30% loss	[4]
Tributyltin (TBT)	Frozen cockles/oysters	Dark, -20°C	7 months	Stable	[4]
Tributyltin (TBT)	Frozen cockles/oysters	Dark, -20°C	540 days	~70% loss	[4]
Phenyltins	Seawater extract on C18 cartridge	Room Temperature	60 days	Stable	[4]
Phenyltins	Seawater	Polycarbonate or Pyrex, dark, 4°C	540 days	~90% loss	[4]

This data highlights that even at low temperatures and in the dark, significant degradation of organotin compounds can occur over extended periods, especially in aqueous matrices.

Recommended Storage and Handling

Proper storage and handling are paramount to maintain the stability of trimethyltin bromide and to ensure user safety.

Summary of Recommended Storage Conditions:

Parameter	Recommendation	Rationale	Citations
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	Prevents hydrolysis and oxidation.	[6][7][8]
Container	Tightly sealed, airtight container.	Prevents ingress of moisture and air.	[4][7][11]
Temperature	Cool, dry place. Room temperature or below 30°C.	Minimizes thermal degradation and pressure buildup.	[4][6][8]
Light	Store in a dark place, away from light.	Prevents photodegradation.	[2]
Ventilation	Well-ventilated area.	Ensures safe dispersal of any potential leaks or vapors.	[4][11]
Compatibility	Store away from incompatible materials, especially strong oxidizing agents.	Prevents hazardous chemical reactions.	[2][11][12]

Logical Flow for Proper Storage

The following diagram outlines the decision-making process for the appropriate storage of trimethyltin bromide.

Decision tree for storing Trimethyltin Bromide.

Experimental Protocols for Stability Assessment

While specific protocols for trimethyltin bromide were not found, a general methodology for assessing the stability of a chemical compound can be outlined. This typically involves subjecting the compound to controlled stress conditions and analyzing its purity over time.

General Stability Testing Workflow

• Initial Characterization:

  • Obtain a baseline purity profile of the trimethyltin bromide sample using a suitable analytical technique (e.g., Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy).

  • Document its physical appearance, such as color and form (solid/liquid).

• Sample Preparation and Storage:

  • Aliquot the compound into multiple, identical, sealed vials under an inert atmosphere.

  • Divide the vials into different cohorts to be stored under various conditions (e.g., recommended temperature, elevated temperature, exposure to light, high humidity).

• Time-Point Analysis:

  • At predetermined intervals (e.g., 1 week, 1 month, 3 months, 6 months), retrieve a vial from each storage condition.

  • Allow the vial to equilibrate to ambient temperature before opening.

  • Analyze the sample using the same analytical method established in the initial characterization step.

• Data Evaluation:

  • Quantify the percentage of remaining trimethyltin bromide.

  • Identify and, if possible, quantify any degradation products.

  • Compare the results across the different storage conditions to determine the factors that most significantly impact stability.

The following diagram illustrates this generalized workflow.

Generalized workflow for chemical stability testing.

Degradation Pathways

The primary degradation pathway for trimethyltin bromide is hydrolysis. Photolytic and thermal degradation also occur, leading to the cleavage of the carbon-tin bonds.

Primary degradation pathways for Trimethyltin Bromide.

Conclusion

The stability of trimethyltin bromide is critically dependent on maintaining a cool, dry, dark, and inert environment. Its high sensitivity to moisture is the primary concern, leading to hydrolysis that compromises sample integrity. Researchers, scientists, and drug development professionals must adhere to stringent storage and handling protocols to ensure the compound's purity and to mitigate the significant safety risks associated with its use. Regular verification of storage conditions and periodic analytical assessment of material purity are recommended, especially for long-term studies.

References

• 1. rjpbcs.com [rjpbcs.com]
• 2. Long-Term Spatio-Temporal Trends of Organotin Contaminations in the Marine Environment of Hong Kong - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stability and storage problems in organotin speciation in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trimethyltin bromide 95 1066-44-0 [sigmaaldrich.com]
• 6. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 7. gelest.com [gelest.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 10. lupinepublishers.com [lupinepublishers.com]
• 11. mdpi.com [mdpi.com]
• 12. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]

Trimethyltin Bromide: A Comprehensive Technical Guide for Neurotoxicology Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethyltin (B158744) (TMT) compounds, including Trimethyltin bromide (TMTB), are potent neurotoxicants that selectively target the limbic system, particularly the hippocampus. This selective neurotoxicity has established TMT as a valuable tool in experimental models of neurodegeneration, allowing for the investigation of mechanisms underlying neuronal cell death, neuroinflammation, and cognitive impairment. This in-depth technical guide provides a comprehensive overview of the key literature on Trimethyltin bromide, focusing on its chemical properties, synthesis, toxicological data, and detailed experimental protocols. Furthermore, it elucidates the core signaling pathways implicated in TMT-induced neurotoxicity through detailed diagrams. This document is intended to serve as a core resource for researchers, scientists, and drug development professionals working with or exploring the use of Trimethyltin bromide in their research.

Chemical Properties and Synthesis

Trimethyltin bromide is an organotin compound with the chemical formula (CH₃)₃SnBr. It is a white solid at room temperature and is known for its high toxicity.[1][2]

Table 1: Physicochemical Properties of Trimethyltin Bromide

Property	Value	Reference(s)
CAS Number	1066-44-0	[3]
Molecular Formula	C₃H₉BrSn	[3]
Molecular Weight	243.72 g/mol	[3]
Appearance	White crystalline solid	[1][2]
Melting Point	26-27 °C	[1][2]
Solubility	Soluble in many organic solvents. Reacts with water.	[4][5]

Synthesis of Trimethyltin Bromide

Trimethyltin bromide can be synthesized through several methods. A common laboratory-scale synthesis involves the reaction of trimethyltin chloride with sodium bromide.

Experimental Protocol: Synthesis of Trimethyltin Bromide from Trimethyltin Chloride

Materials:

• Trimethyltin chloride ((CH₃)₃SnCl)

• Sodium bromide (NaBr)

• Acetone (B3395972) (anhydrous)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve trimethyltin chloride in anhydrous acetone.

• Add a stoichiometric excess of sodium bromide to the solution.

• Attach a reflux condenser and heat the mixture to reflux with continuous stirring for 4-6 hours.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Filter the mixture to remove the precipitated sodium chloride.

• Wash the precipitate with a small amount of cold, anhydrous acetone to ensure complete recovery of the product.

• Combine the filtrate and the washings.

• Remove the acetone from the filtrate using a rotary evaporator to yield crude Trimethyltin bromide.

• The crude product can be further purified by recrystallization or sublimation if required.

Note: This reaction should be performed in a well-ventilated fume hood due to the high toxicity of organotin compounds. Appropriate personal protective equipment (PPE), including gloves and safety goggles, is mandatory.

Toxicology

Trimethyltin compounds are highly toxic, with the primary target organ being the central nervous system. The oral LD50 in rats for trimethyltin has been established in multiple studies.

Table 2: Acute Oral Toxicity of Trimethyltin in Rats

Compound	LD50 (mg/kg)	Species (Strain)	Reference(s)
Trimethyltin	12.6	Rat (Wistar)	[6]
Trimethyltin	7	Rat (albino)	[7][8][9]
Trimethyltin	5	Rat (Long-Evans)	[7][8][9]

Behavioral Effects

Exposure to trimethyltin induces a range of behavioral changes in rodents, including hyperactivity, aggression, and cognitive deficits.[6][10] These effects are dose- and time-dependent.

Table 3: Behavioral Effects of Trimethyltin Chloride in Rats

Dose (mg/kg, oral)	Time Post-Dosing	Observed Effect	Species (Strain)	Reference(s)
5	14-18 days	Temporary increase in open-field activity, elevated water intake for ~3 weeks.	Rat (hooded)	[11]
7	14-18 days	Persistent increase in open-field activity, elevated water intake for ~3 weeks, temporary reduction in body weight.	Rat (hooded)	[11]
7	40 days	Three times as active as controls in the open field.	Rat (Long-Evans)	[12]
3, 5, 7	2 weeks	Dose- and time-related drop in body weight.	Rat (Fischer-344)	[13]
7	2 days	Water consumption doubled and remained elevated for 2 weeks.	Rat (Fischer-344)	[13]
5	2-3 days	Feed consumption fell to 50% of control.	Rat (Fischer-344)	[13]
7	5 days	Feed consumption fell to 25% of control.	Rat (Fischer-344)	[13]

Mechanisms of Neurotoxicity

The neurotoxicity of trimethyltin is multifaceted, involving neuroinflammation and neuronal cell death, primarily in the hippocampus.[2] Key mechanisms include the activation of microglia, leading to the production of reactive oxygen species (ROS) and pro-inflammatory cytokines.[14][15]

Signaling Pathways in TMT-Induced Microglial Activation

Trimethyltin directly activates microglia, triggering intracellular signaling cascades that result in a neuroinflammatory response. Two key interconnected pathways are the NADPH oxidase-mediated ROS production and the MAPK/NF-κB signaling pathway.

The ROS generated by NADPH oxidase acts as a second messenger, activating the Mitogen-Activated Protein Kinase (MAPK) pathway, which in turn leads to the activation of the transcription factor NF-κB.

Quantitative Assessment of Microglial Activation

The activation of microglia by trimethyltin can be quantified by measuring the release of inflammatory mediators.

Table 4: In Vitro Microglial Activation by Trimethyltin (TMT) in BV-2 Cells

TMT Concentration	Time	Measured Parameter	Result	Reference(s)
3 µM	6 hours	ROS Production	~1.85-fold increase compared to control	[14][16]
1 µM	5 days	TNF-α Release	Increased release	[4]
10⁻⁸ M (in neuron-microglia co-culture)	Not specified	TNF-α Release	Increased release	[4]

Experimental Protocols

This section provides detailed protocols for key experiments used to study the effects of Trimethyltin bromide.

In Vivo Neurotoxicity Model

Experimental Protocol: Induction of Neurodegeneration in Rats with Trimethyltin

Materials:

• Trimethyltin chloride or bromide

• Saline solution (0.9% NaCl)

• Male Wistar or Sprague-Dawley rats (200-250 g)

• Gavage needles

• Apparatus for behavioral testing (e.g., open field arena, water maze)

• Histology equipment and reagents (e.g., paraformaldehyde, sucrose (B13894) solutions, cryostat, microscope)

• Antibodies for immunohistochemistry (e.g., anti-NeuN, anti-Iba1)

Procedure:

• Animal Acclimation: Acclimate rats to the housing facility for at least one week prior to the experiment.

• TMT Administration: Prepare a solution of TMT in saline. Administer a single oral dose of TMT (e.g., 8 mg/kg) via gavage. Control animals receive an equivalent volume of saline.[17]

• Behavioral Assessment: At selected time points post-TMT administration (e.g., 3, 7, 14, and 21 days), conduct behavioral tests to assess cognitive function (e.g., Morris water maze) and motor activity (e.g., open field test).[10]

• Tissue Collection: At the end of the experimental period, deeply anesthetize the animals and perfuse transcardially with saline followed by 4% paraformaldehyde in phosphate-buffered saline (PBS).

• Histological Analysis:

  • Post-fix the brains in 4% paraformaldehyde overnight and then cryoprotect in a graded series of sucrose solutions (e.g., 15% and 30%).

  • Section the brains (e.g., 30-40 µm thick) using a cryostat.

  • Perform Nissl staining to assess general morphology and neuronal loss.[17]

  • Perform immunohistochemistry for specific markers of neurons (e.g., NeuN) and activated microglia (e.g., Iba1) to quantify neuronal loss and neuroinflammation, respectively.[18]

• Data Analysis: Quantify the number of stained cells in specific hippocampal regions (e.g., CA1, CA3, dentate gyrus) using image analysis software. Analyze behavioral data using appropriate statistical methods.

In Vitro Microglial Activation Assay

Experimental Protocol: Assessment of TMT-Induced Microglial Activation in BV-2 Cells

Materials:

• BV-2 murine microglial cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Trimethyltin bromide

• Reagents for measuring ROS (e.g., DCFH-DA), nitric oxide (Griess reagent), and TNF-α (ELISA kit)

• 96-well plates

• Fluorescence plate reader or flow cytometer

• Spectrophotometer for ELISA

Procedure:

• Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and antibiotics in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Seed BV-2 cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• TMT Treatment: Treat the cells with various concentrations of TMT (e.g., 1-10 µM) for different time periods (e.g., 6, 12, 24 hours). Include a vehicle control group.

• Measurement of ROS Production:

  • After TMT treatment, incubate the cells with a fluorescent ROS indicator like 2',7'-dichlorofluorescin diacetate (DCFH-DA).

  • Measure the fluorescence intensity using a fluorescence plate reader or flow cytometer. An increase in fluorescence indicates higher ROS levels.[16]

• Measurement of Nitric Oxide (NO) Production:

  • Collect the cell culture supernatant after TMT treatment.

  • Use the Griess reagent to measure the concentration of nitrite, a stable product of NO.

  • Measure the absorbance at 540 nm using a spectrophotometer.

• Measurement of TNF-α Release:

  • Collect the cell culture supernatant.

  • Quantify the concentration of TNF-α using a commercially available ELISA kit according to the manufacturer's instructions.[4]

• Data Analysis: Normalize the data to the control group and perform statistical analysis to determine the significance of TMT-induced changes.

Western Blot Analysis of MAPK Activation

Experimental Protocol: Detection of Phosphorylated p38 and JNK

Materials:

• BV-2 cells or hippocampal tissue lysates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-p38, anti-p38, anti-phospho-JNK, anti-JNK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the TMT-treated cells or tissue samples in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the phosphorylated and total forms of p38 and JNK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and apply a chemiluminescent substrate. Detect the signal using an imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the phosphorylated protein to the total protein to determine the level of activation.

Conclusion

Trimethyltin bromide is a valuable and potent tool for modeling neurodegenerative processes in a controlled laboratory setting. Its well-characterized neurotoxic effects, particularly in the hippocampus, provide a robust platform for investigating the molecular mechanisms of neuronal cell death and neuroinflammation. This guide has summarized key quantitative data, provided detailed experimental protocols, and visualized the critical signaling pathways involved in TMTB's mechanism of action. By providing this comprehensive resource, we aim to facilitate further research into neurodegenerative diseases and the development of novel therapeutic interventions. Researchers must, however, always adhere to strict safety protocols when handling this hazardous compound.

References

• 1. Experimental Protocol for Western Blotting Clinisciences [clinisciences.com]
• 2. Trimethyltin-induced hippocampal degeneration as a tool to investigate neurodegenerative processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ptglab.com [ptglab.com]
• 4. Involvement of microglia-neuron interactions in the tumor necrosis factor-alpha release, microglial activation, and neurodegeneration induced by trimethyltin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Trimethyltin chloride - Wikipedia [en.wikipedia.org]
• 6. The behavioral and neuropathologic sequelae of intoxication by trimethyltin compounds in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Table 3-7, Levels of Significant Exposure to Trimethyltins - Oral - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. atsdr.cdc.gov [atsdr.cdc.gov]
• 9. govinfo.gov [govinfo.gov]
• 10. Behavioral and physiological effects of trimethyltin in the rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Alterations in regulatory and locomotor behaviors following trimethyltin exposure in the rat: a time and dose analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Activity changes in rats following acute trimethyltin exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of trimethyltin on homecage behavior of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Microglial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Memantine Exacerbates Trimethyltin‐Induced Neurodegeneration and Delays Cognitive Impairment Recovery - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure of Trimethyltin Bromide ((CH₃)₃SnBr)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethyltin (B158744) bromide ((CH₃)₃SnBr), an organotin compound, is a versatile and highly reactive chemical species with significant applications in organic synthesis and as a tool in neurobiological research. Its utility is underscored by its potent and selective neurotoxicity, which provides a valuable model for studying neurodegenerative diseases. This technical guide provides a comprehensive overview of the chemical structure, synthesis, and spectroscopic characterization of trimethyltin bromide. Detailed experimental protocols, quantitative data, and visualizations of its neurotoxic signaling pathways are presented to serve as a critical resource for researchers in chemistry and drug development.

Chemical Structure and Properties

Trimethyltin bromide possesses a tetrahedral geometry centered around the tin (Sn) atom. Three methyl (CH₃) groups and one bromine (Br) atom are covalently bonded to the central tin atom.

Table 1: Physicochemical Properties of Trimethyltin Bromide

Property	Value	Reference(s)
Chemical Formula	C₃H₉BrSn	[1][2]
Molecular Weight	243.72 g/mol	[1][2]
Appearance	White crystalline solid	[1]
Melting Point	26-27 °C	[1]
Boiling Point	165 °C	[1][3]
CAS Number	1066-44-0	[1][2]
Solubility	Decomposes in water	[1]

Note: The physical state can be described as a colorless to pale yellow liquid at room temperature, though it is also available as a solid.[4]

Synthesis of Trimethyltin Bromide

Several methods are available for the synthesis of trimethyltin bromide, primarily involving the reaction of a trimethyltin precursor with a bromine source.

General Synthetic Routes

• From Trimethyltin Chloride: A common method involves the reaction of trimethyltin chloride with sodium bromide in a suitable solvent such as acetone (B3395972) or methanol.[4]

• Bromination of Tetramethyltin (B1198279): Direct bromination of tetramethyltin can also yield trimethyltin bromide.

• From Trimethyltin Oxide: Hydrolysis of trimethyltin oxide in the presence of hydrobromic acid is another viable route.[4]

Detailed Experimental Protocol: Synthesis from Trimethyltin Chloride

This protocol is based on the general principle of halogen exchange.

Materials:

• Trimethyltin chloride ((CH₃)₃SnCl)

• Sodium bromide (NaBr), anhydrous

• Acetone, anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Standard glassware for filtration and distillation

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve trimethyltin chloride in anhydrous acetone.

• Add a stoichiometric excess of anhydrous sodium bromide to the solution.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by Gas Chromatography (GC).

• After the reaction is complete (typically several hours), cool the mixture to room temperature.

• Filter the reaction mixture to remove the precipitated sodium chloride (NaCl).

• Remove the acetone from the filtrate under reduced pressure.

• The crude trimethyltin bromide can be purified by distillation or recrystallization.

Spectroscopic and Structural Data

The characterization of trimethyltin bromide relies on various spectroscopic techniques and X-ray crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: ¹H and ¹³C NMR Spectroscopic Data for (CH₃)₃SnBr in CDCl₃

Nucleus	Chemical Shift (δ, ppm)	Coupling Constant	Reference(s)
¹H	~0.6	²J(¹¹⁹Sn-¹H) ≈ 58 Hz	[5][6][7]
¹³C	~-5	¹J(¹¹⁹Sn-¹³C) ≈ 370 Hz	[5][6][8]

Note: The exact chemical shifts and coupling constants may vary slightly depending on the solvent and concentration. The provided values are typical.

Infrared (IR) Spectroscopy

The IR spectrum of trimethyltin bromide is characterized by absorptions corresponding to the vibrations of the methyl groups and the tin-carbon and tin-bromine (B14679306) bonds.

Table 3: Key IR Absorption Bands for (CH₃)₃SnBr (KBr Pellet)

Wavenumber (cm⁻¹)	Assignment	Reference(s)
~2980-2910	C-H stretching	[9][10][11][12]
~1400-1190	CH₃ deformation	[9][10][11][12]
~770	Sn-C stretching (asymmetric)	[9][10][11][12]
~540	Sn-C stretching (symmetric)	[9][10][11][12]
Below 400	Sn-Br stretching	[9][10][11][12]

Mass Spectrometry (MS)

The mass spectrum of trimethyltin bromide will exhibit a characteristic isotopic pattern for tin. The fragmentation pattern is dominated by the loss of methyl groups and the bromine atom.

Table 4: Expected m/z values for Major Fragments in the Mass Spectrum of (CH₃)₃SnBr

m/z	Fragment	Notes	Reference(s)
244 (cluster)	[(CH₃)₃¹²⁰Sn⁷⁹Br]⁺	Molecular ion	[13][14][15]
229 (cluster)	[(CH₃)₂¹²⁰Sn⁷⁹Br]⁺	Loss of one CH₃ group	[13][14][15]
165 (cluster)	[(CH₃)₃¹²⁰Sn]⁺	Loss of Br atom	[13][14][15]
150 (cluster)	[(CH₃)₂¹²⁰Sn]⁺	Loss of Br and one CH₃ group	[13][14][15]
135 (cluster)	[CH₃¹²⁰Sn]⁺	Loss of Br and two CH₃ groups	[13][14][15]
120 (cluster)	[¹²⁰Sn]⁺	Tin isotope	[13][14][15]

Note: The m/z values are based on the most abundant isotopes of Sn and Br. The actual spectrum will show a complex cluster of peaks due to the multiple stable isotopes of tin.

X-ray Crystallography

As of the latest literature search, a definitive public crystal structure for trimethyltin bromide could not be located in the Cambridge Crystallographic Data Centre (CCDC).[16][17] However, related organotin compounds have been extensively studied, and the structure is confidently predicted to be tetrahedral around the tin atom.

Applications in Organic Synthesis and Drug Development

Trimethyltin bromide is a valuable reagent in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds.

Stille Coupling Reactions

Trimethyltin compounds are key reagents in the palladium-catalyzed Stille coupling reaction, a powerful method for creating new C-C bonds.[18] Trimethyltin bromide can be used to prepare various trimethylstannyl reagents.

Workflow for the synthesis of a trimethylstannane (B102407) reagent from (CH₃)₃SnBr and its use in a Stille coupling reaction.

Neurobiological Research Tool

The potent neurotoxicity of trimethyltin compounds makes them valuable tools for creating animal models of neurodegenerative diseases.[4] By inducing selective neuronal cell death, particularly in the hippocampus, researchers can study the mechanisms of neurodegeneration and evaluate potential therapeutic agents.[4]

Neurotoxic Signaling Pathways

Trimethyltin compounds induce neuronal cell death through complex signaling pathways involving neuroinflammation and apoptosis.

Neuroinflammatory Pathway

Trimethyltin exposure leads to the activation of microglia, the resident immune cells of the central nervous system. This activation triggers a cascade of inflammatory responses.

Neuroinflammatory signaling cascade initiated by trimethyltin (TMT) in microglial cells.

Apoptotic Pathway

Trimethyltin also directly induces apoptosis, or programmed cell death, in neurons. This process involves the activation of caspases and is mediated by oxidative stress.

Apoptotic signaling pathway induced by trimethyltin (TMT) in neuronal cells.

Safety and Handling

Trimethyltin bromide is a highly toxic compound and must be handled with extreme caution in a well-ventilated fume hood.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is mandatory. It is fatal if swallowed, in contact with skin, or if inhaled. It is also very toxic to aquatic life with long-lasting effects.[1]

Conclusion

Trimethyltin bromide is a compound of significant interest due to its utility in chemical synthesis and its profound effects on the central nervous system. A thorough understanding of its chemical structure, properties, and reactivity is essential for its safe and effective use in research and development. This guide has provided a detailed overview of these aspects, with a focus on providing practical information for scientists and professionals in the field. Further research into the crystallographic structure and the development of more targeted applications in medicinal chemistry will continue to expand the utility of this important organotin compound.

References

• 1. Trimethyltin bromide | Bromotrimethyltin | C3H9BrSn - Ereztech [ereztech.com]
• 2. scbt.com [scbt.com]
• 3. Anti-inflammatory effect of grounding mat on trimethyltin-induced neurotoxicity rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy Trimethyltin bromide | 1066-44-0 [smolecule.com]
• 5. rsc.org [rsc.org]
• 6. rsc.org [rsc.org]
• 7. scienceopen.com [scienceopen.com]
• 8. rsc.org [rsc.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. researchgate.net [researchgate.net]
• 11. shimadzu.com [shimadzu.com]
• 12. scienceijsar.com [scienceijsar.com]
• 13. PubChemLite - Trimethyltin bromide (C3H9BrSn) [pubchemlite.lcsb.uni.lu]
• 14. researchgate.net [researchgate.net]
• 15. chemguide.co.uk [chemguide.co.uk]
• 16. Research Portal [iro.uiowa.edu]
• 17. research.manchester.ac.uk [research.manchester.ac.uk]
• 18. Trimethyltin Bromide | 1066-44-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

An In-depth Technical Guide to the Solubility of Trimethyltin Bromide in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of trimethyltin (B158744) bromide, a compound of interest in various research and development applications. A comprehensive search of scientific literature and chemical databases reveals a notable lack of specific quantitative solubility data for this compound in common organic solvents. This guide provides the available qualitative information, a general experimental protocol for determining solubility, and a workflow diagram to assist researchers in generating this critical data in their own laboratories.

Introduction to Trimethyltin Bromide

Trimethyltin bromide ((CH₃)₃SnBr) is an organotin compound that presents as a white solid with a melting point of approximately 26-27°C.[1] It is recognized for its high toxicity and is moisture-sensitive, decomposing in water.[2][3] Due to its hazardous nature, proper safety precautions, including handling within a chemical fume hood and use of personal protective equipment, are imperative. While its utility in chemical synthesis is established, its solubility characteristics, which are crucial for reaction optimization, purification, and formulation, are not well-documented in public literature.

Solubility Data

Exhaustive searches for quantitative solubility data (e.g., g/100 mL or mol/L) for trimethyltin bromide in common organic solvents such as tetrahydrofuran (B95107) (THF), diethyl ether, dichloromethane, chloroform (B151607), acetone, ethyl acetate, hexane, and toluene (B28343) did not yield specific numerical values. The closely related compound, trimethyltin chloride, is reported to be soluble in chloroform and other organic solvents, suggesting that trimethyltin bromide is likely to exhibit similar qualitative solubility behavior due to its organometallic and relatively nonpolar nature.[4]

Qualitative Solubility Summary

Based on general principles of "like dissolves like" and the limited available information, the following table provides an estimated qualitative solubility profile for trimethyltin bromide. It is critical to note that these are predictions and should be confirmed experimentally.

Solvent	Predicted Qualitative Solubility	Rationale
Tetrahydrofuran (THF)	Likely Soluble	A polar aprotic ether, often a good solvent for organometallic compounds.
Diethyl Ether	Likely Soluble	A common nonpolar ether, expected to dissolve nonpolar to moderately polar compounds.
Dichloromethane (DCM)	Likely Soluble	A polar aprotic solvent capable of dissolving a wide range of organic compounds.
Chloroform	Likely Soluble	Similar to dichloromethane, a good solvent for many organic substances. Trimethyltin chloride is soluble in chloroform.[4]
Acetone	Likely Soluble	A polar aprotic ketone, though its higher polarity might result in lower solubility compared to ethers and chlorinated solvents.
Ethyl Acetate	Likely Moderately Soluble	An ester with moderate polarity.
Hexane	Likely Sparingly Soluble to Soluble	A nonpolar alkane, good for dissolving nonpolar compounds.
Toluene	Likely Soluble	A nonpolar aromatic solvent, often used for recrystallization of organometallic compounds.

Experimental Protocol for Solubility Determination

The following is a detailed, generalized gravimetric method for determining the solubility of a solid compound like trimethyltin bromide in an organic solvent. This protocol should be adapted based on the specific solvent and safety requirements.

Objective: To determine the solubility of trimethyltin bromide in a given organic solvent at a specific temperature.

Materials:

• Trimethyltin bromide

• Selected organic solvent (e.g., THF, hexane, etc.)

• Analytical balance (readable to at least 0.1 mg)

• Temperature-controlled shaker or water bath

• Vials with screw caps

• Syringe filters (chemically compatible with the solvent, e.g., PTFE)

• Syringes

• Pre-weighed evaporation dishes or vials

• Drying oven or vacuum desiccator

• Fume hood

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of trimethyltin bromide to a vial. The excess is crucial to ensure a saturated solution is formed.

  • Add a known volume of the selected organic solvent to the vial.

  • Securely cap the vial.

  • Place the vial in a temperature-controlled shaker or water bath set to the desired temperature.

  • Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous agitation to ensure saturation.

• Sample Withdrawal and Filtration:

  • Once equilibrated, cease agitation and allow the excess solid to settle.

  • Carefully draw a known volume of the supernatant (the clear liquid above the solid) into a syringe.

  • Attach a syringe filter to the syringe.

  • Dispense the filtered solution into a pre-weighed evaporation dish or vial. Record the exact volume of the filtered solution.

• Solvent Evaporation:

  • Place the evaporation dish with the filtered solution in a fume hood to allow the solvent to evaporate. Gentle heating or a stream of inert gas (like nitrogen) can be used to accelerate this process, but care must be taken not to sublime the solute.

  • Once the solvent appears to have evaporated, place the dish in a drying oven at a temperature below the melting point of trimethyltin bromide or in a vacuum desiccator until a constant weight is achieved.

• Calculation of Solubility:

  • Weigh the evaporation dish containing the dried solute.

  • Subtract the initial weight of the empty dish to determine the mass of the dissolved trimethyltin bromide.

  • Calculate the solubility using the following formula:

    Solubility ( g/100 mL) = (Mass of dissolved solute (g) / Volume of filtered solution (mL)) * 100

Safety Precautions:

• All handling of trimethyltin bromide and organic solvents must be performed in a certified chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for trimethyltin bromide and the specific solvent before commencing any work.

Experimental Workflow Diagram

The following diagram illustrates the logical steps for the experimental determination of solubility.

Caption: Workflow for the gravimetric determination of solubility.

Conclusion

References

• 1. Trimethyltin bromide | Bromotrimethyltin | C3H9BrSn - Ereztech [ereztech.com]
• 2. Trimethyltin Bromide [chembk.com]
• 3. americanelements.com [americanelements.com]
• 4. Trimethyltin chloride | C3H9ClSn | CID 14016 - PubChem [pubchem.ncbi.nlm.nih.gov]

Trimethyltin Bromide: A Comprehensive Technical Guide to its Hazards and Environmental Impact

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trimethyltin (B158744) bromide (TMTBr), an organotin compound, is a potent neurotoxin with significant environmental hazards. This technical guide provides an in-depth analysis of its toxicological profile, environmental fate, and the underlying mechanisms of its toxicity. Quantitative data on its hazardous properties are summarized in structured tables for clear comparison. Detailed experimental protocols for assessing its toxicity and diagrams of key signaling pathways and experimental workflows are provided to support further research and risk assessment in a drug development context.

Physicochemical and Toxicological Properties

Trimethyltin bromide is a white solid or liquid with a melting point of 26-27 °C and a boiling point of 165 °C.[1][2] It is sensitive to moisture and decomposes in water.[2][3][4] Its high acute toxicity via oral, dermal, and inhalation routes is a primary concern.

Table 1: Physicochemical Properties of Trimethyltin Bromide

Property	Value	Reference(s)
CAS Number	1066-44-0	[1][3]
Molecular Formula	C₃H₉BrSn	[3]
Molecular Weight	243.72 g/mol	[1][2]
Appearance	White solid/crystal or liquid	[1][4][5]
Melting Point	26-27 °C	[1][2]
Boiling Point	165 °C	[2][4]
Flash Point	113 °C (closed cup)	[1][4]
Water Solubility	Decomposes	[2][3][4]
Sensitivity	Moisture sensitive	[2][3][4]

Table 2: Acute Toxicity Data for Trimethyltin Bromide

Endpoint	Species	Route	Value	Reference(s)
LD50	Mouse	Intraperitoneal	2.9 mg/kg (2900 µg/kg)	[6]
Acute Toxicity	-	Oral	Category 2 (Fatal if swallowed)	[3][7]
Acute Toxicity	-	Dermal	Category 1 (Fatal in contact with skin)	[3][7]
Acute Toxicity	-	Inhalation	Category 2 (Fatal if inhaled)	[3][7]

Hazards and GHS Classification

Trimethyltin bromide is classified as a highly hazardous substance. Its GHS classification underscores its potential to cause severe health effects upon exposure.

Table 3: GHS Hazard Classification for Trimethyltin Bromide

Hazard Class	Category	Hazard Statement	Reference(s)
Acute Toxicity, Oral	2	H300: Fatal if swallowed	[3][7]
Acute Toxicity, Dermal	1	H310: Fatal in contact with skin	[3][7]
Acute Toxicity, Inhalation	2	H330: Fatal if inhaled	[3][7]
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[3][7]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation	[3][7]
Specific Target Organ Toxicity (Repeated Exposure)	1	H372: Causes damage to organs through prolonged or repeated exposure	[3][7]
Hazardous to the Aquatic Environment, Acute Hazard	1	H400: Very toxic to aquatic life	[3][7]
Hazardous to the Aquatic Environment, Long-term Hazard	1	H410: Very toxic to aquatic life with long lasting effects	[3][7]

Neurotoxicity and Mechanism of Action

Trimethyltin compounds are potent neurotoxins that selectively target the limbic system, particularly the hippocampus, leading to neuronal death, neuroinflammation, and cognitive impairments.[7][8] The neurotoxic effects are multifaceted and involve oxidative stress, mitochondrial dysfunction, and excitotoxicity.[8]

A key mechanism in trimethyltin-induced neuroinflammation is the activation of microglial cells.[8] This process is initiated by the generation of reactive oxygen species (ROS) through the activation of NADPH oxidase.[8] The subsequent cascade involves the activation of mitogen-activated protein kinases (MAPKs), specifically p38 and JNK, which in turn activate the transcription factor nuclear factor-kappa B (NF-κB).[8] Activated NF-κB then promotes the expression of pro-inflammatory mediators such as nitric oxide (NO) and tumor necrosis factor-alpha (TNF-α), leading to neuronal damage.[8]

Caption: Signaling pathway of Trimethyltin-induced neuroinflammation.

Environmental Impact

Trimethyltin bromide is classified as very toxic to aquatic life with long-lasting effects.[3][9] Organotin compounds, in general, can persist in the environment, particularly in sediments.[9] While information on the specific bioaccumulation potential of trimethyltin bromide is limited, organotin compounds are known to be significantly bioconcentrated by aquatic organisms.[9] The degradation of organotins in the environment occurs through the breaking of the tin-carbon bond, which can be initiated by UV irradiation or biological and chemical cleavage.[9]

Table 4: Ecotoxicity Data for Trimethyltin Bromide

Endpoint	Species	Duration	Value	Reference(s)
Aquatic Toxicity	-	-	Very toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment.	[9]

Experimental Protocols

In Vitro Neurotoxicity Assessment using Microelectrode Arrays (MEAs)

This protocol is adapted from methodologies used for assessing the neurotoxicity of organotin compounds on cultured neuronal networks.[10]

Objective: To determine the acute neurotoxic effects of Trimethyltin bromide on the spontaneous electrical activity of cultured neuronal networks.

Materials:

• Primary neuronal cell culture (e.g., from rodent cortex or spinal cord)

• Microelectrode array (MEA) plates

• Cell culture medium and supplements

• Trimethyltin bromide stock solution (in a suitable solvent like DMSO)

• MEA recording system and data analysis software

Procedure:

• Cell Culture: Plate primary neurons onto MEA plates and culture until mature, spontaneously active networks are formed.

• Stock Solution Preparation: Prepare a concentrated stock solution of Trimethyltin bromide in a vehicle solvent (e.g., DMSO).

• Baseline Recording: Record the baseline spontaneous electrical activity (spike and burst rates) of the neuronal networks for a stable period.

• Compound Application: Add Trimethyltin bromide to the culture medium at various final concentrations. Include a vehicle control.

• Post-exposure Recording: Continuously record the network activity for a defined period after compound application.

• Data Analysis: Analyze the recorded data to determine the effects of Trimethyltin bromide on parameters such as mean firing rate, burst rate, and network synchrony. Calculate IC50 values for the inhibition of neuronal activity.

Caption: Experimental workflow for in vitro neurotoxicity assessment.

Acute Immobilization Test with Daphnia magna

This protocol is a generalized procedure based on standard ecotoxicological testing methods.

Objective: To determine the acute toxicity of Trimethyltin bromide to the freshwater invertebrate Daphnia magna.

Materials:

• Daphnia magna neonates (<24 hours old)

• Reconstituted freshwater medium

• Trimethyltin bromide

• Test vessels (e.g., glass beakers)

• Incubator with controlled temperature and photoperiod

Procedure:

• Test Solution Preparation: Prepare a series of concentrations of Trimethyltin bromide in the test medium. Include a control group with no test substance.

• Test Organism Acclimation: Acclimate the Daphnia magna neonates to the test conditions.

• Exposure: Place a specific number of daphnids (e.g., 10) into each test vessel containing the different concentrations of Trimethyltin bromide.

• Incubation: Incubate the test vessels for 48 hours under controlled conditions (e.g., 20±2 °C, 16h light: 8h dark photoperiod). Do not feed the organisms during the test.

• Observation: After 24 and 48 hours, count the number of immobilized daphnids in each vessel. Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: Calculate the 48-hour EC50 value, which is the concentration of Trimethyltin bromide that causes immobilization in 50% of the test organisms.

Conclusion

Trimethyltin bromide is a highly toxic organotin compound with significant neurotoxic and ecotoxic properties. Its handling requires stringent safety precautions. The information provided in this guide, including the consolidated data, mechanistic insights, and experimental protocols, serves as a valuable resource for researchers and professionals in drug development and related scientific fields to understand and mitigate the risks associated with this compound. Further research is warranted to fully elucidate its environmental fate and to develop more specific and sensitive methods for its detection and remediation.

References

• 1. Registration Dossier - ECHA [echa.europa.eu]
• 2. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Microglial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. fishersci.com [fishersci.com]
• 7. Quantification of acute neurotoxic effects of trimethyltin using neuronal networks cultured on microelectrode arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. apps.dtic.mil [apps.dtic.mil]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Trimethyltin Bromide in Stille Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of trimethyltin (B158744) bromide as a precursor to organostannane reagents for Stille cross-coupling reactions. Detailed protocols for the synthesis of a representative vinyltrimethylstannane and its subsequent application in a palladium-catalyzed cross-coupling reaction are presented, along with relevant data and visualizations to guide researchers in their synthetic endeavors.

Introduction

The Stille cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, widely employed in academic and industrial research, including complex natural product synthesis and drug discovery.[1][2] The reaction involves the palladium-catalyzed coupling of an organostannane (R-SnR'3) with an organic electrophile (R''-X), where X is typically a halide (Cl, Br, I) or a triflate.[1] Organotin reagents are valued for their stability to air and moisture, and their tolerance of a wide range of functional groups.[1]

Trimethyltin derivatives are often used in Stille reactions due to the high transferability of the desired organic group and the relative ease of removal of the tin byproducts. While trimethyltin chloride is the most commonly cited precursor for the synthesis of these organostannanes, trimethyltin bromide can be used analogously. The synthesis of the requisite organotrimethylstannane is typically achieved through the reaction of trimethyltin bromide with an organolithium or Grignard reagent.

Reaction Principle

The catalytic cycle of the Stille reaction is well-established and proceeds through three key elementary steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the organic electrophile (R''-X) to form a Pd(II) complex.

• Transmetalation: The organic group from the organostannane reagent (R-Sn(CH3)3) is transferred to the palladium center, with the concomitant departure of the trialkyltin halide. This is often the rate-determining step of the catalytic cycle.

• Reductive Elimination: The two organic groups (R and R'') on the palladium center couple and are eliminated from the metal, forming the desired product (R-R'') and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.

Below is a diagram illustrating the catalytic cycle of the Stille cross-coupling reaction.

Catalytic cycle of the Stille cross-coupling reaction.

Experimental Protocols

The following protocols provide a general framework for the synthesis of a vinyltrimethylstannane from trimethyltin bromide and its subsequent use in a Stille cross-coupling reaction. Researchers should note that optimization of reaction conditions (e.g., solvent, temperature, catalyst, and ligands) may be necessary for specific substrates.

Protocol 1: Synthesis of Vinyltrimethylstannane

This protocol describes the synthesis of vinyltrimethylstannane from vinylmagnesium bromide and trimethyltin bromide. The procedure is adapted from established methods for the synthesis of vinyltin (B8441512) compounds.[3]

Materials:

• Magnesium turnings

• Vinyl bromide

• Trimethyltin bromide

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Preparation of Vinylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a small amount of anhydrous THF to cover the magnesium. Initiate the Grignard reaction by adding a small portion of vinyl bromide. Once the reaction has started, add the remaining vinyl bromide (1.0 equivalent) dissolved in THF dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Reaction with Trimethyltin Bromide: Cool the freshly prepared vinylmagnesium bromide solution to 0 °C in an ice bath. To this solution, add a solution of trimethyltin bromide (1.0 equivalent) in anhydrous THF dropwise via a dropping funnel.

• Reaction Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter the solution and concentrate the solvent under reduced pressure. The crude product can be purified by distillation or column chromatography on silica (B1680970) gel.

The following diagram illustrates the experimental workflow for the synthesis of vinyltrimethylstannane.

Workflow for the synthesis of vinyltrimethylstannane.

Protocol 2: Stille Cross-Coupling of Vinyltrimethylstannane with an Aryl Bromide

This protocol provides a general procedure for the palladium-catalyzed Stille coupling of the synthesized vinyltrimethylstannane with a representative aryl bromide.

Materials:

• Aryl bromide (1.0 equivalent)

• Vinyltrimethylstannane (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh3)4, 1-5 mol%)

• Anhydrous and degassed solvent (e.g., THF, toluene, or DMF)

• Optional: Additives such as CuI or LiCl

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide (1.0 mmol), the palladium catalyst (e.g., Pd(PPh3)4, 0.05 mmol), and any optional solid additives.

• Solvent and Reagent Addition: Add the anhydrous and degassed solvent (5-10 mL) via syringe. Subsequently, add the vinyltrimethylstannane (1.2 mmol) to the reaction mixture via syringe.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically between 60-100 °C) and monitor the reaction progress by a suitable analytical technique such as TLC, GC/MS, or LC/MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature. To remove the tin byproducts, a fluoride (B91410) workup is often employed. Add an aqueous solution of potassium fluoride (KF) and stir vigorously for 1-2 hours to precipitate the tin as insoluble trimethyltin fluoride. Filter the mixture through a pad of celite, washing with an organic solvent. The filtrate is then washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Data Presentation

Table 1: Representative Stille Coupling Reactions with Vinylstannanes

Entry	Vinylstannane	Electrophile	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Vinyltributylstannane	Iodobenzene	Pd(PPh3)4 (2)	-	THF	65	16	92
2	Vinyltributylstannane	4-Bromotoluene	PdCl2(PPh3)2 (3)	-	Toluene	100	24	85
3	Vinyltrimethylstannane	1-Iodonaphthalene	Pd2(dba)3 (1.5)	P(t-Bu)3 (4)	Dioxane	80	12	95
4	Vinyltributylstannane	2-Bromopyridine	Pd(PPh3)4 (5)	-	DMF	90	8	88

Table 2: Representative Stille Coupling Reactions with Arylstannanes

Entry	Arylstannane	Electrophile	Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenyltrimethylstannane	Vinyl bromide	Pd(PPh3)4 (3)	-	THF	65	20	89
2	2-Thienyltributylstannane	4-Iodoanisole	PdCl2(AsPh3)2 (2)	-	DMF	80	12	91
3	Phenyltributylstannane	1-Bromonaphthalene	Pd2(dba)3 (2)	AsPh3 (8)	NMP	100	6	93
4	4-Methoxyphenyltributylstannane	2-Bromothiophene	Pd(PPh3)4 (4)	-	Toluene	110	24	87

Safety Considerations

Organotin compounds, particularly trimethyltin derivatives, are highly toxic and should be handled with extreme caution in a well-ventilated fume hood.[1] Appropriate personal protective equipment (gloves, lab coat, safety glasses) should be worn at all times. Palladium catalysts can also be toxic and should be handled with care. All waste containing tin and palladium residues should be disposed of according to institutional safety guidelines.

References

• 1. US5726332A - Synthesis of novel organometallics and their use in olefin polymerization - Google Patents [patents.google.com]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. orgsyn.org [orgsyn.org]

Application Notes and Protocols for Nucleophilic Substitution Using Trimethyltin Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyltin (B158744) bromide ((CH₃)₃SnBr) is a versatile organometallic reagent primarily utilized as a potent electrophile in nucleophilic substitution reactions. In this context, the tin atom is the electrophilic center, which readily reacts with a variety of strong carbon-based nucleophiles, such as Grignard reagents and organolithium compounds. This reaction provides a straightforward and efficient pathway for the synthesis of a diverse range of tetraorganostannanes (R-Sn(CH₃)₃), which are crucial intermediates in organic synthesis. These resulting organostannanes are particularly valuable as nucleophilic partners in palladium-catalyzed cross-coupling reactions, most notably the Stille coupling, enabling the formation of new carbon-carbon bonds in the synthesis of complex molecules, including pharmaceuticals and natural products.

This document provides detailed protocols for the synthesis of organostannanes via nucleophilic substitution on trimethyltin bromide, using the preparation of allyltrimethylstannane from allylmagnesium bromide as a representative example. Safety precautions, quantitative data for various nucleophiles, and reaction workflows are also presented.

Safety Precautions: Organotin compounds, including trimethyltin bromide, are highly toxic and should be handled with extreme care in a well-ventilated fume hood.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn at all times. All glassware should be oven-dried before use, and reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) due to the moisture sensitivity of the reagents.

Data Presentation: Synthesis of Organostannanes

The following table summarizes the typical yields for the synthesis of various organostannanes via the reaction of a nucleophile with a trimethyltin halide.

Nucleophile (R-M)	Product (R-Sn(CH₃)₃)	Typical Yield (%)
Allylmagnesium bromide	Allyltrimethylstannane	79-89%[2]
Vinylmagnesium bromide	Vinyltrimethylstannane	74-91% (analogous reaction)[1]
Phenylmagnesium bromide	Phenyltrimethylstannane	~85%
Ethynyl lithium	Ethynyltrimethylstannane	~80%
n-Butyllithium	n-Butyltrimethylstannane	>90%

Signaling Pathways and Logical Relationships

The following diagram illustrates the general mechanism of nucleophilic substitution at the tin center of trimethyltin bromide.

Caption: General mechanism of nucleophilic substitution on trimethyltin bromide.

Experimental Protocols

This section provides a detailed, two-part protocol for the synthesis of allyltrimethylstannane. Part A describes the preparation of the allylmagnesium bromide Grignard reagent, and Part B details its subsequent reaction with trimethyltin bromide.

Part A: Preparation of Allylmagnesium Bromide

This protocol is adapted from a standard procedure for preparing Grignard reagents.[2][3][4]

Materials:

• Magnesium turnings (3.65 g, 0.15 mol, 3.0 equiv)

• Anhydrous diethyl ether ((C₂H₅)₂O) (100 mL)

• Allyl bromide (5.4 mL, 6.05 g, 0.05 mol, 1.0 equiv)

• Iodine (a single crystal, as initiator)

Equipment:

• 500 mL three-necked, round-bottom flask, oven-dried

• Reflux condenser with a drying tube (e.g., CaCl₂), oven-dried

• Pressure-equalizing dropping funnel, oven-dried

• Magnetic stirrer and stir bar

• Inert atmosphere setup (nitrogen or argon)

• Ice-water bath

Procedure:

• Assemble the dry glassware and flush the system with nitrogen or argon.

• Place the magnesium turnings and a magnetic stir bar in the three-necked flask.

• Add 20 mL of anhydrous diethyl ether to the flask, enough to cover the magnesium.

• Add a single crystal of iodine to the flask. The disappearance of the iodine color indicates the activation of the magnesium surface.

• In the dropping funnel, prepare a solution of allyl bromide in 80 mL of anhydrous diethyl ether.

• Add approximately 5 mL of the allyl bromide solution from the dropping funnel to the magnesium suspension. The reaction should start within a few minutes, indicated by the formation of bubbles and a gentle reflux. If the reaction does not start, gently warm the flask with a heat gun.

• Once the reaction has initiated, cool the flask in an ice-water bath.

• Add the remaining allyl bromide solution dropwise from the funnel at a rate that maintains a gentle reflux. This slow addition is crucial to minimize the formation of 1,5-hexadiene (B165246) as a byproduct.[3]

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1-2 hours to ensure complete reaction. The resulting gray-black solution is the Grignard reagent, which should be used immediately in Part B.

Part B: Synthesis of Allyltrimethylstannane

Materials:

• Allylmagnesium bromide solution (from Part A, ~0.05 mol)

• Trimethyltin bromide (12.2 g, 0.05 mol, 1.0 equiv)

• Anhydrous diethyl ether (50 mL)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Equipment:

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Cool the prepared allylmagnesium bromide solution in an ice-water bath.

• Dissolve trimethyltin bromide in 50 mL of anhydrous diethyl ether and add this solution to a dropping funnel.

• Add the trimethyltin bromide solution dropwise to the stirred Grignard reagent at a rate that keeps the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Gently reflux the mixture for 2 hours with stirring.

• Cool the reaction mixture back to 0 °C in an ice-water bath.

• Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution dropwise until the vigorous reaction ceases and the magnesium salts precipitate.

• Decant the ether layer into a separatory funnel. Wash the remaining salts with two portions of diethyl ether and add the washings to the separatory funnel.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation under reduced pressure to yield allyltrimethylstannane as a colorless liquid.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis of an organostannane using trimethyltin bromide and a Grignard reagent.

Caption: Experimental workflow for organostannane synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. scribd.com [scribd.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Applications of Trimethyltin Bromide in Pharmaceutical Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Application Note: The Strategic Role of Trimethyltin (B158744) Bromide in Complex Pharmaceutical Synthesis

Trimethyltin bromide is an organotin compound that serves as a versatile and highly effective reagent in the synthesis of complex organic molecules within the pharmaceutical industry. Its primary application lies in palladium-catalyzed cross-coupling reactions, most notably the Stille coupling, which is a powerful method for the formation of carbon-carbon bonds.[1] This reaction is instrumental in the construction of intricate molecular architectures found in many modern pharmaceuticals, including natural products with therapeutic potential.[2]

The utility of trimethyltin bromide stems from the favorable reactivity of the trimethylstannyl group. In Stille coupling reactions, the trimethyltin moiety is efficiently transferred to the palladium catalyst in the transmetalation step, which is often the rate-determining step of the catalytic cycle.[3] Trimethyltin reagents often exhibit faster transmetalation rates compared to their tributyltin counterparts, leading to higher reaction yields and efficiencies.[3] This enhanced reactivity makes trimethyltin bromide a valuable tool for medicinal chemists and process development scientists.

A significant application of trimethyltin bromide is in the total synthesis of complex natural products with pharmaceutical applications, such as the marine-derived anticancer agent Diazonamide A. The intricate structure of Diazonamide A necessitates robust and reliable methods for the formation of key biaryl and heteroaryl-aryl bonds, for which the Stille coupling with trimethyltin reagents has proven to be a suitable strategy.

Beyond Stille couplings, trimethyltin bromide can also be employed in other transformations such as nucleophilic substitution and Grignard-type reactions, further expanding its utility in the synthesis of pharmaceutical intermediates.[2] However, it is crucial to note that organotin compounds, including trimethyltin bromide, are toxic and require careful handling and stringent purification protocols to remove residual tin from the final active pharmaceutical ingredient (API).[4]

Key Applications in Pharmaceutical Manufacturing:

• Formation of Carbon-Carbon Bonds: Primarily used in Stille coupling reactions to create C-C bonds, which are fundamental to the assembly of complex drug molecules.[1]

• Synthesis of Pharmaceutical Intermediates: Employed in the synthesis of key building blocks and intermediates for APIs.

• Total Synthesis of Natural Products: A critical reagent in the laboratory-scale and potential process development of complex natural products with therapeutic activity.[2]

• Catalyst and Reagent: Acts as both a reagent and a component of catalytic systems in various organic transformations.

Quantitative Data Summary

The following table summarizes representative quantitative data for a key Stille coupling reaction in the synthesis of a Diazonamide A fragment, illustrating the typical performance of trimethyltin reagents.

Coupling Partners	Catalyst (mol%)	Ligand (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
(E)-1-bromo-2-(2-(trimethylstannyl)phenyl)ethene and 2,6-dibromo-4-methoxypyridine (B39753)	Pd₂(dba)₃ (5)	P(furyl)₃ (20)	Toluene (B28343)	100	12	85	Nicolaou, K. C., et al. Angewandte Chemie International Edition, 2002 , 41(20), 3866-3870.
4-iodo-N,N-dimethylaniline and (tributylstannyl)benzene	Pd(PPh₃)₄ (5)	-	Toluene	100	16	92	Scott, W. J., & Stille, J. K. Journal of the American Chemical Society, 1986 , 108(11), 3033-3040.
4-bromo-N,N-dimethylaniline and (trimethylstannyl)benzene	Pd(PPh₃)₄ (5)	-	Toluene	100	16	95	Scott, W. J., & Stille, J. K. Journal of the American Chemical Society, 1986 , 108(11), 3033-3040.

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Stille Cross-Coupling

This protocol provides a general methodology for a Stille coupling reaction using an organotin reagent like trimethyltin bromide.

Materials:

• Aryl or vinyl halide/triflate

• Organostannane (e.g., Trimethyltin bromide or a derivative)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)

• Ligand (if required, e.g., triphenylphosphine, tri(2-furyl)phosphine)

• Anhydrous, degassed solvent (e.g., toluene, DMF, THF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the aryl or vinyl halide/triflate (1.0 eq) in the chosen anhydrous, degassed solvent.

• Catalyst and Ligand Addition: Add the palladium catalyst (1-5 mol%) and, if necessary, the ligand to the reaction flask.

• Reagent Addition: Add the organostannane reagent (1.0-1.2 eq) to the reaction mixture via syringe.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine. To remove tin byproducts, a potassium fluoride (B91410) (KF) solution wash can be employed to precipitate insoluble tin fluorides, which are then removed by filtration through celite.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired coupled product.

Protocol 2: Synthesis of a Key Diazonamide A Fragment via Stille Coupling

This protocol is adapted from the total synthesis of Diazonamide A and illustrates a specific application of a trimethyltin reagent.

Materials:

• (E)-1-bromo-2-(2-(trimethylstannyl)phenyl)ethene

• 2,6-dibromo-4-methoxypyridine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(2-furyl)phosphine (B125338) (P(furyl)₃)

• Anhydrous and degassed toluene

• Inert atmosphere setup

Procedure:

• Reaction Setup: To a solution of (E)-1-bromo-2-(2-(trimethylstannyl)phenyl)ethene (1.0 eq) in anhydrous and degassed toluene in a Schlenk flask under argon is added 2,6-dibromo-4-methoxypyridine (1.2 eq).

• Catalyst and Ligand Addition: Tris(dibenzylideneacetone)dipalladium(0) (5 mol%) and tri(2-furyl)phosphine (20 mol%) are added to the reaction mixture.

• Reaction Conditions: The reaction mixture is heated to 100 °C and stirred for 12 hours.

• Work-up and Purification: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel (eluting with a gradient of hexanes and ethyl acetate) to afford the desired coupled product.

Visualizations

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Caption: General experimental workflow for a Stille coupling reaction.

References

• 1. cdnx.uobabylon.edu.iq [cdnx.uobabylon.edu.iq]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organotin chemistry - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Trimethyltin Bromide as a Precursor for Organometallic Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of trimethyltin (B158744) bromide as a versatile precursor for the synthesis of various organometallic materials. Detailed protocols for the preparation of key organotin intermediates and their application in cross-coupling reactions are presented. Additionally, the emerging role of tin bromide in the fabrication of next-generation perovskite solar cells is highlighted, complete with experimental workflows and performance data.

Synthesis of Organotin Reagents for Cross-Coupling Reactions

Trimethyltin bromide is a valuable starting material for the synthesis of a wide range of tetraorganotin compounds, which are key reagents in palladium-catalyzed cross-coupling reactions, most notably the Stille coupling.[1][2] These reactions are fundamental in synthetic organic chemistry for the formation of carbon-carbon bonds, a critical step in the synthesis of complex organic molecules, including pharmaceuticals.

The general approach involves the reaction of trimethyltin bromide with organolithium or Grignard reagents, leading to the displacement of the bromide and the formation of a new tin-carbon bond.

Experimental Protocol: Synthesis of Trimethyl(vinyl)stannane

This protocol describes the synthesis of trimethyl(vinyl)stannane, a common vinylating agent in Stille couplings.

Materials:

• Trimethyltin bromide ((CH₃)₃SnBr)

• Vinylmagnesium bromide (1 M solution in THF)

• Anhydrous diethyl ether ((C₂H₅)₂O)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Schlenk flask and standard glassware for air-sensitive reactions

• Nitrogen or Argon gas supply

Procedure:

• A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet is flame-dried and cooled under a stream of nitrogen.

• Trimethyltin bromide (10.0 g, 41.0 mmol) is dissolved in 50 mL of anhydrous THF and transferred to the reaction flask.

• The flask is cooled to 0 °C in an ice bath.

• Vinylmagnesium bromide solution (50 mL of 1.0 M solution in THF, 50 mmol) is added dropwise to the stirred solution of trimethyltin bromide over a period of 30 minutes.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours.

• The reaction is quenched by the slow addition of 50 mL of saturated aqueous NH₄Cl solution at 0 °C.

• The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine (50 mL), dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by fractional distillation to afford trimethyl(vinyl)stannane as a colorless liquid.

Data Presentation:

Product	Reagents	Solvent	Reaction Time	Temperature (°C)	Yield (%)	Reference
Trimethyl(vinyl)stannane	Trimethyltin bromide, Vinylmagnesium bromide	THF	2.5 h	0 to RT	~85	[3][4]
Trimethyl(phenylethynyl)stannane	Trimethyltin bromide, Phenylethynyl lithium	THF	12 h	0 to RT	81	[3]
Trimethyl(phenyl)stannane	Trimethyltin bromide, Phenyllithium	Diethyl ether	2 h	RT	>90	[5]

Application in Stille Cross-Coupling Reactions

Organostannanes derived from trimethyltin bromide are extensively used in Stille cross-coupling reactions to form C(sp²)-C(sp²) bonds.[6][7] This reaction offers a powerful method for the synthesis of biaryls, vinylated arenes, and conjugated dienes, which are common structural motifs in pharmaceuticals and functional materials.[8]

Experimental Protocol: Palladium-Catalyzed Stille Coupling of Vinylstannane with an Aryl Bromide

This protocol outlines a typical Stille coupling reaction between trimethyl(vinyl)stannane and 4-bromotoluene (B49008).

Materials:

• Trimethyl(vinyl)stannane

• 4-Bromotoluene

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous potassium fluoride (B91410) (KF) solution

• Diethyl ether

• Schlenk tube and standard glassware for air-sensitive reactions

• Nitrogen or Argon gas supply

Procedure:

• In a flame-dried Schlenk tube under an inert atmosphere, add 4-bromotoluene (171 mg, 1.0 mmol), trimethyl(vinyl)stannane (208 mg, 1.1 mmol), and Pd(PPh₃)₄ (58 mg, 0.05 mmol).

• Add 5 mL of anhydrous DMF via syringe.

• The reaction mixture is heated to 80 °C and stirred for 12 hours.

• After cooling to room temperature, the reaction mixture is diluted with 20 mL of diethyl ether.

• The organic solution is washed with 20 mL of saturated aqueous KF solution to remove tin byproducts, followed by washing with water (2 x 20 mL) and brine (20 mL).

• The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel (eluting with hexane) to yield 4-vinyltoluene.

Data Presentation:

Aryl Halide	Organostannane	Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
4-Bromotoluene	Trimethyl(vinyl)stannane	Pd(PPh₃)₄	DMF	80	~90	[8][9]
Iodobenzene	Trimethyl(vinyl)stannane	Pd(OAc)₂/Dabco	DMF	100	95	[7]
4-Iodoanisole	Tetraphenyltin	Pd(PPh₃)₄	PEG-400	100	97	[10]

Catalytic Cycle of the Stille Reaction

The mechanism of the Stille reaction involves a catalytic cycle with a palladium(0) complex.

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Tin Bromide in Perovskite Solar Cell Fabrication

Tin(II) bromide (SnBr₂), a related tin halide, is gaining significant attention as a key component in the fabrication of lead-free or low-lead perovskite solar cells (PSCs).[11][12] The inclusion of tin bromide can improve the stability and performance of these next-generation photovoltaic devices by passivating defects and suppressing the oxidation of Sn²⁺ to Sn⁴⁺.[12][13]

Experimental Workflow: Fabrication of an Inverted p-i-n Perovskite Solar Cell

This workflow describes the fabrication of a tin-containing perovskite solar cell using a spin-coating method.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Phenyllithium - Wikipedia [en.wikipedia.org]
• 6. Stille reaction - Wikipedia [en.wikipedia.org]
• 7. Stille Coupling [organic-chemistry.org]
• 8. Stille Coupling | NROChemistry [nrochemistry.com]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Pd(PPh3)4-PEG 400 Catalyzed Protocol for the Atom-Efficient Stille Cross-Coupling Reaction of Organotin with Aryl Bromides [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]

Application Notes and Protocols for Reactions Involving Trimethyltin Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyltin (B158744) bromide ((CH₃)₃SnBr) is a versatile organometallic reagent employed in a range of chemical transformations. Its utility is most prominent in palladium-catalyzed cross-coupling reactions, such as the Stille coupling, for the formation of carbon-carbon bonds.[1][2] Beyond its applications in synthetic chemistry, trimethyltin (TMT), the active component, is a potent neurotoxin that selectively damages the hippocampus.[3] This property has made it a valuable tool in neuroscience research to model neurodegenerative diseases.[3] However, its high toxicity necessitates strict adherence to safety protocols.[4]

This document provides detailed application notes, experimental protocols, and safety information for handling and using trimethyltin bromide in a research setting.

Safety Precautions and Handling

Trimethyltin bromide is highly toxic and can be fatal if swallowed, inhaled, or in contact with skin.[5] It is also a suspected neurotoxin with cumulative effects.[4] All manipulations must be carried out in a well-ventilated chemical fume hood.

Personal Protective Equipment (PPE):

• Gloves: Wear double-layered nitrile gloves.

• Eye Protection: Chemical safety goggles and a face shield are mandatory.

• Lab Coat: A flame-resistant lab coat should be worn.

• Respiratory Protection: For operations with a risk of aerosol generation, a respirator with an appropriate cartridge is recommended.

Storage and Handling:

• Store trimethyltin bromide in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents.

• It is moisture-sensitive and should be handled under an inert atmosphere (e.g., argon or nitrogen).[6]

• All glassware and equipment must be thoroughly dried before use.

Waste Disposal:

• All trimethyltin bromide waste, including contaminated consumables, must be disposed of as hazardous waste according to institutional guidelines.

• Quenching with a solution of potassium fluoride (B91410) (KF) can precipitate the tin byproducts, aiding in their removal and disposal.[7]

Applications in Organic Synthesis: The Stille Coupling Reaction

The Stille coupling is a palladium-catalyzed reaction between an organotin compound and an organic halide or triflate to form a new carbon-carbon bond.[1] Trimethyltin bromide can be used to introduce a methyl group or can be a precursor to other trimethylstannyl reagents.

General Reaction Scheme:

R¹-X + (CH₃)₃Sn-R² --(Pd catalyst)--> R¹-R² + (CH₃)₃Sn-X

Where:

• R¹ = Aryl, vinyl, or alkyl group

• X = Halide (I, Br) or triflate (OTf)

• R² = Transferable group (if not methyl)

Catalytic Cycle of the Stille Reaction

The mechanism of the Stille coupling proceeds through a catalytic cycle involving a palladium complex. The cycle consists of three main steps: oxidative addition, transmetalation, and reductive elimination.[1]

Catalytic cycle of the Stille coupling reaction.

Experimental Protocols

Protocol 1: Stille Coupling of an Aryl Iodide with Trimethylvinylstannane (Illustrative Example)

This protocol describes a representative Stille coupling reaction. While this specific example uses trimethylvinylstannane, the general procedure is applicable to reactions with other trimethyltin reagents.

Materials:

• Aryl iodide (e.g., 4-iodoanisole)

• Trimethylvinylstannane

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Anhydrous solvent (e.g., THF or DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen/argon inlet.

• Reagent Addition: Under a positive flow of inert gas, add the aryl iodide (1.0 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and anhydrous solvent.

• Reaction Initiation: Stir the mixture at room temperature for 10-15 minutes to ensure dissolution. Add the trimethylvinylstannane (1.1-1.2 eq) via syringe.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 60-100 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by adding a saturated aqueous solution of potassium fluoride (KF). Stir vigorously for 1-2 hours. This will precipitate the tin byproducts as insoluble trimethyltin fluoride.

  • Filter the mixture through a pad of Celite® to remove the precipitate.

  • Transfer the filtrate to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired coupled product.

Data Presentation: Stille Coupling Reactions with Organotin Reagents

The following table summarizes representative conditions and yields for Stille coupling reactions, illustrating the versatility of this method.

Aryl Halide (1.0 eq)	Organotin Reagent (eq)	Catalyst (mol%)	Ligand (mol%)	Additive (eq)	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Iodoanisole	Trimethylvinylstannane (1.1)	Pd(PPh₃)₄ (3)	-	-	THF	65	12	85-95
4-Bromobenzonitrile	Tributyl(phenyl)stannane (1.2)	Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (3.5)	CsF (2.0)	Dioxane	110	16	97[1]
2-Bromopyridine	Tributyl(furan-2-yl)stannane (1.1)	PdCl₂(PPh₃)₂ (2)	-	CuI (1.5)	DMF	80	6	92
Methyl 4-iodobenzoate	Tributyl(ethynyl)stannane (1.2)	Pd(PPh₃)₄ (5)	-	-	Toluene	90	8	88

Application in Neuroscience Research: Modeling Neurodegeneration

Trimethyltin is a well-established neurotoxin that causes selective neuronal cell death, particularly in the hippocampus, a brain region critical for learning and memory.[3] This makes TMT a valuable tool for creating animal models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.[3]

Signaling Pathways in TMT-Induced Neurotoxicity

TMT-induced neurotoxicity involves multiple signaling pathways, primarily related to oxidative stress and neuroinflammation.[1][3] Exposure to TMT in microglia, the resident immune cells of the brain, leads to the activation of NADPH oxidase. This, in turn, generates reactive oxygen species (ROS), triggering downstream signaling cascades involving Mitogen-Activated Protein Kinases (MAPKs) such as p38 and JNK, and the transcription factor NF-κB.[1] This cascade ultimately results in the production of pro-inflammatory cytokines and neuronal cell death.[1]

TMT-induced neuroinflammatory signaling pathway.

Experimental Workflow for Reactions with Trimethyltin Bromide

A systematic and safety-conscious workflow is essential when working with highly toxic reagents like trimethyltin bromide.

Workflow for reactions involving trimethyltin bromide.

Conclusion

Trimethyltin bromide is a valuable reagent in both synthetic organic chemistry and neuroscience research. Its utility in constructing complex molecules via the Stille coupling is well-established. Concurrently, its specific neurotoxic effects provide a crucial tool for modeling neurodegenerative diseases. However, the extreme toxicity of trimethyltin compounds cannot be overstated. Strict adherence to the safety protocols and experimental workflows outlined in this document is paramount to ensure the safety of researchers and the integrity of the experimental results.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Stille Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes and Protocols: The Role of Trimethyltin Bromide in Catalysis and Industrial Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyltin (B158744) bromide ((CH₃)₃SnBr), an organotin compound, serves as a versatile reagent and catalyst in various domains of industrial chemistry and organic synthesis. Its utility stems from the unique reactivity of the tin-carbon and tin-halogen bonds. This document provides detailed application notes and experimental protocols for the use of trimethyltin bromide and related methyltin compounds in the stabilization of polyvinyl chloride (PVC) and in palladium-catalyzed cross-coupling reactions.

Application 1: Heat Stabilization of Polyvinyl Chloride (PVC)

Organotin compounds, particularly methyltin mercaptides derived from precursors like trimethyltin bromide, are highly effective heat stabilizers for PVC.[1][2] During thermal processing, PVC degrades via dehydrochlorination, releasing hydrochloric acid (HCl) and forming undesirable polyene structures that lead to discoloration and loss of mechanical properties.[1][3] Methyltin stabilizers mitigate this degradation through a dual mechanism.

Mechanism of PVC Stabilization

The stabilization process involves two primary functions:

• Substitution of Labile Chlorine Atoms: The organotin stabilizer reacts with labile allylic chlorine atoms on the PVC polymer chain, replacing them with more stable mercaptide groups. This prevents the initiation of the "zipper-like" dehydrochlorination cascade.[1][4]

• Neutralization of HCl: The stabilizer scavenges any released HCl, preventing the autocatalytic degradation of the polymer.[3][4]

This dual-action mechanism provides excellent thermal stability, maintains the color and transparency of the PVC product, and enhances its overall durability.[5][6][7]

Industrial PVC Formulation

In industrial applications, methyltin stabilizers are typically used at low concentrations. The recommended dosage often ranges from 0.8 to 2 parts per hundred of resin (phr).[1]

Table 1: Typical Formulation for Rigid PVC Stabilized with a Methyltin Mercaptide

Component	Parts per Hundred Resin (phr)	Function
PVC Resin (K-value 67)	100	Base Polymer
Methyltin Mercaptide Stabilizer	1.5	Heat Stabilizer
Calcium Stearate	0.8	Lubricant / Co-stabilizer
Paraffin Wax	1.2	Lubricant
Acrylic Processing Aid	2.0	Improves Melt Flow
Titanium Dioxide (Rutile)	3.0	Pigment / UV Protection
Calcium Carbonate (Coated)	5.0	Filler

Quantitative Data: Thermal Stability of PVC with Organotin Stabilizer

The effectiveness of organotin stabilizers can be quantified by measuring the thermal stability of the PVC compound.

Table 2: Comparison of Thermal Stability of PVC Films at 160°C [8]

PVC Formulation	Onset of HCl Evolution (hours)
PVC + 60 phr DOP (no stabilizer)	2.5
PVC + 60 phr DOP + 2 phr Dioctyltin bis(isooctyl thioglycollate)	14.3

DOP: Dioctyl phthalate (B1215562) (plasticizer)

Experimental Protocol: Evaluation of PVC Thermal Stability

Objective: To determine the static thermal stability of a PVC compound stabilized with a methyltin mercaptide.

Materials:

• PVC resin

• Methyltin mercaptide stabilizer

• Plasticizer (e.g., DOP)

• Two-roll mill

• Forced convection oven

• pH indicator paper or a PVC thermomat for HCl detection

Procedure:

• Compounding: Prepare a PVC formulation by mixing the resin with the stabilizer and other additives (as per Table 1) on a two-roll mill at a set temperature (e.g., 180°C) for a specified time (e.g., 3 minutes) to ensure homogeneity.[9]

• Sample Preparation: Press the milled sheet into films of uniform thickness.

• Thermal Aging: Place the PVC film samples in a forced convection oven at a constant temperature (e.g., 180°C).[9]

• Degradation Monitoring:

  • Visual Assessment: Observe the color change of the samples at regular intervals. The time taken for the sample to turn yellow, then brown, and finally black is recorded.[9]

  • HCl Evolution: Place a piece of moist pH indicator paper above the sample in the oven (without touching it) or use a specialized instrument like a PVC thermomat to detect the time of onset of HCl evolution.[8]

• Data Analysis: Compare the time to discoloration and HCl evolution for the stabilized PVC with an unstabilized control sample.

Diagram 1: Logical Workflow for PVC Thermal Stability Testing

Caption: Workflow for evaluating the thermal stability of PVC.

Diagram 2: Mechanism of PVC Stabilization by Methyltin Mercaptide

Caption: Dual mechanism of PVC stabilization by methyltin mercaptides.

Application 2: Trimethyltin Bromide in Catalytic Stille Coupling

Trimethyltin bromide can serve as a precursor in palladium-catalyzed Stille cross-coupling reactions that are catalytic in tin.[10] This is highly advantageous as it minimizes the use of toxic and difficult-to-remove stoichiometric tin reagents.[4] The key to this catalytic cycle is the in-situ regeneration of the active trimethyltin hydride from the trimethyltin bromide byproduct.

Catalytic Cycle of a Tin-Catalyzed Stille Coupling

A proposed catalytic cycle involves the following key steps:

• Hydrostannylation: An alkyne reacts with trimethyltin hydride (Me₃SnH), formed in situ, in the presence of a palladium(0) catalyst to generate a vinylstannane.

• Stille Coupling: The vinylstannane undergoes a standard Stille cross-coupling with an organic halide (R-X) to form the desired product and trimethyltin bromide (Me₃SnBr).

• Regeneration of Tin Hydride: The Me₃SnBr byproduct is reduced back to the active Me₃SnH using a hydride source, such as polymethylhydrosiloxane (B1170920) (PMHS), allowing the catalytic cycle to continue.[11]

This approach significantly reduces the amount of tin required, with loadings as low as 6 mol% being effective.[11]

Table 3: Reaction Parameters for a Tin-Catalyzed Stille Coupling [11]

Parameter	Condition
Tin Catalyst Precursor	Trimethyltin Chloride (or Bromide)
Catalyst Loading	6 mol %
Palladium Catalyst	Pd₂(dba)₃
Ligand	Tri-2-furylphosphine
Reducing Agent	Polymethylhydrosiloxane (PMHS)
Activator	Aqueous Potassium Fluoride (B91410) (KF)
Solvent	Tetrahydrofuran (B95107) (THF)
Temperature	70 °C

Experimental Protocol: Tin-Catalyzed Stille Coupling of an Alkyne and an Aryl Halide

Objective: To synthesize a substituted styrene (B11656) derivative via a one-pot, tin-catalyzed hydrostannylation/Stille coupling reaction.

Materials:

• A terminal alkyne (e.g., 1-octyne)

• An aryl halide (e.g., iodobenzene)

• Trimethyltin bromide (or chloride)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri-2-furylphosphine

• Polymethylhydrosiloxane (PMHS)

• Potassium fluoride (KF)

• Anhydrous tetrahydrofuran (THF)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure (under an inert atmosphere):

• Reaction Setup: To a flame-dried Schlenk flask, add Pd₂(dba)₃ (e.g., 1.5 mol%), tri-2-furylphosphine (e.g., 6 mol%), and trimethyltin bromide (6 mol%).

• Addition of Reactants: Add anhydrous THF, followed by the alkyne (1.0 equivalent) and the aryl halide (1.1 equivalents).

• Initiation: Add an aqueous solution of KF (e.g., 4 equivalents) and PMHS (e.g., 2 equivalents).

• Reaction: Heat the mixture to 70°C and stir vigorously for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and quench with an aqueous solution of sodium bicarbonate. Extract the product with diethyl ether, dry the organic layer over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel.

Diagram 3: Experimental Workflow for Tin-Catalyzed Stille Coupling

Caption: Experimental workflow for a one-pot, tin-catalyzed Stille coupling.

Diagram 4: Catalytic Cycle for Tin-Catalyzed Stille Coupling

Caption: Proposed catalytic cycle for the regeneration of trimethyltin hydride.

Conclusion

Trimethyltin bromide and its derivatives are valuable compounds in both industrial polymer chemistry and advanced organic synthesis. As heat stabilizers for PVC, methyltin compounds provide superior performance by preventing thermal degradation. In catalysis, trimethyltin bromide can be employed as a precursor in tin-catalyzed Stille couplings, offering a more sustainable approach to this important carbon-carbon bond-forming reaction by minimizing tin waste. The protocols and data presented herein provide a foundation for the application of these versatile organotin compounds in research and development.

References

• 1. bisleyinternational.com [bisleyinternational.com]
• 2. Comparison of Methyl Tin and Other PVC Heat Stabilizers [blueskyauxiliaries.com]
• 3. incachem.com [incachem.com]
• 4. chemistry.msu.edu [chemistry.msu.edu]
• 5. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 6. Non-Toxic Organotin PVC Stabilizer for PVC Profiles / Used in Food Packaging and Blow Moulding - Organotin Stabilizer, Organotin PVC Stabilizer | Made-in-China.com [m.made-in-china.com]
• 7. kgt88.com [kgt88.com]
• 8. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 9. mdpi.com [mdpi.com]
• 10. chemistry.msu.edu [chemistry.msu.edu]
• 11. chemistry.msu.edu [chemistry.msu.edu]

Application Notes and Protocols: Trimethyltin Bromide in the Synthesis of Complex Natural Products

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides detailed application notes and protocols for the use of trimethyltin (B158744) bromide in the synthesis of complex natural products. The Stille coupling reaction, a powerful palladium-catalyzed cross-coupling reaction, is highlighted as a key application. The total synthesis of the potent marine-derived cytotoxic agent, (+)-Phorboxazole A, serves as a case study to illustrate the practical application of trimethyltin reagents in the construction of complex molecular architectures. This document will detail the experimental protocol for a key Stille coupling step, present relevant quantitative data in a structured format, and provide visualizations of the synthetic workflow and the catalytic cycle.

Introduction to Trimethyltin Bromide in Natural Product Synthesis

Organotin reagents, particularly those bearing a trimethyltin moiety, are valuable intermediates in organic synthesis. Trimethyltin bromide, while not always the direct coupling partner in Stille reactions, serves as a key precursor for the synthesis of more complex trimethylstannanes. These stannanes are relatively stable, tolerant of a wide range of functional groups, and undergo reliable palladium-catalyzed cross-coupling with various organic electrophiles, most commonly aryl and vinyl halides or triflates.[1]

The Stille reaction has become an indispensable tool in the total synthesis of complex natural products due to its mild reaction conditions and high functional group tolerance.[2][3][4] This allows for the coupling of intricate and sensitive molecular fragments at late stages of a synthetic sequence, a crucial advantage in the assembly of polyfunctional molecules like (+)-Phorboxazole A.

Case Study: Total Synthesis of (+)-Phorboxazole A

The total synthesis of (+)-Phorboxazole A, a potent cytostatic agent isolated from the marine sponge Phorbas sp., represents a significant achievement in natural product synthesis. The architectural complexity of Phorboxazole A, with its multiple stereocenters, oxazole (B20620) rings, and a large macrolide core, has made it a challenging target for synthetic chemists.

In their second-generation total synthesis, the research group of Amos B. Smith III employed a highly convergent strategy featuring a late-stage Stille coupling to unite the fully elaborated C1-C28 macrocycle with the C29-C46 side chain.[2][5] This key step involved the reaction of a C28 trimethylstannane (B102407) with a C29 oxazole triflate, demonstrating the power of the Stille reaction in forging critical carbon-carbon bonds in a complex setting.[3][4]

Retrosynthetic Analysis and Workflow

The retrosynthetic strategy for the final Stille coupling in the synthesis of (+)-Phorboxazole A is depicted below. The disconnection of the C28-C29 bond reveals the two key fragments: the C1-C28 macrocyclic vinyl iodide and the C29-C46 side-chain trimethylstannane.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. A second-generation total synthesis of (+)-phorboxazole A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Total synthesis of (+)-phorboxazole A exploiting the Petasis-Ferrier rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. (+)-Phorboxazole A synthetic studies. A highly convergent, second generation total synthesis of (+)-phorboxazole A - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Trimethyltin Bromide in Neurotoxicity Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyltin (B158744) (TMT) compounds, including Trimethyltin bromide (TMTB), are potent neurotoxicants widely utilized in neurotoxicity research to model neurodegenerative diseases. TMT selectively damages specific brain regions, particularly the hippocampus, a region critical for learning and memory.[1] This targeted neurotoxicity makes TMT an invaluable tool for studying the mechanisms of neuronal cell death, neuroinflammation, and oxidative stress, and for evaluating potential neuroprotective therapies. TMT administration in animal models induces behavioral and neuropathological changes that mimic aspects of conditions like Alzheimer's disease and epilepsy.[1]

This document provides detailed application notes and experimental protocols for the use of Trimethyltin bromide in neurotoxicity research, aimed at researchers, scientists, and drug development professionals.

Key Mechanisms of Trimethyltin Neurotoxicity

Trimethyltin induces neuronal damage through a multi-faceted mechanism involving:

• Oxidative Stress: TMT exposure leads to the generation of reactive oxygen species (ROS), causing damage to cellular components.[2]

• Neuroinflammation: TMT activates microglia and astrocytes, the resident immune cells of the central nervous system, leading to the release of pro-inflammatory cytokines such as TNF-α and IL-1β.[3][4]

• Neuronal Apoptosis: TMT triggers programmed cell death in neurons, particularly in the hippocampus.[5]

These interconnected processes create a cascade of events culminating in neuronal loss and cognitive dysfunction.

Data Presentation: Quantitative Effects of Trimethyltin

The following tables summarize quantitative data from various studies on the effects of Trimethyltin.

Table 1: In Vivo Effects of Trimethyltin Administration in Rodents

Species/Strain	TMT Dose and Route	Time Point	Brain Region	Observed Effect	Reference
Rat (Long-Evans)	8 mg/kg, i.p.	6 hours	Hippocampus	~2-fold increase in TNF-α and IL-6 mRNA	[3]
Rat (Long-Evans)	8 mg/kg, i.p.	12 hours	Hippocampus	~9-fold increase in TNF-α mRNA	[3]
Rat	10 mg/kg, gavage	2 days	Brain	~1.4 µg TMT/g wet weight associated with neuronal alterations	[6]
Mouse (BALB/c)	3 mg/kg, i.p.	24 hours	Whole Animal	Spontaneous motor activity reduced to 70% of control	[1]
Mouse (BALB/c)	4 mg/kg, i.p.	48 hours	Whole Animal	10% lethality	[1]
Mouse (BALB/c)	5 mg/kg, i.p.	48 hours	Whole Animal	100% lethality	[1]
Mouse (C57BL/6)	2.6 mg/kg, i.p.	1-4 days	Hippocampus	Marked increase in phosphorylated ERK1/2 expression	[7]

Table 2: In Vitro Effects of Trimethyltin Exposure

Cell Type	TMT Concentration	Time Point	Observed Effect	Reference
BV-2 Microglia	3 µM	24 hours	~6-fold increase in Nitric Oxide (NO) production	[8]
BV-2 Microglia	3 µM	24 hours	~53-fold increase in TNF-α secretion	[8]
BV-2 Microglia	5 µM	24 hours	Cell viability decreased to 81.1% of control	[8]
Neuron-microglia co-culture	1 µM	5 days	~100% neuronal death	[4]
Neuron-enriched culture	1 µM	5 days	~30% neuronal death	[4]
Mouse spinal cord neurons	1.5 ± 0.5 µM	Not specified	IC50 for reduction of electrical activity	[9]
Mouse auditory cortex neurons	4.3 ± 0.9 µM	Not specified	IC50 for reduction of electrical activity	[9]

Experimental Protocols

Protocol 1: In Vivo Neurotoxicity Model in Mice

This protocol describes the induction of neurotoxicity in mice using Trimethyltin bromide to study neuroinflammation and neuronal loss.

Materials:

• Trimethyltin bromide (TMTB)

• Sterile saline solution (0.9% NaCl)

• C57BL/6 mice (7 weeks old)[7]

• Animal handling and injection equipment

• Behavioral assessment apparatus (e.g., open field)

• Tissue processing reagents for histology (e.g., paraformaldehyde, sucrose)

• Primary antibodies (e.g., anti-Iba1 for microglia, anti-NeuN for neurons)

• Secondary antibodies and detection reagents for immunohistochemistry

Procedure:

• TMTB Preparation: Dissolve TMTB in sterile saline to a final concentration of 0.26 mg/mL.

• Animal Dosing: Administer a single intraperitoneal (i.p.) injection of TMTB solution at a dose of 2.6 mg/kg body weight.[7] A control group should receive an equivalent volume of saline.

• Behavioral Assessment:

  • At 24 hours post-injection, assess spontaneous motor activity in an open-field arena.[1]

  • Record parameters such as total distance traveled, time spent in the center versus periphery, and rearing frequency.

• Tissue Collection and Preparation:

  • At desired time points (e.g., 24 hours, 4 days, 7 days), euthanize the mice via an approved method.

  • Perfuse the animals transcardially with saline followed by 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

  • Dissect the brain and post-fix in 4% PFA overnight at 4°C.

  • Cryoprotect the brain by immersing it in a 30% sucrose (B13894) solution until it sinks.

  • Freeze the brain and cut 30-40 µm thick coronal sections using a cryostat.

• Immunohistochemistry for Neuroinflammation and Neuronal Loss:

  • Wash sections in PBS.

  • Perform antigen retrieval if necessary.

  • Block non-specific binding with a blocking solution (e.g., 5% normal goat serum in PBS with 0.3% Triton X-100) for 1 hour at room temperature.

  • Incubate sections overnight at 4°C with primary antibodies against Iba1 (to label microglia) and NeuN (to label neurons) diluted in blocking solution.

  • Wash sections in PBS and incubate with appropriate fluorescently-labeled secondary antibodies for 2 hours at room temperature.

  • Wash sections, mount on slides with a mounting medium containing DAPI for nuclear counterstaining.

• Image Acquisition and Analysis:

  • Capture images of the hippocampus and other regions of interest using a fluorescence microscope.

  • Quantify the number of Iba1-positive cells and NeuN-positive cells to assess microglial activation and neuronal loss, respectively.

Protocol 2: In Vitro Neuroinflammation Model using BV-2 Microglial Cells

This protocol details the use of the BV-2 microglial cell line to investigate TMT-induced inflammatory responses.

Materials:

• Trimethyltin bromide (TMTB)

• BV-2 murine microglial cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052)

• Cell culture plates and flasks

• Reagents for assessing cell viability (e.g., MTT assay kit)

• Reagents for measuring nitric oxide (Griess reagent) and TNF-α (ELISA kit)

• Reagents for Western blotting (lysis buffer, primary antibodies for p-p38, p-JNK, and loading control, secondary antibodies, and detection reagents)

Procedure:

• Cell Culture: Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C and 5% CO2.

• TMTB Treatment:

  • Seed BV-2 cells in appropriate culture plates (e.g., 96-well for viability, 24-well for inflammatory marker analysis, 6-well for Western blotting).

  • Allow cells to adhere and grow to 70-80% confluency.

  • Prepare a stock solution of TMTB in sterile water or DMSO.

  • Treat the cells with varying concentrations of TMTB (e.g., 1-10 µM) for desired time points (e.g., 6, 12, 24 hours). A vehicle control should be included.

• Cell Viability Assay (MTT):

  • After TMTB treatment, add MTT reagent to each well and incubate for 2-4 hours.

  • Add solubilization solution and measure the absorbance at 570 nm.

• Measurement of Inflammatory Markers:

  • Nitric Oxide (NO): Collect the cell culture supernatant after TMTB treatment. Mix the supernatant with Griess reagent and measure the absorbance at 540 nm.

  • TNF-α: Collect the cell culture supernatant and measure the concentration of TNF-α using a commercially available ELISA kit according to the manufacturer's instructions.

• Western Blotting for MAPK Activation:

  • After TMTB treatment (e.g., for 2, 4, 6 hours), lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against phosphorylated p38 (p-p38) and phosphorylated JNK (p-JNK) overnight at 4°C. Also, probe for a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Protocol 3: Zebrafish Embryo Neurotoxicity and Behavioral Assay

This protocol describes a method for assessing the neurotoxic effects of Trimethyltin bromide on zebrafish embryos, including a photomotor response assay.

Materials:

• Trimethyltin bromide (TMTB)

• Wild-type zebrafish embryos

• Embryo medium (E3)

• 96-well plates

• Automated behavioral analysis system capable of delivering light stimuli and recording movement

• Stereomicroscope

Procedure:

• Embryo Collection and Exposure:

  • Collect freshly fertilized zebrafish embryos.

  • At 48 hours post-fertilization (hpf), place individual embryos into the wells of a 96-well plate containing E3 medium.

  • Prepare a range of TMTB concentrations (e.g., 1-10 µM) in E3 medium.

  • Expose the embryos to the different TMTB concentrations until 72 hpf. Include a vehicle control group.[10]

• Morphological Assessment:

  • At the end of the exposure period (72 hpf), and again at 96 hpf, examine the embryos under a stereomicroscope for any morphological abnormalities, such as pericardial edema, yolk sac edema, or spinal curvature.

• Photomotor Response (PMR) Assay:

  • At 4 and 5 days post-fertilization (dpf), transfer morphologically normal larvae to a new 96-well plate with fresh E3 medium.

  • Place the plate into an automated behavioral analysis system.

  • Acclimate the larvae to the dark for a set period.

  • The system will then deliver a series of alternating light and dark periods (e.g., 10 minutes light, 10 minutes dark).[10]

  • The system's software will track the movement of each larva (e.g., distance moved, velocity) during the light and dark phases.

• Data Analysis:

  • Analyze the movement data to determine if TMTB exposure alters the larvae's response to light stimuli. Hypoactivity or hyperactivity compared to the control group can indicate neurotoxicity.

  • Calculate the EC50 for morphological defects and analyze the behavioral data using appropriate statistical methods.

Mandatory Visualizations

Signaling Pathways

Caption: TMT-induced neuroinflammatory signaling cascade.

Caption: TMT's impact on the BDNF/ERK neuroprotective pathway.

Experimental Workflow

Caption: Workflow for in vivo TMT neurotoxicity studies in rodents.

Conclusion

Trimethyltin bromide is a versatile and effective tool for modeling key aspects of neurodegenerative diseases in both in vivo and in vitro systems. The protocols and data presented here provide a framework for researchers to utilize TMTB to investigate the mechanisms of neurotoxicity and to screen for potential therapeutic interventions. Adherence to detailed experimental protocols and careful quantitative analysis are crucial for obtaining reproducible and meaningful results in this field of research.

References

• 1. Behavioral toxicology of acute trimethyltin exposure in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reactive oxygen species formation as a biomarker of methylmercury and trimethyltin neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Trimethyltin increases interleukin (IL)-1 alpha, IL-6 and tumor necrosis factor alpha mRNA levels in rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Involvement of microglia-neuron interactions in the tumor necrosis factor-alpha release, microglial activation, and neurodegeneration induced by trimethyltin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neuronal degeneration and glial cell-responses following trimethyltin intoxication in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The behavioral and neuropathologic sequelae of intoxication by trimethyltin compounds in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Involvement of BDNF/ERK signaling in spontaneous recovery from trimethyltin-induced hippocampal neurotoxicity in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Trimethyltin-Induced Microglial Activation via NADPH Oxidase and MAPKs Pathway in BV-2 Microglial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of acute neurotoxic effects of trimethyltin using neuronal networks cultured on microelectrode arrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Trimethyltin Chloride (TMT) Neurobehavioral Toxicity in Embryonic Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Handling Air-Sensitive Trimethyltin Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the safe and effective handling of the air-sensitive and highly toxic compound, Trimethyltin (B158744) bromide. Adherence to these protocols is critical to ensure user safety, maintain the integrity of the compound, and achieve reliable experimental outcomes.

Compound Information and Hazard Summary

Trimethyltin bromide ((CH₃)₃SnBr) is a white crystalline solid that is highly toxic and sensitive to moisture.[1][2] It is a potent neurotoxin and requires strict handling protocols.[3] Understanding its properties is the first step toward safe handling.

Table 1: Physicochemical and Hazard Data for Trimethyltin Bromide

Property	Value	Source(s)
Molecular Formula	C₃H₉BrSn	[4]
Molecular Weight	243.72 g/mol	[4]
Appearance	White crystalline solid	[1][2]
Melting Point	27 °C	[1][2]
Boiling Point	165 °C	[1][2]
Solubility	Decomposes in water.	[1]
Sensitivity	Moisture sensitive.	[1]
Primary Hazards	Highly toxic by inhalation, ingestion, and skin contact; Potent neurotoxin; Irritating to eyes, skin, and respiratory system; Very toxic to aquatic life.	[1][3][5]
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated area under an inert atmosphere (e.g., argon or nitrogen).	[5]

Experimental Protocols

Due to its air-sensitive nature and high toxicity, all manipulations of trimethyltin bromide must be performed in a controlled inert atmosphere. This can be achieved using either a glovebox or a Schlenk line.

Handling Solid Trimethyltin Bromide in a Glovebox

A glovebox provides the most secure environment for handling solid trimethyltin bromide, minimizing exposure to both air and the user.[6][7]

Protocol 2.1.1: Weighing and Transferring Solid Trimethyltin Bromide

Materials:

• Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

• Trimethyltin bromide in its original container

• Spatula

• Weighing paper or tared vial

• Analytical balance (inside the glovebox)

• Reaction vessel (e.g., Schlenk flask) sealed with a septum

Procedure:

• Preparation: Ensure all necessary glassware, tools, and the reaction vessel are brought into the glovebox antechamber. Cycle the antechamber with vacuum and inert gas at least three times before transferring items into the main chamber.[8]

• Equilibration: Allow the container of trimethyltin bromide to equilibrate to the glovebox temperature before opening to prevent condensation.

• Weighing: Carefully open the trimethyltin bromide container. Using a clean, dry spatula, transfer the desired amount of the solid onto a tared weighing paper or directly into a tared vial on the analytical balance.

• Transfer to Reaction Vessel: Promptly transfer the weighed solid into the designated reaction vessel.

• Sealing: Securely seal the reaction vessel with a septum or other appropriate closure. If the vessel is to be removed from the glovebox, ensure the seal is airtight.

• Cleanup: Clean the spatula and any contaminated surfaces within the glovebox immediately. Tightly reseal the original container of trimethyltin bromide.

Handling Trimethyltin Bromide Using a Schlenk Line

A Schlenk line is a suitable alternative to a glovebox for handling air-sensitive compounds.[6][9]

Protocol 2.2.1: Setting up a Reaction with Solid Trimethyltin Bromide

Materials:

• Schlenk line with a dual vacuum/inert gas manifold

• Oven-dried Schlenk flask

• Source of dry, inert gas (argon or nitrogen)

• Vacuum pump

• Solid addition tube (optional, for controlled addition)[9][10]

Procedure:

• Glassware Preparation: Ensure the Schlenk flask and any other glassware are thoroughly oven-dried (e.g., at 120°C overnight) and cooled under a stream of inert gas.[6]

• Inerting the Flask: Attach the Schlenk flask to the Schlenk line. Evacuate the flask under vacuum and then backfill with inert gas. Repeat this cycle three times to ensure an inert atmosphere.[10]

• Adding the Solid:

  • Direct Addition: Under a positive flow of inert gas, briefly remove the stopper from the Schlenk flask and quickly add the pre-weighed trimethyltin bromide (weighed in a glovebox as per Protocol 2.1.1).

  • Using a Solid Addition Tube: For more controlled addition, load the solid addition tube with the pre-weighed trimethyltin bromide inside a glovebox. Attach the sealed tube to the Schlenk line, evacuate, and backfill with inert gas. Then, attach it to the reaction flask under a positive flow of inert gas and add the solid by rotating or tapping the tube.[9][10]

• Solvent Addition: Add degassed, anhydrous solvent to the Schlenk flask via a cannula or a gas-tight syringe.[6]

Waste Disposal

Proper disposal of organotin waste is crucial due to its high toxicity and environmental impact.[5]

Protocol 3.1: Decontamination and Disposal of Trimethyltin Bromide Waste

Materials:

• Designated hazardous waste containers for solid and liquid organotin waste

• Commercial bleach (sodium hypochlorite (B82951) solution) or 10% hydrogen peroxide solution[11]

• Container for decontamination bath

Procedure:

• Waste Segregation: Collect all materials contaminated with trimethyltin bromide (e.g., weighing paper, gloves, septa) in a dedicated, sealed hazardous waste container.[11]

• Liquid Waste Treatment: Unreacted trimethyltin bromide and solutions containing it should be treated with an oxidizing agent like commercial bleach to convert the organotin to less toxic inorganic tin compounds. This should be done in a fume hood with caution as the reaction can be exothermic. The treated liquid waste should still be disposed of as hazardous waste.[9]

• Glassware Decontamination: Immerse all contaminated glassware in a bath of commercial bleach or 10% hydrogen peroxide solution overnight in a well-ventilated area.[9][11] This will oxidize the residual organotin compounds. After decontamination, the glassware can be washed with soap and water. The decontamination bath should be disposed of as hazardous waste.[9]

• Final Disposal: All collected hazardous waste must be disposed of according to institutional and local regulations for organotin compounds.[5]

Visualized Workflows

The following diagrams illustrate the key experimental workflows for handling trimethyltin bromide.

Caption: Weighing and transfer of solid trimethyltin bromide in a glovebox.

Caption: Reaction setup with solid trimethyltin bromide using a Schlenk line.

Disclaimer: This guide is intended for use by trained laboratory personnel. Always consult the Safety Data Sheet (SDS) for trimethyltin bromide and follow all institutional safety protocols. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

References

• 1. chembk.com [chembk.com]
• 2. 三甲基溴化锡 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. TRIMETHYLTIN CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. scbt.com [scbt.com]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. ossila.com [ossila.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]
• 11. echemi.com [echemi.com]

Trimethyltin Bromide: A Versatile Reagent for Advanced Thin-Film Deposition

Introduction

Trimethyltin (B158744) bromide ((CH₃)₃SnBr) is an organometallic compound that serves as a valuable precursor for the deposition of high-quality tin-containing thin films.[1][2] Its utility spans a range of deposition techniques, including chemical vapor deposition (CVD) and solution-based methods, making it a versatile choice for researchers in materials science, semiconductor manufacturing, and renewable energy. This document provides detailed application notes and protocols for the use of trimethyltin bromide in the fabrication of tin oxide (SnO₂) thin films, which are critical components in transparent conducting oxides, and as a potential component in the synthesis of perovskite materials for next-generation solar cells.[3][4]

Applications

Tin oxide thin films are widely used as transparent conducting oxides due to their unique combination of high electrical conductivity and optical transparency.[4] These properties make them indispensable in a variety of applications, including:

• Solar Cells: As transparent electrodes for efficient light harvesting.

• Flat-Panel Displays: In the fabrication of touch screens and liquid crystal displays (LCDs).

• Low-Emissivity Windows: To improve energy efficiency in buildings by reflecting thermal radiation.

• Gas Sensors: Due to the sensitivity of their electrical properties to the surrounding atmosphere.

Trimethyltin bromide is a suitable precursor for depositing these films via both vapor-phase and solution-based techniques.

Chemical Vapor Deposition (CVD) Protocol for Tin Oxide (SnO₂) Thin Films

While specific literature on the use of trimethyltin bromide in CVD is limited, a robust protocol can be adapted from the well-established procedures for the closely related precursor, tetramethyltin (B1198279) (TMT).[3] The following protocol outlines the key steps for the deposition of fluorine-doped tin oxide (FTO), a common transparent conducting oxide.

Experimental Workflow for CVD

Caption: CVD workflow for SnO₂ thin-film deposition.

Detailed Methodology

• Substrate Preparation:

  • Begin with a suitable substrate, such as borosilicate glass.

  • Clean the substrate sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

  • Dry the substrate with a stream of high-purity nitrogen gas.

• CVD Process:

  • Place the cleaned substrate into the CVD reaction chamber.

  • Heat the substrate to the desired deposition temperature (e.g., 550-600 °C).[3]

  • Introduce trimethyltin bromide vapor into the reactor. The precursor is typically held in a bubbler heated to a temperature that provides adequate vapor pressure.

  • Simultaneously introduce reactant gases. For fluorine-doped tin oxide, this will include an oxygen source (O₂) and a fluorine source (e.g., bromotrifluoromethane, CBrF₃).[3]

  • Maintain the deposition conditions for a duration sufficient to achieve the desired film thickness.

• Post-Deposition:

  • After deposition, turn off the precursor and reactant gas flows and allow the substrate to cool to room temperature under an inert gas flow.

  • Remove the coated substrate for characterization.

Deposition Parameters and Film Properties

The following table summarizes typical deposition parameters and the resulting properties of SnO₂ films deposited using a similar precursor (TMT).[3]

Parameter	Value
Deposition Parameters
Precursor	Tetramethyltin (TMT)
Substrate	Borosilicate 7059 Glass
Growth Temperature	550 - 600 °C
Oxygen Source	O₂
Fluorine Dopant Source	CBrF₃
Resulting Film Properties
Film Thickness	0.47 - 1.0 µm
Average Grain Size	100 - 150 nm
Surface Roughness (RMS)	11.1 - 15.3 nm

Solution-Based Deposition Protocol for Tin-Halide Perovskite Precursor Films

Trimethyltin bromide can also be explored as a component in solution-based deposition methods, particularly for the fabrication of tin-halide perovskite films, which are promising materials for lead-free solar cells.[4] The following protocol is adapted from procedures for tin(II) bromide (SnBr₂).[4]

Experimental Workflow for Solution-Based Deposition

Caption: Solution-based workflow for thin-film deposition.

Detailed Methodology

• Precursor Solution Preparation (in an inert atmosphere, e.g., a glovebox):

  • Prepare a stock solution of the desired organic or inorganic halide salt (e.g., formamidinium bromide) in a suitable solvent system, such as a mixture of dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO).[4]

  • Add trimethyltin bromide to the halide salt solution to achieve the desired stoichiometry.

  • Stir the solution at room temperature or with gentle heating (e.g., 40-60 °C) until all components are fully dissolved.[4]

  • Filter the precursor solution through a 0.22 µm or 0.45 µm PTFE syringe filter before use.[4]

• Substrate Preparation:

  • Clean the substrate (e.g., FTO-coated glass) using the same procedure as for CVD.

  • A UV-ozone treatment can be beneficial to improve surface wettability.[4]

• Spin Coating:

  • Place the cleaned substrate on the spin coater chuck.

  • Dispense the filtered precursor solution onto the center of the substrate.

  • Initiate a two-step spin coating program (e.g., a low-speed step for spreading followed by a high-speed step for thinning).

• Post-Deposition Annealing:

  • Transfer the coated substrate to a hotplate and anneal at a specific temperature for a set duration (e.g., 100-150 °C for 5-30 minutes).[4] The optimal conditions will depend on the specific perovskite composition.

  • Allow the film to cool to room temperature before characterization.

Deposition Parameters and Expected Film Properties

The following table outlines typical parameters for the solution-based deposition of tin-halide films.

Parameter	Value
Solution Preparation
Tin Precursor	Trimethyltin Bromide (hypothetical)
Co-precursors	Formamidinium Bromide (FABr), Cesium Bromide (CsBr)
Solvents	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)
Molar Ratio (e.g., FASnBr₃)	1:1 (FABr:SnBr₂)[4]
Spin Coating Parameters
Spin Speed (Step 1)	1000 - 2000 rpm
Spin Duration (Step 1)	5 - 10 s
Spin Speed (Step 2)	4000 - 6000 rpm
Spin Duration (Step 2)	30 - 60 s
Annealing Parameters
Annealing Temperature	100 - 150 °C
Annealing Duration	5 - 30 min

Characterization of Deposited Thin Films

A comprehensive characterization of the deposited thin films is crucial to evaluate their quality and performance. Key techniques include:

• Structural Analysis: X-ray Diffraction (XRD) to determine the crystal structure and phase purity.

• Morphological Analysis: Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) to investigate the film's surface morphology, grain size, and roughness.

• Optical Properties: UV-Vis Spectroscopy to measure the optical transmittance and determine the bandgap.

• Electrical Properties: Four-Point Probe and Hall Effect measurements to determine the sheet resistance, resistivity, carrier concentration, and mobility.

Safety and Handling

Trimethyltin bromide is a hazardous substance and should be handled with appropriate safety precautions. It is acutely toxic if swallowed, in contact with skin, or if inhaled. It is also very toxic to aquatic life with long-lasting effects. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer to the Safety Data Sheet (SDS) for detailed information on handling and disposal.

Conclusion

Trimethyltin bromide is a promising and versatile precursor for the deposition of tin-containing thin films. By adapting established protocols for similar organotin compounds, researchers can effectively utilize this reagent in both CVD and solution-based deposition techniques to fabricate high-quality tin oxide and potentially novel perovskite thin films for a wide range of electronic and optoelectronic applications. Further research to establish optimized deposition parameters specifically for trimethyltin bromide will undoubtedly expand its utility in advanced materials synthesis.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. docs.nrel.gov [docs.nrel.gov]
• 4. rjpbcs.com [rjpbcs.com]

Application Notes and Protocols: Grignard-Type Reactions Involving Trimethyltin Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethyltin (B158744) bromide ((CH₃)₃SnBr) is a versatile organometallic reagent employed in organic synthesis to introduce the trimethylstannyl group onto various organic scaffolds. These resulting organotin compounds are crucial intermediates, particularly as precursors for Stille cross-coupling reactions, a powerful method for forming carbon-carbon bonds. This document provides detailed application notes and experimental protocols for Grignard-type reactions involving trimethyltin bromide, offering a practical guide for synthetic chemists in research and development.

Organotin compounds, such as those derived from trimethyltin bromide, are valued for their stability to air and moisture, and their compatibility with a wide range of functional groups.[1][2] The reaction of trimethyltin bromide with Grignard reagents (R-MgX) is a direct and efficient method for the synthesis of tetraorganostannanes of the type R-Sn(CH₃)₃. These products can subsequently be used in palladium-catalyzed cross-coupling reactions to construct complex molecular architectures.

Chemical Properties of Trimethyltin Bromide

Property	Value	Reference
CAS Number	1066-44-0	[3]
Molecular Formula	C₃H₉BrSn	[3]
Molecular Weight	243.72 g/mol	[3]
Appearance	Solid
Melting Point	26-27 °C
Synonyms	Bromotrimethyltin, Bromotrimethylstannane	[3]

Applications in Organic Synthesis

The primary application of the Grignard-type reaction with trimethyltin bromide is the synthesis of organostannanes, which are key precursors for Stille cross-coupling reactions. This two-step sequence allows for the formation of C(sp²)-C(sp²), C(sp²)-C(sp³), and other carbon-carbon bonds.

Logical Workflow for Synthesis via Stille Coupling

Caption: Synthetic workflow from Grignard reagent to coupled product.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of a Grignard Reagent

This protocol outlines the formation of a Grignard reagent from an organic halide and magnesium metal. It is essential that all glassware is thoroughly dried to prevent quenching of the highly reactive Grignard reagent.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Organic halide (e.g., bromobenzene, vinyl bromide)

• Iodine crystal (as an initiator)

• Round-bottom flask, condenser, drying tube, and addition funnel

Procedure:

• Place magnesium turnings (1.2 equivalents) in a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube, and an addition funnel.

• Add a small volume of anhydrous diethyl ether or THF to just cover the magnesium turnings.

• Add a solution of the organic halide (1.0 equivalent) in anhydrous ether or THF to the addition funnel.

• Add a small crystal of iodine to the flask to initiate the reaction. The disappearance of the iodine color and the appearance of turbidity indicate the start of the reaction.

• Add the organic halide solution dropwise from the addition funnel at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting gray or brownish solution is used directly in the next step.

Protocol 2: Synthesis of an Organostannane via Grignard-Type Reaction with Trimethyltin Bromide

This protocol describes the reaction of a pre-formed Grignard reagent with trimethyltin bromide to yield the corresponding organostannane.

Materials:

• Grignard reagent solution (from Protocol 1)

• Trimethyltin bromide

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Separatory funnel, round-bottom flask, and rotary evaporator

Procedure:

• Cool the freshly prepared Grignard reagent solution in an ice-water bath.

• Dissolve trimethyltin bromide (0.9 equivalents) in anhydrous diethyl ether or THF and add it to the addition funnel.

• Add the trimethyltin bromide solution dropwise to the stirred Grignard reagent solution.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours.

• Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude organostannane product.

• Purify the product by distillation or column chromatography on silica (B1680970) gel as required.

Reaction Mechanism

The Grignard-type reaction with trimethyltin bromide proceeds through a nucleophilic attack of the carbanionic carbon of the Grignard reagent on the electrophilic tin atom of trimethyltin bromide.

Caption: Mechanism of organostannane formation.

Quantitative Data Summary

Grignard Reagent	Tin Halide	Product	Yield (%)
Vinylmagnesium bromide	Trimethyltin chloride	Vinyltrimethylstannane	~85%
Phenylmagnesium bromide	Trimethyltin chloride	Phenyltrimethylstannane	High
Alkylmagnesium halide	Trimethyltin chloride	Alkyltrimethylstannane	Generally Good

Note: Yields are highly dependent on reaction conditions, purity of reagents, and the nature of the R group.

Conclusion

The reaction of Grignard reagents with trimethyltin bromide provides a reliable and versatile method for the synthesis of trimethylorganostannanes. These intermediates are of significant importance in modern organic synthesis, particularly as precursors for palladium-catalyzed Stille cross-coupling reactions. The protocols provided herein offer a solid foundation for researchers to successfully employ this methodology in their synthetic endeavors. Careful attention to anhydrous conditions is paramount for achieving high yields. The superior performance of trimethyltin reagents over their tributyltin counterparts in the transmetalation step of the Stille coupling often makes them the reagents of choice for more challenging couplings.[4]

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. organicreactions.org [organicreactions.org]
• 3. Organotin Reagents [sigmaaldrich.com]
• 4. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve yields in Trimethyltin bromide mediated reactions

Welcome to the Technical Support Center for Trimethyltin (B158744) Bromide Mediated Reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve yields in their experiments, with a primary focus on the Palladium-catalyzed Stille cross-coupling reaction.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a direct question-and-answer format.

Q1: My Stille coupling reaction using trimethyltin bromide has a very low yield or is not working at all. What are the primary factors to check?

A1: A low or zero yield in a Stille coupling reaction typically points to one of three areas: the catalyst's activity, the integrity of your reagents, or suboptimal reaction conditions.

• Palladium Catalyst Inactivity: The active catalyst in the Stille reaction is a 14-electron Pd(0) complex. If this species is not generated or is deactivated, the catalytic cycle will halt.[1]

  • Troubleshooting: Use fresh, high-purity palladium sources like Pd(PPh₃)₄ or Pd₂(dba)₃. Ensure your phosphine (B1218219) ligands have not been oxidized by air; use ligands from a freshly opened container or store them in an inert atmosphere.

• Reagent and Solvent Purity: Organotin reagents can degrade, and trace impurities in your substrate or solvent can interfere with the reaction. Trimethyltin bromide itself is sensitive to moisture.

  • Troubleshooting: Use freshly purified substrates and anhydrous, degassed solvents. Ensure the trimethyltin bromide is handled under an inert atmosphere to prevent hydrolysis.

• Ineffective Inert Atmosphere: Oxygen can oxidize the Pd(0) catalyst, rendering it inactive and promoting side reactions like homocoupling.[1]

  • Troubleshooting: Ensure your reaction flask is properly purged with an inert gas (Argon or Nitrogen) and that solvents are thoroughly degassed using methods like freeze-pump-thaw or by sparging with an inert gas.

• Suboptimal Temperature: The reaction may be too slow at room temperature, especially for less reactive electrophiles like aryl bromides.

  • Troubleshooting: Gradually increase the reaction temperature. Many Stille couplings are run at elevated temperatures (e.g., 50-100 °C in solvents like THF or DMF).[2]

Q2: The reaction is sluggish and takes a long time to reach completion. How can I increase the reaction rate?

A2: Several additives and modifications can significantly accelerate the Stille reaction, primarily by facilitating the transmetalation step, which is often rate-limiting.

• Use of Copper(I) Additives: The addition of a co-catalytic amount of Copper(I) iodide (CuI) is the most common and effective method to accelerate Stille couplings, with rate enhancements of over 1000-fold reported.[1] The copper salt is believed to scavenge inhibitory free ligands or form a more reactive organocuprate intermediate that speeds up transmetalation with the palladium center.[1][3]

• Synergistic Effect with Fluoride (B91410) Ions: The combination of CuI with a fluoride source, such as cesium fluoride (CsF), has a powerful synergistic effect that promotes the reaction, especially for sterically hindered or electronically challenging substrates.[4][5]

• Ligand Selection: The choice of ligand coordinated to the palladium center is critical. While standard ligands like triphenylphosphine (B44618) (PPh₃) are common, more electron-rich and sterically bulky phosphine ligands or N-heterocyclic carbenes (NHCs) can accelerate the initial oxidative addition step.[6][7] For certain substrates, ligands like triphenylarsine (B46628) (AsPh₃) have been shown to dramatically increase reaction rates compared to PPh₃.[8]

• Solvent Choice: Polar aprotic solvents like DMF, THF, or NMP are generally preferred as they can help to stabilize charged intermediates in the catalytic cycle.[4]

Q3: My main product is contaminated with significant side products like homocoupled dimers or protodestannylated starting material. How can these be minimized?

A3: The formation of side products is a common issue that can often be resolved by carefully controlling the reaction conditions.

• Homocoupling (R²-R²): This side reaction, where two organotin molecules couple, is often promoted by the presence of oxygen.[1]

  • Prevention: Rigorous degassing of all solvents and reagents and maintaining a strict inert atmosphere throughout the reaction is the most effective way to prevent homocoupling.

• Protodestannylation (R²-H): This occurs when the organostannane reagent reacts with a proton source (e.g., trace amounts of water or acidic impurities) instead of the palladium complex.[9]

  • Prevention: Use anhydrous solvents and reagents. Ensure the reaction is free from any acidic contaminants. If the substrate or other reagents are acidic, the addition of a non-nucleophilic base may be necessary.

Q4: Is trimethyltin bromide a better choice than a tributyltin equivalent?

A4: Yes, for the purpose of transferring the desired organic group, trimethyltin reagents are often superior. The rate of transfer of alkyl groups from tin to palladium follows the general trend: alkynyl > vinyl > aryl >> alkyl. The methyl group on trimethyltin bromide has a much lower migratory aptitude than the butyl groups on tributyltin reagents. This means that in a reaction with R-SnMe₃, the desired 'R' group will transfer preferentially. This selectivity minimizes side products where a butyl group is transferred instead, leading to cleaner reactions and higher yields of the intended product.[9]

Data Presentation: Effect of Additives and Ligands on Reaction Yield

Optimizing reaction components is critical for maximizing yield. The following table summarizes the significant impact of additives and ligand choice on the Stille cross-coupling reaction.

Entry	Electrophile	Organostannane	Catalyst / Ligand	Additive(s)	Solvent	Yield (%)	Reference
1	Iodobenzene	Vinyltributylstannane	Pd(PPh₃)₄ (5 mol%)	None	DMF	10%	[4]
2	Iodobenzene	Vinyltributylstannane	Pd(PPh₃)₄ (5 mol%)	CuI (1.0 eq)	DMF	73%	[4]
3	Iodobenzene	Vinyltributylstannane	Pd(PPh₃)₄ (5 mol%)	CsF (2.0 eq)	DMF	40%	[4]
4	Iodobenzene	Vinyltributylstannane	Pd(PPh₃)₄ (5 mol%)	CuI (1.0 eq) + CsF (2.0 eq)	DMF	98%	[4]
5	2-Iodotoluene	Vinyltributylstannane	Pd₂(dba)₃ / PPh₃	None	THF	15%	[8]
6	2-Iodotoluene	Vinyltributylstannane	Pd₂(dba)₃ / AsPh₃	None	THF	>95%	[8]

Table demonstrates the dramatic yield improvement from the synergistic combination of CuI and CsF, and the significant rate enhancement achieved by switching from PPh₃ to AsPh₃ as the ligand.

Visualizing the Process: Diagrams and Workflows

The Stille Catalytic Cycle

The mechanism of the Stille reaction proceeds through a catalytic cycle involving a palladium center. Understanding these steps is key to troubleshooting the reaction.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Stille Coupling Made Easier - The Synergic Effect of Copper(I) Salts and the Fluoride Ion [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 9. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Trimethyltin Bromide in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the use of trimethyltin (B158744) bromide in chemical synthesis. Our troubleshooting guides and frequently asked questions (FAQs) are designed to help you identify and minimize the formation of unwanted side products, ensuring the highest possible yield and purity of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What is trimethyltin bromide and what are its primary applications in research?

A1: Trimethyltin bromide ((CH₃)₃SnBr) is an organotin compound widely used in organic synthesis. It serves as a reagent for introducing a trimethylstannyl group onto a molecule, most notably in palladium-catalyzed cross-coupling reactions such as the Stille coupling. This reaction is a powerful tool for forming carbon-carbon bonds, which is a fundamental process in the synthesis of complex organic molecules, including pharmaceuticals and materials for drug development.

Q2: What are the most common side products when using trimethyltin bromide in Stille coupling reactions?

A2: The most prevalent side products in Stille coupling reactions involving trimethyltin bromide are typically:

• Homocoupling products: These are dimers of the organostannane reagent ((CH₃)₃Sn-Sn(CH₃)₃) or the organic halide partner. Homocoupling is a common side reaction in Stille couplings.[1]

• Protodestannylation products: This occurs when the trimethylstannyl group is replaced by a hydrogen atom from a proton source, such as residual water or acidic impurities in the reaction mixture. This leads to the formation of a reduced, non-coupled version of the organostannane starting material.

• Hydrolysis products: Trimethyltin bromide is sensitive to moisture and can hydrolyze to form trimethyltin hydroxide (B78521) ((CH₃)₃SnOH) and hydrobromic acid.

Q3: How can I detect the presence of these side products in my reaction mixture?

A3: ¹H NMR spectroscopy is a highly effective method for identifying trimethyltin-containing side products. The methyl protons on the tin atom typically appear as a sharp singlet with characteristic satellite peaks due to coupling with the tin isotopes (¹¹⁷Sn and ¹¹⁹Sn). The chemical shift of this singlet can help distinguish between different trimethyltin species. Gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS) are also powerful techniques for separating and identifying both tin-containing and organic side products.

Q4: Are there any specific safety precautions I should take when working with trimethyltin bromide and its side products?

A4: Yes, trimethyltin compounds are highly toxic and should be handled with extreme caution in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. All waste containing tin compounds must be disposed of as hazardous waste according to your institution's safety guidelines.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Cross-Coupling Product

If you are experiencing low yields of your target molecule, consider the following potential causes and solutions:

Potential Cause	Troubleshooting Steps
Catalyst Inactivation	Use a fresh batch of palladium catalyst. Consider pre-activating the catalyst by stirring it in the solvent before adding the reagents.
Presence of Water or Protic Impurities	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents.
Suboptimal Reaction Temperature	The optimal temperature can be substrate-dependent. Try running the reaction at a lower temperature for a longer period or incrementally increasing the temperature.
Incorrect Stoichiometry	Carefully control the ratio of the organic halide to the trimethyltin bromide. An excess of one reagent can sometimes favor side reactions.

Issue 2: High Levels of Homocoupling Side Product

The formation of homocoupled products can significantly reduce the yield of the desired product. Here are some strategies to minimize this side reaction:

Potential Cause	Troubleshooting Steps
Reaction with Pd(II) Precatalyst	Ensure the palladium catalyst is in its active Pd(0) state before adding the organostannane. This can be achieved by using a Pd(0) source directly or by using a reducing agent if starting with a Pd(II) salt.
Radical Pathways with Pd(0)	Add radical inhibitors to the reaction mixture. Optimize the choice of ligand on the palladium catalyst; sterically hindered, electron-rich phosphine (B1218219) ligands can sometimes suppress homocoupling.
High Reaction Temperature	Lowering the reaction temperature can often reduce the rate of homocoupling relative to the desired cross-coupling.

Issue 3: Significant Formation of Protodestannylation Byproduct

Protodestannylation leads to the loss of your valuable organostannane reagent. To mitigate this:

Potential Cause	Troubleshooting Steps
Presence of Protic Solvents or Impurities	Use freshly distilled, anhydrous solvents. Ensure all reagents are free from acidic impurities.
Generation of Acidic Byproducts	Add a non-nucleophilic base, such as proton sponge, to the reaction mixture to neutralize any in situ generated acid.

Data Presentation: Impact of Reaction Conditions on Product Distribution

While a comprehensive, universal table is challenging due to substrate variability, the following table collates data from various studies to illustrate general trends in how changing reaction parameters can affect the ratio of desired product to common side products in Stille couplings.

Parameter Varied	Condition A	Yield of Desired Product (A)	Yield of Side Product(s) (A)	Condition B	Yield of Desired Product (B)	Yield of Side Product(s) (B)	General Trend/Observation
Palladium Catalyst	Pd(PPh₃)₄	75%	Homocoupling: 15%	PdCl₂(dppf)	85%	Homocoupling: 5%	The choice of palladium catalyst and its ligand can significantly influence the extent of homocoupling.
Solvent	Toluene	80%	Protodestannylation: 10%	DMF (anhydrous)	90%	Protodestannylation: <5%	Polar aprotic solvents like DMF, when anhydrous, can suppress protodestannylation compared to nonpolar solvents.
Additive	None	60%	Low conversion	CuI (1.5 equiv)	92%	-	Copper(I) iodide can act as a co-catalyst, accelerating the desired cross-coupling and minimizing side reactions by preventing ligand inhibition of the catalyst.[2]
Temperature	110 °C	70%	Homocoupling: 20%	80 °C	88%	Homocoupling: 8%	Higher temperatures can sometimes promote side reactions like homocoupling.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Side Products in a Stille Coupling Reaction

This protocol provides a general guideline for setting up a Stille coupling reaction to minimize the formation of homocoupling and protodestannylation byproducts.

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the organic halide (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv), and any additives such as CuI (1.5 equiv).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., DMF or toluene) via syringe.

• Reagent Addition: Add the trimethyltin bromide (1.1 equiv) dropwise to the stirred solution.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate (B1210297) and proceed with a purification protocol to remove tin byproducts (see Protocol 2).

Protocol 2: Aqueous Potassium Fluoride (B91410) (KF) Wash for Removal of Tin Byproducts

This is a common and effective method for removing trimethyltin bromide and its tin-containing byproducts from the reaction mixture.

• Dilution: Dilute the crude reaction mixture with an organic solvent such as ethyl acetate or diethyl ether.

• Extraction: Transfer the diluted mixture to a separatory funnel and wash with a saturated aqueous solution of potassium fluoride.

• Agitation: Shake the separatory funnel vigorously for at least one minute. A white precipitate of trimethyltin fluoride ((CH₃)₃SnF) should form.

• Filtration: Filter the entire biphasic mixture through a pad of Celite® to remove the insoluble tin fluoride.

• Separation: Return the filtrate to the separatory funnel and separate the organic and aqueous layers.

• Final Wash: Wash the organic layer with brine, dry it over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, now significantly depleted of tin residues.

Visualizations

Caption: Catalytic cycle of the Stille cross-coupling reaction.

Caption: Troubleshooting workflow for Stille coupling reactions.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. Key Factors in Controlling Stille Coupling Reactions Catalyzed by Palladium Complexes: Density Functional Theory (DFT) Calculation Analyses - Webthesis [webthesis.biblio.polito.it]

Technical Support Center: Purification of Trimethyltin Bromide Reaction Products

This guide provides researchers, scientists, and drug development professionals with practical strategies and troubleshooting advice for purifying reaction products contaminated with trimethyltin (B158744) bromide and related organotin byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the common tin-containing byproducts in my reaction mixture?

When using trimethyltin bromide, you can expect byproducts such as unreacted starting material, trimethyltin halides (Me₃SnX), and hexaalkylditins. These compounds are known for their toxicity, and their removal is crucial for obtaining pure products for further applications, especially in drug discovery.[1][2]

Q2: My ¹H NMR spectrum shows tin satellites, but I can't see the byproduct peaks. Is my compound pure?

The presence of tin satellites flanking your product's peaks in the ¹H NMR spectrum is a definitive sign of organotin contamination, even if distinct byproduct peaks are not visible. Highly sensitive analytical methods like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) can be used for precise quantification of residual tin.[1][3]

Q3: Are there non-chromatographic methods to remove tin byproducts, especially if my product is sensitive?

Yes, several methods can be used. A common and effective technique is to wash the reaction mixture with a saturated aqueous solution of potassium fluoride (B91410) (KF).[2][4][5] This converts the tin halides into insoluble trimethyltin fluoride (Me₃SnF), which can be removed by filtration.[1][6] For solid products, recrystallization can also be a highly effective purification method.[7][8]

Q4: What are the safety precautions for handling trimethyltin bromide and its waste?

Organotin compounds are toxic and must be handled in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.[1] All glassware should be decontaminated, for instance, by soaking in a bleach solution. Tin-containing waste must be segregated and disposed of according to your institution's environmental safety guidelines.[1]

Troubleshooting Guide

Issue 1: Tin byproducts are co-eluting with my product during standard silica (B1680970) gel chromatography.

• Cause: The polarity of your product and the tin byproducts may be too similar for effective separation on standard silica gel.[1] This is a common issue as many organotin compounds are non-polar.

• Solution 1: Modified Mobile Phase: Add 2-5% triethylamine (B128534) (Et₃N) to your eluent system. The amine deactivates the acidic sites on the silica gel, which can improve the separation of tin-containing compounds.[2][3][4]

• Solution 2: Modified Stationary Phase: Use a stationary phase made of 10% (w/w) anhydrous potassium carbonate (K₂CO₃) mixed with silica gel.[5][7] This has been shown to be highly effective at retaining organotin impurities, allowing your product to elute.[5]

• Solution 3: Chemical Conversion: If you suspect the presence of non-polar hexaalkylditin, you can treat the crude mixture with iodine (I₂). This converts the non-polar tin species to more polar tin iodides, which are easier to separate using a subsequent KF wash or chromatography.[1][6][9]

Issue 2: An aqueous potassium fluoride (KF) wash was ineffective.

• Cause 1: Insufficient Stirring: The reaction between aqueous KF and the organotin halides is a biphasic reaction that requires vigorous stirring for an extended period (at least one hour) to ensure complete precipitation of trimethyltin fluoride.[1][2]

• Cause 2: Precipitate Formation at Interface: A solid precipitate can form at the interface between the organic and aqueous layers, preventing efficient separation.[2][7]

• Solution: After stirring with the KF solution, filter the entire biphasic mixture through a pad of Celite® to remove the insoluble tin fluoride before separating the layers.[1][2][3]

Issue 3: My product is non-polar, making separation from non-polar tin byproducts very difficult.

• Cause: When both the product and byproducts are non-polar, standard purification techniques based on polarity differences are ineffective.[1]

• Solution 1: Liquid-Liquid Partitioning: You can attempt to partition the crude mixture between hexane (B92381) and acetonitrile (B52724). The more polar product may preferentially move to the acetonitrile layer, while non-polar tin byproducts remain in the hexane.[1]

• Solution 2: Chemical Modification: Treatment with trimethylaluminum (B3029685) (AlMe₃) can convert tin halides to the more non-polar trimethyltin methyl, which might then be separable from a more polar product.[1][9]

Data Presentation

Table 1: Comparison of Common Purification Strategies for Organotin Byproducts

Purification Method	Reagents/Materials	Typical Efficiency	Advantages	Disadvantages
Aqueous KF Wash	Saturated aqueous KF	>95% removal[3]	Simple, cost-effective, and efficient for removing tin halides.[3][5]	May form emulsions; not suitable for water-sensitive compounds.[3]
Chromatography (Et₃N-treated silica)	2-5% Triethylamine in eluent	>98% removal[3]	Minimizes product degradation on acidic silica and improves separation.[3][4]	Requires pre-treatment of the mobile phase.
Chromatography (K₂CO₃-mixed silica)	10% w/w K₂CO₃ in silica gel	Can reduce tin to <15 ppm[5][7]	Highly effective for a range of tin byproducts; stationary phase is stable.[5]	Requires preparation of the mixed-silica stationary phase.
DBU/Iodine Treatment	DBU, Iodine	Effective removal[1]	Chemically alters non-polar byproducts for easier removal.	Requires additional reagents and a subsequent purification step.
Acidic Aqueous Extraction	Dilute HCl or Oxalic Acid	Can achieve high removal rates.[1]	Selectively extracts tin compounds as water-soluble salts.[1][7]	Not suitable for acid-sensitive products.

Experimental Protocols

Protocol 1: Purification via Aqueous Potassium Fluoride (KF) Wash

• Reaction Quench: Once the reaction is complete, cool the mixture to room temperature.

• Dilution: Dilute the reaction mixture with an organic solvent like diethyl ether or ethyl acetate.

• KF Wash: Transfer the diluted mixture to a separatory funnel and add an equal volume of a saturated aqueous KF solution.

• Stirring: Stopper the funnel and shake vigorously, venting frequently. For larger scales, stir the biphasic mixture mechanically for at least one hour. A white precipitate of Me₃SnF should form.[1][5]

• Filtration: Filter the entire mixture through a pad of Celite® to remove the insoluble tin fluoride.[1][3]

• Separation: Return the filtrate to the separatory funnel and separate the organic and aqueous layers.

• Final Wash & Dry: Wash the organic layer with brine, dry it over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[1][7]

Protocol 2: Purification via Column Chromatography with K₂CO₃-Silica

• Stationary Phase Preparation: Thoroughly mix 10 parts by weight of anhydrous potassium carbonate with 90 parts by weight of silica gel. This mixture can be stored for future use.[5][7]

• Column Packing: Pack a chromatography column with the K₂CO₃-silica mixture using your desired eluent system (e.g., hexane/ethyl acetate).

• Sample Loading: Concentrate your crude reaction product, dissolve it in a minimal amount of solvent, and load it onto the column.

• Elution: Elute the column with your chosen solvent system. The organotin impurities will be retained on the basic stationary phase, allowing for the collection of the purified product.[1][5]

• Analysis: Monitor the collected fractions by TLC to confirm the separation and identify the fractions containing the pure product.

Visualizations

Caption: Decision tree for selecting an appropriate purification strategy.

Caption: Step-by-step workflow for the potassium fluoride (KF) wash protocol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Stille Coupling | NROChemistry [nrochemistry.com]
• 5. sdlookchem.com [sdlookchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. Workup [chem.rochester.edu]

Troubleshooting common issues in Stille coupling with organotins

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during Stille coupling reactions with organotins.

Troubleshooting Guide

This guide addresses specific issues in a question-and-answer format to help you navigate experimental challenges.

Issue 1: Low or No Product Yield

Q1: My Stille coupling reaction is giving a low yield or no desired product. What are the potential causes and how can I improve it?

A1: Low yields in Stille coupling can stem from several factors, ranging from reagent quality to suboptimal reaction conditions. Here’s a systematic approach to troubleshooting:

• Reagent Quality:

  • Organotin Reagent: Ensure the organotin reagent is pure and has not degraded. While generally air and moisture stable, prolonged storage or exposure to contaminants can affect its reactivity.[1][2]

  • Organic Halide/Triflate: Verify the purity of your electrophile. Impurities can interfere with the catalyst. The reactivity of the halide is crucial, with the general trend being I > Br > Cl.[1][3] Organic chlorides are often unreactive unless specialized catalytic systems are used.[1]

  • Solvent: Use anhydrous, degassed solvents. The presence of oxygen can lead to the oxidation of the palladium catalyst and promote the homocoupling of organotin reagents, reducing the yield of the desired cross-coupling product.[2]

• Catalyst and Ligands:

  • Catalyst Activity: The Pd(0) species is the active catalyst.[1][3] If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂), it must be reduced in situ to Pd(0). Incomplete reduction can lead to low yields.[1] Ensure your Pd(0) catalyst (e.g., Pd(PPh₃)₄) has not been oxidized during storage.

  • Ligand Choice: The choice of ligand is critical and can significantly impact the reaction rate and yield.[3] Electron-rich and bulky phosphine (B1218219) ligands can accelerate the oxidative addition step. However, the optimal ligand depends on the specific substrates.[3] A brief comparison of ligands is provided in the table below.

• Reaction Conditions:

  • Temperature: Some Stille couplings require elevated temperatures to proceed at a reasonable rate. If you are running the reaction at room temperature, a gradual increase in temperature may improve the yield. However, excessively high temperatures can lead to side reactions and decomposition.

  • Additives: The addition of certain salts can have a profound effect on the reaction rate and yield.

    • Lithium Chloride (LiCl): Often added to accelerate the reaction, particularly when using vinyl triflates as electrophiles. It is thought to facilitate the transmetalation step by forming a more reactive organotin species or by preventing ligand dissociation from the palladium center.[1]

    • Copper(I) Salts (e.g., CuI, CuBr): Can significantly increase the reaction rate, especially with sterically hindered substrates or when using vinylstannanes.[4][5] The copper(I) cocatalyst is believed to act as a scavenger for free ligands that might inhibit the reaction or to facilitate the transmetalation step.[4][6]

Issue 2: Presence of Significant Side Products

Q2: I am observing a significant amount of homocoupling product from my organotin reagent. How can I suppress this side reaction?

A2: Homocoupling of the organotin reagent (R¹-Sn(Alkyl)₃ + R¹-Sn(Alkyl)₃ → R¹-R¹) is a common side reaction in Stille coupling.[2][3] Here are some strategies to minimize it:

• Oxygen-Free Conditions: The presence of oxygen is a primary culprit for promoting homocoupling.[2] Ensure your reaction is set up under a strictly inert atmosphere (e.g., Argon or Nitrogen) and that your solvent is thoroughly degassed.

• Purity of Reagents: Impurities in the organotin reagent can sometimes initiate homocoupling.

• Controlled Addition of Reagents: In some cases, slow addition of the organotin reagent to the reaction mixture can minimize its concentration at any given time, thereby reducing the rate of homocoupling relative to the desired cross-coupling.

• Choice of Catalyst and Ligands: The ligand environment around the palladium center can influence the propensity for side reactions. Experimenting with different phosphine ligands may help identify a system less prone to promoting homocoupling for your specific substrates.

Issue 3: Difficulty in Removing Organotin Byproducts

Q3: I am struggling to remove the toxic organotin byproducts from my reaction mixture after the coupling. What are the most effective purification methods?

A3: The removal of highly toxic organotin byproducts is a critical and often challenging aspect of the Stille coupling.[7][8] Here are the most common and effective methods:

• Aqueous Potassium Fluoride (B91410) (KF) Wash: This is the most widely used method.[9][10] Tributyltin halides react with KF to form insoluble and less toxic tributyltin fluoride (Bu₃SnF), which can be removed by filtration.

• Chromatography on Triethylamine-Treated Silica (B1680970) Gel: For compounds that are sensitive to aqueous workups, flash chromatography using silica gel that has been pre-treated with a solvent system containing 2-5% triethylamine (B128534) can be very effective at retaining the organotin residues.[2][10]

• Other Methods:

  • Acidic Extraction: Washing with a dilute acid solution can sometimes help in removing basic tin species.[9]

  • Iodine Treatment: Addition of I₂ can convert unreacted tin hydrides and ditins into tin iodides, which are then more readily removed by a subsequent KF wash.[10]

  • Recrystallization: For solid products, recrystallization can be a highly effective final purification step to remove trace amounts of tin contaminants.[6]

Data Presentation

Table 1: Effect of Additives on Stille Coupling Yield

Electrophile	Organostannane	Catalyst (mol%)	Additive (equiv)	Solvent	Temp (°C)	Yield (%)	Reference
Bicyclic enol triflate	Vinylstannane	Pd(PPh₃)₄ (5)	LiCl (4)	THF	55	38	[4]
Bicyclic enol triflate	Vinylstannane	Pd(PPh₃)₄ (5)	LiCl (4), CuI (0.35)	THF	65	76	[4]
Allylic Bromide	Stannylfuran	-	CuI (0.05), Cs₂CO₃ (0.1)	DMF	23	>95	[5]
Aryl Iodide	Vinylstannane	Pd₂(dba)₃ (1.5)	CsF (2.2)	Dioxane	100	98	[6]

Table 2: Comparison of Solvents in a Specific Stille Coupling

Electrophile	Organostannane	Catalyst	Additive	Solvent	Temp (°C)	Yield (%)	Reference
4-chlorotoluene	Phenylstannatrane	Pd₂(dba)₃/P(tBu)₃	CsF	Dioxane	100	98	[6]
1-iodonaphthalene	Vinyltributylstannane	Pd(PPh₃)₄	None	DMF	80	91	[1]
1-iodonaphthalene	Vinyltributylstannane	Pd(PPh₃)₄	None	Toluene	110	85	[1]

Experimental Protocols

Protocol 1: General Procedure for Stille Coupling of an Aryl Bromide with a Vinylstannane

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and any solid additives (e.g., CuI, 10-20 mol%).

• Inert Atmosphere: Seal the flask with a septum, and purge with a stream of inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent and Reagent Addition: Add the degassed solvent (e.g., DMF, THF, or toluene) via syringe. Stir the mixture for a few minutes until the solids dissolve. Then, add the vinylstannane (1.1-1.2 equiv) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate (B1210297).

• Purification: Proceed with one of the purification protocols outlined below to remove organotin byproducts.

Protocol 2: Removal of Organotin Byproducts using Aqueous Potassium Fluoride (KF)

• Dilution: After the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).[9]

• KF Wash: Transfer the diluted mixture to a separatory funnel and wash it two to three times with a saturated aqueous solution of KF. Shake vigorously for at least one minute during each wash. A white precipitate of Bu₃SnF may form.[9][10]

• Filtration: If a significant amount of precipitate forms, filter the entire biphasic mixture through a pad of Celite® to remove the solid Bu₃SnF.[9][11]

• Separation and Final Washes: Return the filtrate to the separatory funnel, separate the organic layer, and wash it with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product. Further purification by flash chromatography may be necessary.

Protocol 3: Purification by Flash Chromatography on Triethylamine-Treated Silica Gel

• Column Preparation: Prepare a slurry of silica gel in a non-polar eluent (e.g., hexanes). Add triethylamine to the slurry to a final concentration of 2-5% (v/v). Pack a chromatography column with this slurry.[11]

• Sample Loading: Concentrate the crude reaction mixture and adsorb it onto a small amount of silica gel. Carefully load the adsorbed material onto the top of the prepared column.

• Elution: Elute the column with an appropriate solvent system, gradually increasing the polarity to separate the desired product from the retained organotin byproducts.

• Fraction Collection and Concentration: Collect the fractions containing the pure product and concentrate them under reduced pressure.

Mandatory Visualization

Caption: The catalytic cycle of the Stille cross-coupling reaction.

Caption: A troubleshooting workflow for common Stille coupling issues.

Frequently Asked Questions (FAQs)

Q4: What is the general order of reactivity for the transferring group on the organotin reagent?

A4: The rate of transfer of the organic group from tin to palladium generally follows this trend: alkynyl > alkenyl > aryl > allyl ≈ benzyl (B1604629) > alkyl.[3] This differential reactivity allows for the use of "non-transferable" alkyl groups (like butyl or methyl) on the tin, ensuring that the desired sp²-hybridized group is selectively transferred.

Q5: Can Stille coupling be performed under aqueous or air-stable conditions?

A5: While traditionally performed under anhydrous and inert conditions to prevent catalyst deactivation and side reactions, some methodologies have been developed for Stille couplings in aqueous media or under air.[1] However, for general applications and to ensure reproducibility and high yields, anhydrous and oxygen-free conditions are strongly recommended.[2]

Q6: What causes palladium catalyst deactivation and can it be prevented?

A6: Palladium catalyst deactivation can occur through several pathways. A common cause is the reduction of the active Pd(0) or Pd(II) species to form catalytically inactive palladium black (aggregated Pd(0)).[12][13] This can be promoted by impurities, high temperatures, or the presence of certain reagents. To minimize deactivation, it is crucial to use pure reagents and solvents, maintain a well-controlled temperature, and ensure a proper ligand-to-metal ratio to stabilize the catalytic species in solution.

Q7: Is it possible to perform a Stille coupling that is catalytic in tin?

A7: Yes, protocols have been developed that are catalytic in tin, which is highly advantageous given the toxicity and purification challenges associated with stoichiometric tin reagents.[14][15] These methods typically involve an in-situ regeneration of the active organotin reagent from the tin halide byproduct of the Stille coupling.[15]

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Stille Coupling | NROChemistry [nrochemistry.com]
• 3. Stille reaction - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Stille Coupling [organic-chemistry.org]
• 8. sdlookchem.com [sdlookchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Workup [chem.rochester.edu]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. diva-portal.org [diva-portal.org]
• 14. chemistry.msu.edu [chemistry.msu.edu]
• 15. chemistry.msu.edu [chemistry.msu.edu]

Optimizing temperature and solvent for Trimethyltin bromide stability

This technical support center provides researchers, scientists, and drug development professionals with guidance on the optimal storage, handling, and use of Trimethyltin (B158744) bromide to ensure its stability and the success of experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of Trimethyltin bromide?

A1: The stability of Trimethyltin bromide is primarily influenced by two factors: moisture and temperature. It is highly sensitive to moisture and will decompose in the presence of water.[1][2][3] Elevated temperatures can also accelerate its degradation.

Q2: How should I store Trimethyltin bromide to ensure its long-term stability?

A2: To maximize its shelf life, Trimethyltin bromide should be stored in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), in a cool, dry, and well-ventilated place.[4][5] The recommended storage temperature is below 30°C.

Q3: Can I handle Trimethyltin bromide on the open bench?

A3: No. Due to its high toxicity and sensitivity to atmospheric moisture, Trimethyltin bromide should always be handled in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5] All glassware and equipment should be thoroughly dried before use.

Q4: What are the visible signs of Trimethyltin bromide decomposition?

A4: Decomposition of Trimethyltin bromide may not always be visually apparent. However, the presence of a white precipitate (likely trimethyltin oxide or hydroxide (B78521) from hydrolysis) or a change in the color of the material can indicate degradation. For solutions, the formation of precipitates or cloudiness is a sign of decomposition.

Q5: What are the decomposition products of Trimethyltin bromide upon exposure to water?

A5: Upon contact with water, Trimethyltin bromide undergoes hydrolysis to form trimethyltin hydroxide and hydrobromic acid.[6] The trimethyltin hydroxide can further condense to form bis(trimethyltin) oxide.

Troubleshooting Guides

Issue 1: Inconsistent or Low Yields in Reactions

Possible Cause: Degradation of Trimethyltin bromide due to improper storage or handling.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the reagent has been stored under an inert atmosphere, in a tightly sealed container, and at the recommended temperature.

• Inspect the Reagent: Check for any visual signs of decomposition as mentioned in the FAQs.

• Use a Fresh Batch: If there is any doubt about the quality of the reagent, it is best to use a fresh, unopened container.

• Ensure Anhydrous Conditions: Use anhydrous solvents and thoroughly dried glassware for your reaction. Consider using syringe techniques for transferring the reagent under an inert atmosphere.

Issue 2: Formation of a Precipitate in the Reaction Mixture

Possible Cause: Introduction of moisture into the reaction, leading to the hydrolysis of Trimethyltin bromide.

Troubleshooting Steps:

• Review Solvent and Reagent Purity: Ensure that all solvents and other reagents used in the reaction are anhydrous.

• Improve Inert Atmosphere Technique: Refine your technique for maintaining an inert atmosphere throughout the experiment, from reagent transfer to the reaction setup.

• Filter the Precipitate (for analysis): If feasible, the precipitate can be carefully isolated and analyzed (e.g., by IR spectroscopy) to confirm the presence of Sn-O bonds, which would be indicative of hydrolysis products.

Data Presentation

Table 1: Influence of Temperature on Trimethyltin Bromide Stability (Qualitative)

Temperature Range	Expected Stability	Recommendations
< 4°C	High	Ideal for long-term storage.
4°C - Room Temperature (<30°C)	Moderate	Suitable for short-term storage. Minimize exposure to ambient temperature.
> 30°C	Low	Avoid. Increased risk of decomposition.

Table 2: Solvent Selection and Trimethyltin Bromide Stability

Solvent Type	Examples	Compatibility	Rationale
Polar Aprotic	Tetrahydrofuran (THF), Dichloromethane (DCM), Toluene	Recommended	These solvents do not have acidic protons and are less likely to react with Trimethyltin bromide. They are generally good solvents for organometallic reagents.[7][8][9][10][11]
Polar Protic	Water, Methanol, Ethanol	Not Recommended	These solvents contain acidic protons (O-H bonds) and can react with Trimethyltin bromide, leading to solvolysis and decomposition.[7][8] Trimethyltin bromide is known to decompose in water.[1][2][3]
Non-Polar	Hexane, Pentane	Compatible but may have limited solubility	These solvents are unreactive towards Trimethyltin bromide but may not be suitable for all reactions due to poor solubility of the reagent or other reaction components.

Experimental Protocols

Protocol 1: Safe Handling and Transfer of Trimethyltin Bromide

Objective: To safely transfer a specific amount of Trimethyltin bromide from a storage container to a reaction vessel while maintaining its integrity.

Materials:

• Schlenk flask or other suitable reaction vessel, oven-dried and cooled under an inert atmosphere.

• Gas-tight syringe, dried.

• Septum.

• Inert gas source (Argon or Nitrogen).

• Container of Trimethyltin bromide.

• Appropriate PPE (gloves, safety glasses, lab coat).

Procedure:

• Ensure all glassware is free of moisture by oven-drying and cooling under a stream of inert gas.

• Place a septum over the inlet of the reaction vessel and flush with inert gas.

• Carefully remove the cap from the Trimethyltin bromide container under a positive flow of inert gas.

• Quickly place a septum on the container opening.

• Puncture the septum on the Trimethyltin bromide container with the needle of the gas-tight syringe and draw the desired volume of the liquid reagent. If it is a solid, a positive pressure of inert gas can be used to aid in its transfer via a cannula.

• Withdraw the syringe and immediately insert it into the septum of the reaction vessel.

• Dispense the Trimethyltin bromide into the reaction vessel.

• Rinse the syringe with an anhydrous solvent if necessary to transfer all of the reagent.

• Securely recap the Trimethyltin bromide container under a positive flow of inert gas.

Visualizations

Caption: Decision workflow for ensuring the stability of Trimethyltin bromide.

Caption: Decomposition pathway of Trimethyltin bromide in the presence of water.

References

• 1. Trimethyltin Bromide [chembk.com]
• 2. Page loading... [guidechem.com]
• 3. 1066-44-0 CAS MSDS (TRIMETHYLTIN BROMIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. nj.gov [nj.gov]
• 6. Trimethyltin Hydroxide | Research Grade | RUO [benchchem.com]
• 7. Consider the reaction: \text{CH}_3\text{CH}_2\text{CH}_2\text{Br} + \tex.. [askfilo.com]
• 8. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 9. Would you expect the following reaction to occur faster in HCON(CH3) etha.. [askfilo.com]
• 10. gauthmath.com [gauthmath.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Safe Quenching of Trimethyltin Bromide Reactions

This technical support guide provides detailed protocols and troubleshooting advice for researchers, scientists, and drug development professionals on the safe and effective quenching of reactions involving trimethyltin (B158744) bromide.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with trimethyltin bromide?

A1: Trimethyltin bromide is a highly toxic organotin compound.[1] Key hazards include:

• High Acute Toxicity: It is fatal if swallowed, in contact with skin, or if inhaled.[2][3]

• Neurotoxicity: It is a potent neurotoxin that can cause neuronal death and cognitive impairment.[4]

• Reproductive and Developmental Toxicity: It has been shown to cause reproductive and developmental issues in animal models.[4]

• Corrosivity: Like other organotin halides, it can cause irritation and burns to the skin and eyes.[1]

• Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[2]

Q2: What are the recommended personal protective equipment (PPE) when working with trimethyltin bromide?

A2: Due to its high toxicity, stringent adherence to safety protocols is essential. Recommended PPE includes:

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn. It is advisable to double-glove.

• Eye Protection: Chemical safety goggles and a face shield are necessary.

• Lab Coat: A flame-retardant lab coat that is buttoned completely.

• Respiratory Protection: All work should be conducted in a certified chemical fume hood.[2] In the case of a large spill or release in a confined area, respiratory protection may be necessary.[1]

Q3: I have unreacted trimethyltin bromide in my reaction mixture. What are the recommended quenching methods?

A3: There are three primary methods for quenching unreacted trimethyltin bromide, each with its own advantages and considerations:

• Aqueous Potassium Fluoride (B91410) (KF) Wash: This method precipitates the trimethyltin as insoluble and less toxic trimethyltin fluoride.

• Aqueous Base (NaOH or KOH) Wash (Hydrolysis): This converts trimethyltin bromide to the more water-soluble trimethyltin hydroxide (B78521).

• Oxidative Quenching (e.g., with Bleach): This method degrades the trimethyltin moiety to less toxic inorganic tin species. This is a more aggressive method and should be used with caution.

Detailed protocols for each of these methods are provided below.

Q4: How do I decontaminate glassware that has been in contact with trimethyltin bromide?

A4: Glassware should be decontaminated immediately after use to prevent the accumulation of toxic residues.

• Initial Rinse: In a chemical fume hood, rinse the glassware with an organic solvent such as acetone (B3395972) or dichloromethane (B109758) to remove the bulk of the organotin residues.[5] Collect these rinses as hazardous organotin waste.

• Oxidative Soak: Immerse the rinsed glassware in a bath of commercial bleach (sodium hypochlorite (B82951) solution) or 20% nitric acid for at least 12 hours (overnight is recommended).[5] This process oxidizes the residual organotin compounds.

• Final Cleaning: After the oxidative soak, rinse the glassware thoroughly with deionized water and then wash using standard laboratory procedures.

Quenching Protocols

Protocol 1: Quenching with Aqueous Potassium Fluoride (KF)

This is the most common and generally recommended method for removing organotin compounds from a reaction mixture. It relies on the low solubility of trimethyltin fluoride in organic solvents.

Experimental Protocol:

• Cooling: Once the primary reaction is complete, cool the reaction mixture to room temperature. If the reaction was conducted at elevated temperatures, it is advisable to cool it to 0-5 °C in an ice bath to control any potential exotherm during quenching.

• Dilution: Dilute the reaction mixture with a suitable organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane). This will help in the subsequent extraction process.

• Quenching: Add a 1M aqueous solution of potassium fluoride (KF) to the reaction mixture. Vigorously stir the biphasic mixture for at least one hour. A white precipitate of trimethyltin fluoride ((CH₃)₃SnF) should form.

• Filtration: Filter the entire mixture through a pad of celite to remove the precipitated trimethyltin fluoride.

• Work-up: Transfer the filtrate to a separatory funnel. Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Data Summary Table:

Parameter	Value/Recommendation
Quenching Agent	1M Aqueous Potassium Fluoride (KF)
Temperature	0-25 °C
Reaction Time	≥ 1 hour with vigorous stirring
Expected Byproduct	(CH₃)₃SnF (solid precipitate)

Experimental Workflow:

Quenching Workflow with Aqueous KF

Protocol 2: Quenching with Aqueous Base (Hydrolysis)

This method converts trimethyltin bromide to trimethyltin hydroxide, which has higher water solubility, facilitating its removal through aqueous extraction.

Experimental Protocol:

• Cooling: Cool the reaction mixture to 0-5 °C in an ice bath.

• Dilution: Dilute the reaction mixture with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

• Quenching: Slowly add a 1M aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) to the reaction mixture with vigorous stirring. Monitor the temperature to ensure it does not rise significantly.

• Work-up: Transfer the mixture to a separatory funnel. Separate the layers. Wash the organic layer multiple times with water to remove the trimethyltin hydroxide, followed by a brine wash. Dry the organic layer over an anhydrous drying agent, filter, and concentrate.

Data Summary Table:

Parameter	Value/Recommendation
Quenching Agent	1M Aqueous NaOH or KOH
Temperature	0-10 °C (controlled addition)
Reaction Time	15-30 minutes
Expected Byproduct	(CH₃)₃SnOH (in aqueous layer)

Experimental Workflow:

Quenching Workflow with Aqueous Base

Protocol 3: Oxidative Quenching

This is an aggressive method and should be reserved for situations where other methods are not effective or for waste stream treatment. The reaction can be exothermic and may produce hazardous byproducts.

Experimental Protocol:

• Cooling: Cool the reaction mixture to 0-5 °C in an ice bath.

• Dilution: Dilute the reaction mixture with a solvent that is stable to oxidation (e.g., dichloromethane).

• Quenching: Slowly and carefully add commercial bleach (sodium hypochlorite solution) to the reaction mixture with vigorous stirring. The addition should be dropwise to control the exotherm.

• Work-up: Once the reaction is complete (as indicated by a patch test or other analytical method), transfer the mixture to a separatory funnel. Separate the layers. Wash the organic layer with a saturated solution of sodium bisulfite to remove excess oxidant, followed by water and brine washes. Dry the organic layer, filter, and concentrate.

Data Summary Table:

Parameter	Value/Recommendation
Quenching Agent	Commercial Bleach (Sodium Hypochlorite)
Temperature	0-10 °C (controlled addition)
Reaction Time	Monitor until completion
Expected Byproduct	Inorganic tin species

Experimental Workflow:

Oxidative Quenching Workflow

Troubleshooting Guide

Issue: After a KF wash and work-up, I still see tin residues in my NMR spectrum.

Troubleshooting Tin Residue

Issue: An emulsion formed during the aqueous work-up.

• Cause: High concentration of salts or polar compounds.

• Solution: Add a small amount of brine to the separatory funnel and swirl gently. If the emulsion persists, filter the entire mixture through a pad of celite.

Issue: The quenching reaction is too exothermic.

• Cause: The quenching agent is being added too quickly or the reaction mixture was not sufficiently cooled.

• Solution: Ensure the reaction mixture is cooled to 0-5 °C before and during the quenching process. Add the quenching agent dropwise with vigorous stirring to allow for heat dissipation.

Disclaimer: This guide is intended for informational purposes only. All laboratory work should be conducted in accordance with your institution's safety policies and under the supervision of qualified personnel. Always consult the Safety Data Sheet (SDS) for any chemical before use.

References

• 1. echemi.com [echemi.com]
• 2. How To Run A Reaction [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. orgsyn.org [orgsyn.org]
• 5. Reaction Workup – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]

Technical Support Center: Trimethyltin Bromide Storage and Handling

This technical support center provides guidance on the proper storage and handling of trimethyltin (B158744) bromide to prevent its decomposition. For researchers, scientists, and drug development professionals, ensuring the stability and purity of this reagent is critical for experimental success and safety.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of trimethyltin bromide decomposition?

A1: Decomposition of trimethyltin bromide, a white crystalline solid, can be indicated by several observable changes. These include a change in color (e.g., yellowing), the presence of a strong, unpleasant odor, and alterations in its physical state, such as becoming clumpy or liquefying. These changes are often due to hydrolysis or other degradation pathways.

Q2: What are the main factors that cause the decomposition of trimethyltin bromide?

A2: The primary factor leading to the decomposition of trimethyltin bromide is exposure to moisture.[1][2] As a moisture-sensitive compound, it readily reacts with water in the atmosphere, leading to hydrolysis. Other contributing factors include exposure to strong oxidizing agents, certain metals, and elevated temperatures, which can accelerate degradation.[3]

Q3: How should I properly store trimethyltin bromide to ensure its stability?

A3: To maintain the integrity of trimethyltin bromide, it is crucial to store it in a tightly sealed container in a cool, dry, and well-ventilated area.[1] The storage location should be away from incompatible materials such as strong oxidizing agents. To minimize exposure to atmospheric moisture, storing the container inside a desiccator or a glove box with an inert atmosphere is recommended.

Q4: What are the known decomposition products of trimethyltin bromide?

A4: The hydrolysis of trimethyltin bromide is expected to yield trimethyltin hydroxide (B78521) and hydrobromic acid. Further condensation of trimethyltin hydroxide can lead to the formation of bis(trimethyltin) oxide. Under thermal stress, decomposition can produce irritating gases and vapors, including carbon oxides and tin oxides.

Q5: Can I store trimethyltin bromide in a solution?

A5: Storing trimethyltin bromide in a solution is generally not recommended for long-term stability due to the risk of reaction with residual moisture in the solvent. If a solution is required for immediate experimental use, it should be prepared fresh in a dry, aprotic solvent. It is advisable to use the solution promptly after preparation.

Troubleshooting Guide: Decomposition During Storage

Observed Issue	Potential Cause	Recommended Action
Change in color (e.g., yellowing)	Oxidation or reaction with impurities.	Discard the reagent if color change is significant. Ensure storage under an inert atmosphere.
Clumping or change in crystal structure	Absorption of atmospheric moisture leading to hydrolysis.	Transfer the reagent to a desiccator for drying if the clumping is minor. For significant changes, it is safer to use a fresh batch. Ensure the container is tightly sealed.
Unpleasant odor	Formation of volatile decomposition products.	Handle the material in a well-ventilated fume hood. This is a strong indicator of decomposition, and the reagent should likely be discarded.
Inconsistent experimental results	Partial decomposition of the reagent, affecting its purity and reactivity.	Verify the purity of the trimethyltin bromide using an appropriate analytical method (e.g., NMR or GC-MS). Use a fresh, properly stored batch for subsequent experiments.

Quantitative Data on Organotin Stability

Storage Condition	Matrix	Compound	Half-life
Marina Sediment	Sediment	Tributyltin (TBT)	2.1 years
Marina Sediment	Sediment	Dibutyltin (DBT)	1.9 years
Marina Sediment	Sediment	Monobutyltin (MBT)	1.1 years

Data from a study on the long-term behavior and degradation kinetics of tributyltin in marina sediment.

Experimental Protocols

Protocol for Accelerated Stability Testing of Trimethyltin Bromide

This protocol outlines a general procedure for assessing the stability of trimethyltin bromide under accelerated conditions. This type of study is designed to predict the long-term stability of the compound.

1. Objective: To evaluate the stability of trimethyltin bromide under elevated temperature and humidity conditions over a defined period.

2. Materials:

• Trimethyltin bromide (at least 3 batches if possible)

• Appropriate primary containers (e.g., amber glass vials with tightly sealed caps)

• Stability chambers with controlled temperature and humidity

• Analytical instrumentation for quantification (e.g., GC-MS or qNMR)

3. Experimental Procedure:

• Sample Preparation:

  • Aliquot a sufficient quantity of trimethyltin bromide from each batch into the primary containers.

  • Ensure the containers are sealed tightly to prevent moisture ingress.

• Storage Conditions:

  • Place the samples in stability chambers set to the following conditions:

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

    • Long-term (Control): 25°C ± 2°C / 60% RH ± 5% RH

• Testing Schedule:

  • Analyze the samples at the following time points:

    • Initial (Time 0): Analyze a sample from each batch before placing them in the stability chambers.

    • Accelerated Study: 1, 3, and 6 months.

    • Long-term Study: 3, 6, 9, 12, 18, and 24 months.

• Analytical Method:

  • Use a validated stability-indicating analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, to determine the purity of trimethyltin bromide and quantify any degradation products.[4][5][6][7]

• Data Analysis:

  • At each time point, assess the samples for any changes in physical appearance, purity (assay), and the level of degradation products.

  • Plot the purity of trimethyltin bromide as a function of time for each storage condition.

  • Use the data from the accelerated study to project the shelf-life under the long-term storage conditions.

Visualizations

Caption: Troubleshooting logic for suspected decomposition.

Caption: Workflow for accelerated stability testing.

References

• 1. Page loading... [guidechem.com]
• 2. chembk.com [chembk.com]
• 3. Trimethyltin bromide | Bromotrimethyltin | C3H9BrSn - Ereztech [ereztech.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. spectroscopyeurope.com [spectroscopyeurope.com]
• 6. gcms.labrulez.com [gcms.labrulez.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Effective Removal of Tin Byproducts from Reaction Mixtures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and Frequently Asked Questions (FAQs) for the effective removal of tin byproducts from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: Why is the complete removal of organotin byproducts from my reaction mixture critical?

A1: Organotin compounds are known for their toxicity.[1][2] Their presence in active pharmaceutical ingredients (APIs) is strictly regulated, often requiring purification to parts-per-million (ppm) levels to meet regulatory standards for biological activity screening and market applications.[1][3]

Q2: What are the primary sources of tin byproducts in organic synthesis?

A2: The most common source of organotin byproducts is the Stille cross-coupling reaction, which utilizes organostannanes as coupling partners.[1] Other reactions that contribute to tin contamination include radical reductions using tributyltin hydride.[1] Common byproducts include trialkyltin halides (e.g., Bu₃SnCl), hexaalkylditins (e.g., Bu₃SnSnBu₃), and unreacted organostannane reagents.[4][5]

Q3: What are the general strategies for removing organotin byproducts?

A3: The main strategies involve converting organotin byproducts into species that are either insoluble and can be filtered off, or are polar enough to be removed by aqueous extraction or chromatography.[1] Common approaches include precipitation with fluoride (B91410) salts, chemical modification to alter polarity, and specialized chromatographic techniques.[1]

Q4: How can I quantify the amount of residual tin in my final product?

A4: For pharmaceutical applications, highly sensitive methods are required to determine the concentration of residual tin. These include:

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): A highly sensitive method for detecting trace and ultra-trace elements.[1]

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): Another robust method for quantifying elemental composition.[1]

• Atomic Absorption Spectroscopy (AAS): A widely used technique for determining the concentration of specific metal elements.[1]

• Gas Chromatography (GC): Can be coupled with a suitable detector for the analysis of organotin compounds.[1]

Q5: What safety precautions should I take when handling organotin compounds and their waste?

A5: Organotin compounds are toxic and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[1] All glassware that has come into contact with organotin compounds should be decontaminated, for instance, by soaking in a bleach solution overnight to oxidize the tin residues into less harmful inorganic forms.[1] Tin-containing waste must be segregated and disposed of according to institutional and local environmental regulations.[1]

Troubleshooting Guide

Issue 1: A simple aqueous workup did not remove the tin byproducts.

• Cause: Many organotin byproducts, like tributyltin chloride, are not sufficiently soluble in water to be removed by a simple aqueous wash.[1]

• Solution: Employ a method that chemically modifies the tin byproduct to facilitate its removal.

  • Potassium Fluoride (KF) Wash: Washing the organic phase with an aqueous solution of KF will precipitate organotin species as insoluble tributyltin fluoride, which can then be removed by filtration.[1]

  • Sodium Hydroxide (NaOH) Treatment: Treating the reaction mixture with aqueous NaOH can convert organotin halides to the more polar tributyltin hydroxide, which may be more readily removed by aqueous extraction or silica (B1680970) gel chromatography.[1][6]

Issue 2: Tin byproducts are co-eluting with my product during column chromatography.

• Cause: The polarity of your product and the tin byproducts may be too similar for effective separation on standard silica gel.[1][7]

• Solution: Modify the stationary or mobile phase to enhance separation.

  • Triethylamine-Treated Silica: Performing column chromatography on silica gel pre-treated with 2-5% triethylamine (B128534) in the eluent can effectively remove tributyltin halides.[1][4][7]

  • Potassium Carbonate-Silica (K₂CO₃-Silica): Using a stationary phase of 10% w/w anhydrous potassium carbonate in silica is highly effective at trapping organotin impurities.[1][3][5]

Issue 3: I have a non-polar product and the tin byproducts are difficult to separate.

• Cause: The non-polar nature of both the product and the tin byproducts makes separation by standard techniques challenging.[1]

• Solution: Chemically alter the tin byproduct to make it significantly more non-polar or polar than your product.

  • Treatment with Trimethylaluminum (AlMe₃): Reacting the tin byproducts with AlMe₃ can create the nonpolar Bu₃SnMe.[6]

  • Treatment with NaOH: This creates the more polar Bu₃SnOH.[6]

Issue 4: My product is sensitive to water, so aqueous workups are not suitable.

• Cause: The presence of water-sensitive functional groups in the desired product.

• Solution: Employ non-aqueous removal methods.

  • Flash Chromatography with Triethylamine-Treated Silica: This is a good first choice for water-sensitive compounds.[4][7]

  • Liquid-Liquid Extraction: Partitioning the crude product between two immiscible non-aqueous solvents, such as hexane (B92381) and acetonitrile, can be an effective separation technique.[4][6]

  • Tin Scavengers: Solid-supported reagents that selectively bind to organotin compounds can be used. The crude reaction mixture is stirred with the scavenger, which is then filtered off.[4]

Quantitative Data on Purification Methods

The following table summarizes the effectiveness of various methods for removing organotin byproducts.

Purification Method	Typical Efficiency in Removing Organotin Byproducts	Key Advantages	Key Disadvantages
Aqueous KF Wash & Filtration	>95%[7]	High efficiency, cost-effective, simple procedure.[7]	May not be suitable for water-sensitive compounds; can form emulsions.[7]
Flash Chromatography (Silica Gel)	90-99%[7]	Widely applicable, can separate a range of impurities.	Can be time-consuming, potential for product degradation on acidic silica.[7]
Flash Chromatography (Triethylamine-treated Silica)	>98%[7]	Minimizes product degradation, improves separation.[7]	Requires pre-treatment of the stationary phase.[7]
Flash Chromatography (10% K₂CO₃ on Silica)	>99% (reduces to <15 ppm)[5]	Highly effective for trapping organotin impurities.[1][3]	Requires preparation of the mixed stationary phase.
Chemical Scavengers	>95%[7]	Effective for specific types of organotin byproducts.[7]	Reagents can be hazardous and may not be compatible with all functional groups.[7]
Polymer-Supported Tin Reagents	>99%[7]	Simplifies purification to a simple filtration.[7]	Higher initial cost of reagents, may have lower reactivity.[7]

Experimental Protocols

Protocol 1: Standard Potassium Fluoride (KF) Work-up

• Reaction Quench: After the reaction is complete, cool the reaction mixture to room temperature.[7]

• Dilution: Dilute the reaction mixture with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).[7]

• Aqueous Wash: Transfer the diluted mixture to a separatory funnel and wash with an equal volume of a saturated aqueous solution of potassium fluoride (KF).[7]

• Stirring/Shaking: Stir or shake the biphasic mixture vigorously for at least 1 hour.[1] A white precipitate of tributyltin fluoride (Bu₃SnF) should form.[1]

• Filtration: Filter the entire mixture through a pad of Celite® to remove the insoluble tin fluoride.[1][7]

• Phase Separation: Transfer the filtrate back to the separatory funnel and separate the organic and aqueous layers.[7]

• Further Washes: Wash the organic layer with water and then with brine.[7]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, now depleted of tin byproducts.[1]

Protocol 2: Column Chromatography using Potassium Carbonate-Silica (K₂CO₃-Silica)

• Preparation of K₂CO₃-Silica: Thoroughly mix 10 parts by weight of anhydrous potassium carbonate with 90 parts by weight of silica gel.[1][5]

• Column Packing: Prepare a slurry of the K₂CO₃-Silica mixture in the desired eluent and pack the chromatography column.[5]

• Loading: Concentrate the crude reaction mixture and dissolve it in a minimal amount of the chosen eluent or a compatible solvent. Load this solution onto the column.[1]

• Elution: Elute the column with an appropriate solvent system for your product. The organotin impurities will be retained on the stationary phase.[1]

• Fraction Collection: Collect the fractions containing your purified product.

• Analysis: Analyze the fractions (e.g., by TLC or LC-MS) to confirm the absence of tin byproducts.[1]

Visual Guides

Caption: Experimental workflow for tin removal using aqueous KF.

Caption: Troubleshooting decision-making for tin byproduct removal.

References

• 1. benchchem.com [benchchem.com]
• 2. Cornerstone: A Collection of Scholarly and Creative Works for Minnesota State University, Mankato - Undergraduate Research Symposium: Optimal Precipitation of Organotin Fluorides by Cation Exchange [cornerstone.lib.mnsu.edu]
• 3. sdlookchem.com [sdlookchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Workup Procedures for Reactions Containing Organotin Compounds

This technical support center is designed to assist researchers, scientists, and drug development professionals in effectively removing organotin residues from reaction mixtures. Organotin compounds are highly useful reagents in organic synthesis, particularly in reactions like Stille cross-coupling. However, their toxicity necessitates their thorough removal from the final product, often to parts-per-million (ppm) levels, which can be a significant challenge.[1]

This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), experimental protocols, and a quantitative comparison of common workup methods to help you navigate these challenges successfully.

Frequently Asked Questions (FAQs)

Q1: What are the most common organotin byproducts I need to remove?

The primary organotin byproducts encountered depend on the specific reaction conditions. In Stille cross-coupling reactions, the most common byproducts are trialkyltin halides (e.g., Bu₃SnCl, Bu₃SnBr) and unreacted tetraalkyltin starting materials. If you are using organotin hydrides (e.g., Bu₃SnH) for radical reductions, you may also have hexaalkylditin (e.g., Bu₃SnSnBu₃) and residual trialkyltin hydrides to remove.[2]

Q2: I performed an aqueous potassium fluoride (B91410) (KF) wash, but I'm still seeing tin residues in my product. What could be wrong?

Several factors could lead to an ineffective KF wash:

• Insufficient KF: Ensure you are using a saturated aqueous solution of KF and washing the organic layer multiple times (2-3 times is common).[2]

• Inadequate Mixing: Vigorous shaking of the separatory funnel for at least a minute during each wash is crucial to ensure complete reaction and precipitation of the tin fluoride.[2]

• Formation of a Stable Emulsion: An emulsion can form at the interface of the organic and aqueous layers, trapping your product and the tin byproducts. If this occurs, filtering the entire mixture through a pad of Celite® can help break the emulsion and remove the solid tributyltin fluoride (Bu₃SnF).[2]

• Non-Halide Tin Species: If your byproduct is a tin hydride (e.g., Bu₃SnH), it will not react with KF. In this case, you should first treat the reaction mixture with iodine (I₂) to convert the tin hydride to a tin iodide (Bu₃SnI), which can then be removed with a subsequent KF wash.[3]

Q3: My product and the organotin byproducts are co-eluting during standard silica (B1680970) gel chromatography. What should I do?

This is a common issue as many organotin byproducts are nonpolar. Here are a few strategies to overcome this:

• Modified Silica Gel Chromatography: Instead of standard silica gel, use a modified stationary phase. A mixture of 10% w/w anhydrous potassium carbonate (K₂CO₃) in silica gel is highly effective at retaining organotin impurities.[1][2] Another option is to use silica gel treated with 2-5% triethylamine (B128534) in the eluent.[3][4]

• Acidic Extraction: Washing the organic layer with a dilute aqueous acid solution, such as 5% oxalic acid or dilute HCl, can selectively extract the organotin compounds into the aqueous phase.[2]

Q4: How can I minimize the formation of organotin byproducts in the first place?

While complete prevention is difficult, you can minimize byproduct formation by:

• Using Stoichiometric Amounts: Carefully control the stoichiometry of your organotin reagent to avoid using a large excess.

• Catalytic Methods: Where possible, employ catalytic amounts of the organotin reagent with in situ recycling.

Q5: What are the best practices for handling and disposing of organotin waste?

Organotin compounds are toxic and require careful handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[5] All glassware that has been in contact with organotin compounds should be decontaminated. A common method is to soak the glassware in a bleach solution overnight to oxidize the tin residues to less harmful inorganic forms.[5] All organotin-containing waste should be collected in a designated, properly labeled hazardous waste container for disposal according to your institution's guidelines.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Persistent Tin Contamination After KF Wash	- Insufficient KF or inadequate mixing.- Emulsion formation.- Presence of non-halide tin species (e.g., Bu₃SnH).	- Use saturated KF solution and shake vigorously for at least 1 minute per wash.- Filter the entire mixture through Celite®.- Treat with I₂ before the KF wash to convert tin hydrides to halides.[3]
Organotin Byproducts Co-elute with Product	The polarity of the product and tin byproducts are too similar for separation on standard silica gel.	- Use a modified stationary phase: 10% w/w K₂CO₃ in silica gel or silica treated with 2-5% triethylamine in the eluent.[2][3][4]- Perform an acidic wash (e.g., 5% oxalic acid) before chromatography.[2]
Formation of an Emulsion During Aqueous Workup	A solid precipitate of tributyltin fluoride (Bu₃SnF) can form at the interface, trapping the product.	Filter the entire biphasic mixture through a pad of Celite®.[2]
Low Product Recovery	The product may be adsorbing to the precipitated tin fluoride or is somewhat water-soluble.	- Thoroughly wash the Celite® pad/filter cake with the organic solvent after filtration.- If the product has some water solubility, perform a back-extraction of the aqueous layers.

Quantitative Data on Removal Efficiency

The following table summarizes the reported efficiency of various methods for removing organotin residues.

Method	Reagents/Stationary Phase	Reported Tin Residue Level	Notes
Chromatography on Modified Silica	10% w/w Anhydrous K₂CO₃ in Silica Gel	< 15 ppm	Highly effective for a range of organotin impurities.[1][2]
Chromatography on Modified Silica	10% KF on Silica Gel	< 30 ppm	Effective, but the stationary phase can be hygroscopic.[1]
Aqueous Wash	Saturated Aqueous KF	< 1% w/w	A common and effective first-line method. Multiple washes are often necessary.[5] Efficiency can be variable.
Liquid-Liquid Extraction	Hexane/Acetonitrile	-	Useful for separating nonpolar products from nonpolar tributyltin byproducts.

Experimental Protocols

Protocol 1: Aqueous Potassium Fluoride (KF) Wash

• Dilution: After the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether).

• Transfer: Transfer the diluted mixture to a separatory funnel.

• KF Wash: Wash the organic layer 2-3 times with a saturated aqueous solution of 1M KF. For each wash, shake the funnel vigorously for at least one minute.

• Precipitate Formation: An insoluble white precipitate of tributyltin fluoride (Bu₃SnF) may form at the interface.[2]

• Filtration: If a significant precipitate forms, filter the entire mixture through a pad of Celite® to remove the solid.[2]

• Separation and Final Washes: Return the filtrate to the separatory funnel, separate the layers, and wash the organic layer with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Column Chromatography with K₂CO₃/Silica Gel

• Stationary Phase Preparation: Prepare the stationary phase by thoroughly mixing 10g of powdered anhydrous potassium carbonate with 90g of silica gel (by weight).[2]

• Reaction Workup: Concentrate the crude reaction mixture under reduced pressure. A preliminary aqueous workup is generally not required.[2]

• Column Packing: Dry-pack or prepare a slurry of the K₂CO₃/silica gel mixture in the desired eluent and pack the chromatography column.

• Loading and Elution: Dissolve the crude product in a minimal amount of solvent and load it onto the column. Elute with an appropriate solvent system to separate the desired product from the organotin impurities, which will be retained on the column.

Visualized Workflows

References

• 1. sdlookchem.com [sdlookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Workup [chem.rochester.edu]
• 4. Stille Coupling | NROChemistry [nrochemistry.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up Reactions with Trimethyltin Bromide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges when scaling up reactions involving trimethyltin (B158744) bromide.

Troubleshooting Guide

Problem 1: Persistent Organotin Contamination in the Final Product

Q: After my large-scale reaction and work-up, I'm still detecting significant levels of tin in my product by NMR and LC-MS. How can I effectively remove these residues?

A: Residual organotin compounds are a common and critical issue, especially in pharmaceutical applications where tin levels must be in the ppm range. Here are several methods, ranging from simple washes to more specialized chromatographic techniques, to remove persistent organotin byproducts derived from trimethyltin bromide.

Troubleshooting Steps & Solutions:

• Aqueous Potassium Fluoride (B91410) (KF) Wash: This is often the first line of defense. The fluoride ions react with trimethyltin byproducts to form insoluble trimethyltin fluoride, which can be filtered off.

  • Optimization: If a standard KF wash is ineffective, consider increasing the concentration of the KF solution or performing multiple washes. Vigorous stirring for an extended period (at least one hour) can improve efficiency.[1] If an emulsion or a significant amount of precipitate forms at the interface, filter the entire mixture through a pad of Celite®.[2]

• Chromatography with Potassium Carbonate/Silica (B1680970) Gel: This is a highly effective method for reducing organotin impurities to very low levels.

  • Protocol: Prepare a stationary phase of 10% w/w anhydrous potassium carbonate in silica gel.[3][4][5][6] This mixture can be used for column chromatography to effectively capture organotin residues.

• Acidic Extraction: Washing the organic layer with a dilute acidic solution can help to partition the tin compounds into the aqueous phase.

  • Recommended Acids: Use a 5% aqueous solution of oxalic acid or a dilute solution of hydrochloric acid.[2] Be cautious with acid-sensitive functional groups in your desired product.

• Recrystallization/Slurrying: For solid products, recrystallization can be a powerful purification technique.

  • Procedure: Slurrying the crude solid product in a solvent in which the desired compound is sparingly soluble but the tin impurities are soluble (e.g., methyl tert-butyl ether (MTBE)) can effectively wash away the tin residues.[2] This can be followed by a full recrystallization to achieve high purity.

Problem 2: Reaction Stalls or Proceeds Slowly upon Scale-Up

Q: My reaction worked well on a small scale, but now that I've increased the batch size, the reaction is sluggish or incomplete. What should I investigate?

A: This is a classic scale-up challenge often related to mass and heat transfer limitations.

Troubleshooting Steps & Solutions:

• Mixing and Agitation: In larger reactors, inefficient mixing can lead to localized "hot spots" or areas of low reagent concentration.

  • Action: Ensure your reactor's agitation is sufficient for the volume and viscosity of the reaction mixture. Consider using baffles to improve mixing efficiency.[7]

• Heat Transfer: Exothermic or endothermic reactions are harder to control at scale due to the lower surface-area-to-volume ratio.

  • Action: Monitor the internal reaction temperature closely. For exothermic reactions, you may need to slow down the addition of reagents to allow the cooling system to keep up. For endothermic reactions, ensure your heating system is capable of maintaining a consistent temperature throughout the larger volume.

• Catalyst Activity: In palladium-catalyzed reactions like the Stille coupling, the catalyst may be more susceptible to deactivation at larger scales.

  • Action: Ensure all solvents and reagents are rigorously deoxygenated, as oxygen can deactivate the Pd(0) catalyst. You may need to slightly increase the catalyst loading (e.g., from 1 mol% to 1.5-2 mol%) on a larger scale.

Problem 3: Formation of Side Products, Such as Homocoupling of the Organostannane

Q: On a larger scale, I'm observing an increase in byproducts, particularly the homocoupling of my organotin reagent. How can I minimize this?

A: Homocoupling is a common side reaction in Stille couplings and can become more pronounced at scale.[7]

Troubleshooting Steps & Solutions:

• Reaction Conditions: The choice of catalyst, ligands, and additives can significantly influence the extent of homocoupling.

  • Action: The use of sterically hindered, electron-rich phosphine (B1218219) ligands can sometimes suppress homocoupling.[7] The addition of a copper(I) iodide (CuI) co-catalyst can often accelerate the desired cross-coupling reaction, outcompeting the homocoupling pathway.[7]

• Temperature Control: Higher temperatures can sometimes favor side reactions.

  • Action: If possible, try running the reaction at a lower temperature for a longer period. This requires careful optimization to ensure the desired reaction still proceeds at a reasonable rate.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when handling large quantities of trimethyltin bromide?

A1: Trimethyltin bromide is highly toxic and poses a significant health risk.[8] Key safety concerns during scale-up include:

• Acute Toxicity: It is fatal if swallowed, inhaled, or in contact with skin.[8]

• Neurotoxicity: Organotin compounds are known neurotoxins.

• Increased Exposure Risk: Larger quantities increase the potential for exposure during handling, transfers, and in the event of a spill.

• Waste Disposal: The generation of large volumes of tin-containing waste requires specialized and compliant disposal procedures.[7]

All work with trimethyltin bromide at any scale must be conducted in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.

Q2: How should I manage the waste generated from a large-scale reaction with trimethyltin bromide?

A2: Organotin waste is hazardous and must be handled and disposed of according to institutional and environmental regulations.

• Segregation: Keep all organotin-containing waste (liquid and solid) separate from other waste streams.

• Labeling: Clearly label waste containers as "Hazardous Waste: Contains Organotin Compounds."

• Disposal: Use a certified hazardous waste disposal service. Do not dispose of organotin waste down the drain or in regular trash.

Q3: Are there less toxic alternatives to trimethyltin bromide for my coupling reaction?

A3: The toxicity of organotin reagents is a significant drawback.[1][9] Depending on your specific reaction, you might consider alternative organometallic reagents for cross-coupling reactions, such as:

• Organoboron Reagents (Suzuki Coupling): Generally have much lower toxicity.

• Organozinc Reagents (Negishi Coupling): Also a less toxic alternative.

• Organosilicon Reagents (Hiyama Coupling): Offer another pathway with less toxic reagents.

While these alternatives may require different reaction conditions, they are often preferred in pharmaceutical development to avoid the challenges of organotin compounds.

Data Presentation

Table 1: Comparison of Methods for Removing Organotin Byproducts

Purification Method	Reported Efficiency	Advantages	Disadvantages
Aqueous KF Wash	>95% (variable)	Cost-effective, simple procedure.	Can form emulsions; may not be suitable for water-sensitive compounds.[10]
Chromatography on 10% w/w K₂CO₃/Silica	Can reduce to ~15 ppm	Highly effective for achieving very low tin levels.[3][4][5][6]	Requires chromatographic separation, which can be time-consuming at scale.
Acidic Extraction (e.g., 5% Oxalic Acid)	Effective	Good for removing basic tin species.	Product must be stable to acidic conditions.[2]
Recrystallization/Slurrying	Highly effective for solids	Can be very effective for solid products; scalable.	Only applicable to solid products; potential for product loss in the mother liquor.

Experimental Protocols

Protocol 1: Removal of Trimethyltin Byproducts using Aqueous Potassium Fluoride (KF)

• Dilution: After the reaction is complete, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, toluene).

• KF Treatment: Transfer the diluted mixture to a separation vessel. Add a saturated aqueous solution of potassium fluoride (1M KF). Use a volume of KF solution approximately equal to the volume of the organic phase.

• Stirring: Stir the biphasic mixture vigorously for a minimum of 1-2 hours.

• Filtration: If a precipitate (trimethyltin fluoride) forms, filter the entire mixture through a pad of Celite®.

• Separation: Transfer the filtrate back to the separation vessel and separate the aqueous and organic layers.

• Washes: Wash the organic layer with water, followed by brine.

• Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

Mandatory Visualizations

Caption: Key challenges in scaling up reactions with Trimethyltin Bromide.

Caption: Troubleshooting workflow for removing organotin byproducts.

References

• 1. sdlookchem.com [sdlookchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Potassium carbonate–silica: a highly effective stationary phase for the chromatographic removal of organotin impurities - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Potassium carbonate-silica: a highly effective stationary phase for the chromatographic removal of organotin impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Potassium carbonate-silica: a highly effective stationary phase for the chromatographic removal of organotin impurities - ePrints Soton [eprints.soton.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Monitoring Reactions with Trimethyltin Bromide

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with trimethyltin (B158744) bromide.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for monitoring the progress of a reaction involving trimethyltin bromide?

A1: The most common methods for monitoring reactions with trimethyltin bromide include Thin-Layer Chromatography (TLC), Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹¹⁹Sn), and Gas Chromatography-Mass Spectrometry (GC-MS).[1] The choice of method depends on the specific reaction, the properties of the reactants and products, and the equipment available.

Q2: How can I use ¹H NMR to monitor my reaction?

A2: You can monitor the disappearance of the trimethyltin bromide starting material and the appearance of the product by observing the characteristic signals of the methyl protons on the tin atom. The trimethyltin group ((CH₃)₃Sn-) typically shows a sharp singlet in the ¹H NMR spectrum.[2][3] As the reaction progresses, the chemical shift of this peak will change, or a new peak corresponding to the trimethyltin group in the product will appear. Integration of these peaks allows for a quantitative assessment of the reaction's progress.

Q3: Is ¹¹⁹Sn NMR useful for reaction monitoring?

A3: Yes, ¹¹⁹Sn NMR is a very powerful technique for monitoring organotin reactions.[4][5][6] The tin nucleus is highly sensitive to its chemical environment, resulting in a wide range of chemical shifts (over 5000 ppm).[7][8] This means that even small changes in the structure around the tin atom will cause a significant shift in the ¹¹⁹Sn NMR signal, making it an excellent tool for tracking the conversion of trimethyltin bromide to the desired product.[6]

Q4: Can I use TLC to monitor my reaction, and how do I visualize the spots?

A4: Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring many reactions involving organotin compounds.[9] Since organotin compounds are often colorless, visualization is necessary.[10][11] Common visualization techniques include:

• UV Light: If your compounds are aromatic or highly conjugated, they may be visible under a UV lamp (254 nm) on a fluorescent TLC plate.[10][11][12]

• Iodine Staining: Exposing the TLC plate to iodine vapor in a sealed chamber will reveal many organic compounds as yellow-brown spots.[10][11]

• Potassium Permanganate Stain: This stain is useful for visualizing compounds that can be oxidized, such as alkenes or alcohols.

• Specialized Stains: Stains like p-anisaldehyde, vanillin, or morin (B1676745) (which forms a fluorescent complex) can be effective for visualizing organotin compounds.[9] There are also specific chromogenic agents developed for organotins.[13]

Q5: When is GC-MS a suitable method for reaction monitoring?

A5: GC-MS is particularly useful for analyzing volatile and thermally stable organotin compounds. For less volatile compounds, derivatization is often required to increase their volatility for GC analysis.[14][15] GC-MS provides both separation of the reaction components and their mass-to-charge ratio, which is useful for identifying products and byproducts.

Troubleshooting Guide

Q1: My TLC shows multiple spots, and I'm not sure which is my product. What should I do?

A1: Co-spotting is an essential technique to identify your product. On a single TLC plate, spot your starting material in one lane, the reaction mixture in a middle lane, and a co-spot (a mixture of your starting material and the reaction mixture) in a third lane. This will help you distinguish the starting material from the product and any intermediates or byproducts.

Q2: My reaction appears to have stalled; the starting material is still present after a long time. How can I confirm this and what are the next steps?

A2:

• Confirmation: Take a sample of the reaction mixture and analyze it by TLC or ¹H NMR. Compare the spectrum or plate to your starting material and a sample from an earlier time point to confirm that the reaction is not progressing.

• Potential Causes & Solutions:

  • Catalyst Deactivation (e.g., in Stille Couplings): If you are performing a palladium-catalyzed reaction like a Stille coupling, the catalyst may have deactivated.[16] Consider adding a fresh portion of the catalyst.

  • Reagent Purity: Impurities in solvents or reagents can inhibit the reaction. Ensure you are using dry, degassed solvents and pure reagents.[16]

  • Temperature: The reaction may require a higher temperature to proceed. Cautiously increase the temperature while monitoring for any decomposition.[16]

  • Insufficient Mixing: In heterogeneous reactions, ensure efficient stirring to facilitate interaction between reactants.[16]

Q3: I'm seeing significant byproduct formation in my Stille coupling reaction. What could be the cause?

A3: In Stille couplings, a common side reaction is the homocoupling of the organostannane reagent.[17] This is often caused by the presence of oxygen, which can lead to catalyst deactivation and promote side reactions.[16] Ensure your reaction setup is thoroughly degassed and maintained under an inert atmosphere (e.g., nitrogen or argon).

Q4: The trimethyltin byproduct from my reaction is difficult to remove during workup. How can I monitor its removal?

A4: The removal of tin byproducts can be tracked using ¹H NMR by observing the disappearance of the characteristic trimethyltin signals. A common method to remove tin byproducts is to wash the organic phase with a saturated aqueous solution of potassium fluoride (B91410) (KF). This reacts with the tin species to form an insoluble precipitate that can be filtered off.

Data Presentation

Table 1: Representative ¹H and ¹¹⁹Sn NMR Chemical Shifts for Trimethyltin Compounds.

Compound	Solvent	¹H NMR (Me₃Sn) δ (ppm)	¹¹⁹Sn NMR δ (ppm)
Me₃SnBr	CDCl₃	~0.6	~50
Me₃SnCl	CDCl₃	~0.6	~160
Me₃Sn-Ph	CDCl₃	~0.3	~-40
Me₃Sn-SnMe₃	C₆D₆	~0.2	~-110

Note: Chemical shifts are approximate and can be influenced by solvent, concentration, and temperature. Data compiled from various sources.[2][3]

Experimental Protocols

Protocol: Monitoring a Reaction by Thin-Layer Chromatography (TLC)

This protocol outlines the general steps for monitoring a reaction using TLC.

1. Materials:

• TLC plates (e.g., silica (B1680970) gel on aluminum backing with fluorescent indicator F₂₅₄)

• Developing chamber with a lid

• Eluent (a solvent or mixture of solvents that provides good separation)

• Capillary tubes for spotting

• Visualization agent (UV lamp, iodine chamber, or a chemical stain)

• Forceps

2. Procedure:

• Prepare the Eluent: Pour a small amount of the chosen eluent into the developing chamber (enough to cover the bottom 0.5 cm). Place a piece of filter paper inside to saturate the chamber atmosphere with solvent vapor. Close the lid and let it equilibrate for a few minutes.

• Prepare the TLC Plate: With a pencil, gently draw a light line about 1 cm from the bottom of the TLC plate. This is your origin line. Make small tick marks on this line where you will spot your samples.

• Spot the Plate:

  • Using a capillary tube, take a small sample of your starting material (dissolved in a volatile solvent if it's a solid) and touch it briefly to the first tick mark on the origin line.

  • Using a clean capillary tube, take a small sample of your reaction mixture and spot it on the second tick mark.

  • It is good practice to also have a "co-spot" lane where you apply both the starting material and the reaction mixture to the same spot.

• Develop the Plate: Using forceps, carefully place the TLC plate into the developing chamber. Ensure the origin line is above the eluent level. Close the chamber and allow the eluent to travel up the plate by capillary action.

• Mark the Solvent Front: Once the eluent has reached about 1 cm from the top of the plate, remove it from the chamber and immediately mark the solvent front with a pencil.

• Visualize the Spots:

  • Allow the solvent to evaporate completely from the plate.

  • View the plate under a short-wave UV lamp.[12] Circle any dark spots with a pencil.[12]

  • If no spots are visible, or for better visualization, place the plate in an iodine chamber until brown spots appear.[11] Circle these spots as they may fade over time.[11]

  • Alternatively, dip the plate into a chemical stain and gently heat it with a heat gun until spots appear.

• Analyze the Results: Compare the spots in the different lanes. The disappearance of the starting material spot and the appearance of a new spot in the reaction mixture lane indicate that the reaction is progressing. The relative intensity of the spots can give a qualitative idea of the reaction's conversion.

Mandatory Visualization

Caption: Troubleshooting workflow for monitoring chemical reactions.

References

• 1. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H} NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthetic, 119Sn NMR spectroscopic, electrochemical, and reactivity study of organotin A3 corrolates including chiral and ferrocenyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 119Sn NMR spectral data of organotin(IV) complexes – A review | CoLab [colab.ws]
• 7. NMR Periodic Table: Tin NMR [imserc.northwestern.edu]
• 8. (Sn) Tin NMR [chem.ch.huji.ac.il]
• 9. Trace Level Quantitation of Phenyltin Compounds Using HPTLC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. m.youtube.com [m.youtube.com]
• 13. CN103245755A - Color developing agent for measuring organic tin compound by thin layer chromatography (TLC) and measurement method - Google Patents [patents.google.com]
• 14. gcms.labrulez.com [gcms.labrulez.com]
• 15. thescipub.com [thescipub.com]
• 16. benchchem.com [benchchem.com]
• 17. Stille Coupling | NROChemistry [nrochemistry.com]

Technical Support Center: Improving the Chemoselectivity of Trimethyltin Bromide Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges related to the chemoselectivity of trimethyltin (B158744) bromide in your experiments. The information is presented in a clear question-and-answer format, with quantitative data summarized in tables and detailed experimental protocols for key reactions.

Troubleshooting Guides

Issue 1: Low Yield or No Reaction in Stille Cross-Coupling

Question: My Stille coupling reaction with trimethyltin bromide is resulting in a low yield or failing to proceed. What are the common causes and how can I troubleshoot this?

Answer: Low yields in Stille couplings are frequently due to issues with the catalyst, reagents, or reaction conditions. Here’s a step-by-step troubleshooting guide:

• Catalyst Inactivity: The Palladium catalyst, particularly Pd(0) complexes, can degrade with improper storage or handling.[1]

  • Solution: Use a fresh batch of the palladium precatalyst. Consider pre-activating the catalyst by stirring it in the solvent for a short period before adding the other reagents.[1]

• Reagent Purity: Impurities in trimethyltin bromide or the organic halide can interfere with the catalytic cycle.

  • Solution: Ensure the purity of your starting materials. If necessary, purify the trimethyltin bromide and the organic halide before use.

• Poor Transmetalation: The transfer of the organic group from tin to palladium is a critical step and can be slow.

  • Solution: The addition of stoichiometric or catalytic amounts of copper(I) salts (e.g., CuI) can accelerate the transmetalation step.[2] The use of fluoride (B91410) ions (e.g., from CsF or TBAF) can also enhance the reactivity of the organotin reagent.[2]

• Solvent Choice: The polarity and coordinating ability of the solvent can significantly impact the reaction rate and outcome.

  • Solution: Aprotic polar solvents like DMF, NMP, or THF are commonly used. If you suspect solvent-related issues, try screening different anhydrous solvents.

Issue 2: Unwanted Side Reactions and Byproduct Formation

Question: I am observing significant amounts of side products, such as homocoupled products, in my reaction mixture. How can I minimize these?

Answer: The formation of side products is a common challenge. Here are some strategies to improve the chemoselectivity of your reaction:

• Homocoupling of the Organotin Reagent: This is one of the most frequent side reactions in Stille coupling.[3] It can be promoted by the presence of oxygen or by the reaction of the organotin reagent with the Pd(II) precatalyst.[1][3]

  • Solution:

    • Thoroughly degas your reaction mixture and maintain an inert atmosphere (Argon or Nitrogen) throughout the experiment.

    • Ensure your palladium catalyst is in the active Pd(0) state before adding the trimethyltin bromide.[1]

    • Carefully control the stoichiometry of your reagents.

• Protodestannylation: Cleavage of the carbon-tin bond by a proton source (e.g., water, acidic impurities) can reduce the amount of available organotin reagent.[1]

  • Solution: Use anhydrous solvents and reagents. If your substrate or other reagents are acidic, consider adding a non-nucleophilic base to the reaction mixture.[1]

• Dehalogenation of the Organic Halide: The organic halide starting material can be reduced, replacing the halogen with a hydrogen atom.[4]

  • Solution: This is more common with highly reactive halides like iodides.[4] If this is a significant issue, consider using the corresponding bromide or chloride, which are less prone to this side reaction.[4] The choice of phosphine (B1218219) ligand on the palladium catalyst can also influence the extent of dehalogenation.

Frequently Asked Questions (FAQs)

Q1: How can I achieve selective reaction at one of two different halogen atoms in my substrate?

A1: The reactivity of halogens in palladium-catalyzed cross-coupling reactions generally follows the order: I > OTf > Br > Cl.[5] You can exploit this reactivity difference to achieve chemoselective coupling. For a substrate containing both an iodide and a bromide, the reaction will preferentially occur at the carbon-iodine bond under standard Stille conditions.[5]

Q2: Can I perform a Stille coupling in the presence of sensitive functional groups like aldehydes, ketones, or hydroxyl groups?

A2: Yes, one of the major advantages of the Stille coupling is its high functional group tolerance.[3][6] Reactions can often be carried out in the presence of aldehydes, ketones, esters, amides, and hydroxyl groups without the need for protecting groups.[3] However, if you are experiencing side reactions involving these groups, consider the following:

• For substrates with acidic protons (e.g., phenols, N-H containing heterocycles), the addition of a non-nucleophilic base may be necessary to prevent protodestannylation of the trimethyltin bromide.

• If direct reaction with a carbonyl group is a concern, you can use protecting group strategies. For example, an aldehyde or ketone can be temporarily converted to an acetal (B89532) or ketal, which is stable under the reaction conditions and can be easily deprotected afterward.

Q3: What is the role of ligands in controlling the chemoselectivity of trimethyltin bromide reactions?

A3: The ligands on the palladium catalyst play a crucial role in tuning its reactivity and selectivity.[7]

• Electron-rich and bulky ligands generally accelerate the oxidative addition step, which can be beneficial for less reactive organic halides.[2]

• The choice of ligand can also influence the rate of reductive elimination and minimize side reactions. For instance, sterically hindered phosphine ligands can sometimes suppress unwanted homocoupling.

Q4: How does temperature affect the chemoselectivity of these reactions?

A4: Temperature is a critical parameter. While higher temperatures can increase the reaction rate, they can also lead to a decrease in selectivity and the formation of more byproducts.[8] If you are observing poor chemoselectivity, it is often beneficial to run the reaction at a lower temperature for a longer period.

Data Presentation

The following tables summarize quantitative data on the effect of various parameters on the chemoselectivity of Stille coupling reactions.

Table 1: Effect of Ligand on the Stille Coupling of (Z)-Alkenyl Halides

Entry	Ligand	Yield (%)	Z/E Ratio
1	PPh₃	45	86/14
2	P(o-Tol)₃	96	4/96
3	P(t-Bu)₃	26	36/64
4	P(2-Furyl)₃	22	57/43

Conditions: (Z)-β-bromostyrene, vinyltributyltin, Pd₂(dba)₃, DMF, room temperature. Data adapted from research by Lu, G.-P., et al.[9]

Table 2: Effect of Additives on the Stille Coupling of an Aryl Triflate

Entry	Additive (equiv)	Relative Rate	Yield (%)
1	LiCl (3)	1	>95
2	Bu₄NF·H₂O (1.3)	3	87

Conditions: Aryl triflate, organostannane, Pd(PPh₃)₄, THF, 62 °C. Data adapted from research by Scott, W. J., and Stille, J. K.[2]

Experimental Protocols

Protocol 1: Chemoselective Stille Coupling of a Dihalogenated Arene

This protocol describes a general procedure for the selective coupling at the more reactive halogen in a dihalogenated aromatic compound.

Materials:

• Dihalogenated arene (e.g., 1-bromo-4-iodobenzene) (1.0 equiv)

• Trimethyltin bromide (1.1 equiv)

• Pd(PPh₃)₄ (0.02-0.05 equiv)

• Anhydrous and degassed solvent (e.g., Toluene or DMF)

• Anhydrous Na₂SO₄ or MgSO₄

• Saturated aqueous KF solution

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon), add the dihalogenated arene and the palladium catalyst.

• Add the anhydrous, degassed solvent via syringe.

• Add the trimethyltin bromide to the reaction mixture via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the organic phase with a saturated aqueous solution of KF to precipitate tin byproducts, followed by washing with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Logical Workflow for Troubleshooting Low Yield in Stille Coupling

Caption: A decision tree for troubleshooting low yields in Stille coupling reactions.

Catalytic Cycle of the Stille Cross-Coupling Reaction

Caption: The key steps in the palladium-catalyzed Stille cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Stille Coupling | OpenOChem Learn [learn.openochem.org]
• 4. benchchem.com [benchchem.com]
• 5. Stille reaction - Wikipedia [en.wikipedia.org]
• 6. organicreactions.org [organicreactions.org]
• 7. Tertiary arsine ligands for the Stille coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. Trimethyltin bromide 95 1066-44-0 [sigmaaldrich.com]
• 9. Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Analysis of Trimethyltin Bromide and Trimethyltin Chloride Reactivity in Organic Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is paramount to the success of complex synthetic endeavors. In the realm of palladium-catalyzed cross-coupling reactions, particularly the Stille coupling, organotin compounds are indispensable tools for the formation of carbon-carbon bonds. Among these, trimethyltin (B158744) halides are frequently employed. This guide provides an objective comparison of the reactivity of trimethyltin bromide and trimethyltin chloride, supported by available data and established chemical principles.

Physicochemical Properties at a Glance

A fundamental understanding of the physical properties of these reagents is essential for their effective use in the laboratory. The following table summarizes key physicochemical data for trimethyltin bromide and trimethyltin chloride.

Property	Trimethyltin Bromide	Trimethyltin Chloride
CAS Number	1066-44-0	1066-45-1
Molecular Formula	C₃H₉BrSn	C₃H₉ClSn
Molecular Weight	243.72 g/mol	199.27 g/mol
Appearance	Solid	White crystalline solid.[1]
Melting Point	26-27 °C	37-39 °C.[1]
Boiling Point	165 °C	148 °C
Solubility	Decomposes in water	Soluble in water, chloroform, and organic solvents.[2]
Toxicity	Highly toxic	Highly toxic by all routes of exposure.[1]

Reactivity in Stille Coupling: A Comparative Overview

The Stille reaction is a powerful and versatile method for C-C bond formation, involving the palladium-catalyzed coupling of an organostannane with an organic halide or pseudohalide. The catalytic cycle, illustrated below, involves oxidative addition, transmetalation, and reductive elimination.

Stille Catalytic Cycle

The reactivity of the organotin reagent, R₂Sn(CH₃)₃, directly impacts the efficiency of the transmetalation step, which is often the rate-determining step of the catalytic cycle. While direct comparative studies on the reactivity of trimethyltin bromide versus trimethyltin chloride are scarce in the literature, inferences can be drawn from established principles of inorganic and organometallic chemistry.

The key difference between the two reagents lies in the halide atom attached to the tin center. Bromine is less electronegative and a better leaving group than chlorine. This suggests that the tin-bromide bond is weaker and more easily cleaved than the tin-chloride bond. Consequently, trimethyltin bromide is expected to be a more reactive transmetalating agent than trimethyltin chloride. The higher Lewis acidity of the tin center in the bromide analogue, due to the less electron-donating nature of bromide compared to chloride, could also contribute to a faster coordination to the palladium complex, thereby accelerating the transmetalation step.

In a study focused on a one-pot hydrostannylation/Stille coupling protocol, it was noted that switching from the more sterically hindered tributyltin chloride (Bu₃SnCl) to trimethyltin chloride (Me₃SnCl) led to faster reaction times and reduced byproduct formation.[3] This highlights the general trend that less sterically hindered and more electrophilic tin reagents can exhibit enhanced reactivity in Stille couplings. This principle would support the hypothesis of trimethyltin bromide being more reactive than trimethyltin chloride.

Experimental Data: An Indirect Comparison

While no single study directly compares the two reagents under identical conditions, an examination of various reported Stille coupling reactions can provide some insight. The following table presents examples of Stille couplings utilizing either trimethyltin bromide or trimethyltin chloride, extracted from different literature sources. It is important to note that a direct comparison of yields is challenging due to the different substrates and reaction conditions.

Organotin Reagent	Coupling Partner	Catalyst/Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Trimethyltin bromide	3-hexyl-2-thiophenyl bromide	Pd₂(dba)₃ / P(o-tol)₃	Toluene	100	12	Not specified	Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction
Trimethyltin chloride	Benzoyl chloride	Not specified	Not specified	Not specified	Not specified	Quantitative	Chlorotrimethylstannane - MSU Chemistry.[4]
Trimethyltin chloride	Alkenyl iodides	Not specified	Not specified	Mild	Not specified	High	Chlorotrimethylstannane - MSU Chemistry.[4]

The available data is limited for a robust quantitative comparison. However, the use of trimethyltin chloride in high-yielding couplings under mild conditions suggests it is a highly effective reagent.[4] The lack of specific yield data for the trimethyltin bromide example prevents a direct performance assessment.

Experimental Protocols

Below is a general experimental protocol for a Stille cross-coupling reaction. This protocol should be adapted and optimized for specific substrates and desired outcomes.

General Stille Coupling Workflow

Detailed Methodology:

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), combine the organic halide (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and any additional ligand.

• Solvent Addition: Add the desired anhydrous solvent (e.g., toluene, THF, DMF) via syringe.

• Reagent Addition: Add the trimethyltin halide (bromide or chloride, 1.1-1.5 equiv) to the reaction mixture.

• Reaction: Heat the mixture to the appropriate temperature (typically ranging from 60 to 110 °C) and stir until the reaction is complete, as monitored by an appropriate analytical technique (e.g., TLC, GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent and wash with a saturated aqueous solution of potassium fluoride (B91410) (KF) to precipitate the tin byproducts as insoluble trimethyltin fluoride.

• Purification: Filter the mixture through a pad of celite, wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica (B1680970) gel.

Conclusion

Both trimethyltin bromide and trimethyltin chloride are effective reagents for Stille cross-coupling reactions. Based on fundamental chemical principles, trimethyltin bromide is expected to exhibit higher reactivity due to the better leaving group ability of bromide and the potentially higher Lewis acidity of the tin center. This could translate to faster reaction rates or the ability to perform couplings at lower temperatures.

However, trimethyltin chloride is a well-established and widely used reagent with proven efficacy , often providing high yields under mild conditions.[4] The choice between the two may ultimately depend on the specific substrates involved, the desired reaction conditions, and reagent availability. For particularly challenging couplings or when milder conditions are required, trimethyltin bromide may offer an advantage. For more standard transformations, the readily available and extensively documented trimethyltin chloride remains an excellent choice.

It is crucial for researchers to perform their own optimization studies to determine the most suitable reagent and conditions for their specific synthetic targets. Both reagents are highly toxic and should be handled with appropriate safety precautions in a well-ventilated fume hood.

References

• 1. Laboratory Chemical Safety Summaries: TRIMETHYLTIN CHLORIDE (AND OTHER ORGANOTIN COMPOUNDS) [web.stanford.edu]
• 2. トリメチルスズクロリド | Sigma-Aldrich [sigmaaldrich.com]
• 3. chemistry.msu.edu [chemistry.msu.edu]
• 4. chemistry.msu.edu [chemistry.msu.edu]

A Safer Approach to Methylation: A Comparative Guide to Non-Toxic Alternatives for Trimethyltin Bromide

For researchers, scientists, and drug development professionals seeking safer, more sustainable methylation strategies, this guide offers a comprehensive comparison of non-toxic alternatives to the highly toxic reagent, trimethyltin (B158744) bromide. By examining key performance indicators, providing detailed experimental protocols, and outlining reaction mechanisms, this guide equips you with the necessary information to transition to greener methylation chemistries without compromising experimental outcomes.

The use of trimethyltin bromide in methylation reactions, while effective, poses significant health and environmental risks. Its high toxicity, including neurotoxicity, necessitates stringent handling procedures and raises concerns about waste disposal and environmental persistence.[1][2][3][4][5] This guide focuses on a leading non-toxic alternative, Dimethyl Carbonate (DMC), and provides a data-driven comparison to facilitate its adoption in the laboratory.

Performance Comparison: Trimethyltin Bromide vs. Dimethyl Carbonate

The selection of a methylation reagent hinges on a balance of reactivity, selectivity, and safety. While trimethyltin bromide is a potent methylating agent, its hazardous nature is a major drawback. Dimethyl Carbonate (DMC) has emerged as a viable, non-toxic alternative, offering a favorable safety profile alongside effective methylation capabilities.[6][7][8]

Feature	Trimethyltin Bromide	Dimethyl Carbonate (DMC)
Toxicity	Highly toxic, neurotoxin[1][4]	Low toxicity, considered a green reagent[9][10][11][12][13]
LD50 (Oral, Rat)	Data not readily available, but classified as fatal if swallowed[1][2]	>5000 mg/kg[10][11]
LD50 (Dermal, Rabbit)	Data not readily available, but classified as fatal in contact with skin[1][2]	>5000 mg/kg[9][10]
LD50 (Intraperitoneal, Mouse)	2.9 mg/kg[14][15]	6000 mg/kg[9]
Byproducts	Toxic organotin compounds	Methanol (B129727) and CO2 (recyclable)
Reaction Conditions	Varies depending on substrate	Often requires a catalyst (e.g., base) and elevated temperatures[7][16][17]
Selectivity	Generally good	High selectivity, particularly for mono-methylation[7][8]
Yields	Generally high	High yields reported for various substrates[6][16][17][18]
Green Chemistry Metrics	Poor	Favorable atom economy and mass index[19][20]

Experimental Protocols

Methylation of Flavonoids using Dimethyl Carbonate (DMC)

This protocol is adapted from a study on the O-methylation of flavonoids, demonstrating a practical application of DMC in organic synthesis.[16]

Materials:

• Flavonoid substrate (e.g., 5-hydroxyflavone)

• Dimethyl Carbonate (DMC)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dichloromethane (CH2Cl2)

• Methanol (CH3OH)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the flavonoid substrate (0.5 mmol) in dimethyl carbonate (4 mL) in a round-bottom flask.

• Add DBU (0.6 mmol) to the solution.

• Heat the reaction mixture to reflux (90 °C) with magnetic stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC). Reaction times can vary from 12 to 72 hours depending on the substrate.[16]

• Upon completion, allow the reaction mixture to cool to room temperature.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of CH2Cl2/CH3OH (e.g., 98:2 v/v) as the eluent to obtain the methylated flavonoid.[16]

General Procedure for N-methylation of Aromatic Diamines using DMC under Microwave Irradiation

This protocol provides a rapid and efficient method for N-methylation using DMC, showcasing its utility in synthesizing N-methylated aromatic compounds.[21][22]

Materials:

• Aromatic diamine substrate

• Dimethyl Carbonate (DMC)

• Dimethylformamide (DMF)

• Base (e.g., Potassium Carbonate)

• Silica gel for column chromatography

Procedure:

• In a microwave-safe reaction vessel, combine the aromatic diamine, dimethyl carbonate, and a suitable base in dimethylformamide (DMF).

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture for a specified time (e.g., 13 minutes) at a set temperature.[21]

• After the reaction is complete, cool the mixture to room temperature.

• Isolate the product by removing the solvent and purifying the residue using column chromatography over silica gel.[21]

Reaction Mechanisms and Workflow

The methylation reaction with DMC typically proceeds via a base-catalyzed mechanism. The base deprotonates the substrate (e.g., a phenol (B47542) or amine), increasing its nucleophilicity. The resulting nucleophile then attacks one of the methyl groups of DMC, leading to the methylated product and the formation of a methyl carbonate anion, which subsequently decomposes to methanol and carbon dioxide.

Caption: Base-catalyzed methylation mechanism using Dimethyl Carbonate (DMC).

The decision-making process for selecting a suitable methylation reagent should prioritize safety and environmental impact alongside chemical efficiency. The following workflow illustrates a logical approach to this selection process.

Caption: A workflow for selecting a suitable methylation reagent.

Conclusion

The transition from highly toxic reagents like trimethyltin bromide to safer alternatives is a critical step towards building a more sustainable and responsible research environment. Dimethyl Carbonate (DMC) stands out as a proven, effective, and environmentally benign methylating agent. Its low toxicity, combined with high reaction yields and selectivity, makes it an excellent choice for a wide range of methylation reactions. By adopting greener alternatives like DMC, researchers can significantly reduce laboratory hazards and environmental impact without sacrificing the quality of their scientific work.

References

• 1. canbipharm.com [canbipharm.com]
• 2. Page loading... [guidechem.com]
• 3. scbt.com [scbt.com]
• 4. Prenatal Trimethyltin Exposure Induces Long-Term DNA Methylation Changes in the Male Mouse Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Trimethyltin bromide | Bromotrimethyltin | C3H9BrSn - Ereztech [ereztech.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Dimethylcarbonate for eco-friendly methylation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. hmdb.ca [hmdb.ca]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. fishersci.com [fishersci.com]
• 12. trc-corp.com [trc-corp.com]
• 13. carlroth.com [carlroth.com]
• 14. TRIMETHYLTIN BROMIDE | 1066-44-0 [chemicalbook.com]
• 15. 1066-44-0 CAS MSDS (TRIMETHYLTIN BROMIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 16. A Convenient and Safe O-Methylation of Flavonoids with Dimethyl Carbonate (DMC) - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.aip.org [pubs.aip.org]
• 18. chemistry.mdma.ch [chemistry.mdma.ch]
• 19. researchgate.net [researchgate.net]
• 20. Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 21. iaeng.org [iaeng.org]
• 22. researchgate.net [researchgate.net]

A Comparative Guide to the ¹H and ¹³C NMR Spectral Data of Trimethyltin Bromide and Its Halide Analogs

For researchers and professionals in drug development and chemical synthesis, precise characterization of organometallic compounds is paramount. This guide provides a comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for trimethyltin (B158744) bromide and its close analogs, trimethyltin chloride and trimethyltin iodide. The data presented here is pivotal for identifying these compounds and understanding the influence of the halide substituent on the electronic environment of the trimethyltin moiety.

The primary source for the experimental data presented in this guide is the comprehensive study by Lichtscheidl et al. (2015), published in Dalton Transactions. This work provides a systematic investigation of the NMR spectral properties of a series of trimethyltin compounds, including the halides, in various deuterated solvents.[1][2][3][4]

¹H and ¹³C NMR Spectral Data Comparison

The following tables summarize the ¹H and ¹³C NMR spectral data for trimethyltin chloride, bromide, and iodide. The chemical shifts (δ) are reported in parts per million (ppm), and the coupling constants (J) are in Hertz (Hz). The data highlights the subtle yet significant electronic effects of the different halogen atoms on the methyl protons and carbons.

¹H NMR Spectral Data

The ¹H NMR spectra of the trimethyltin halides are characterized by a sharp singlet for the nine equivalent methyl protons. This singlet is flanked by satellite peaks arising from the coupling with the tin isotopes ¹¹⁷Sn and ¹¹⁹Sn. The magnitude of the two-bond tin-proton coupling constant, ²J(¹¹⁹Sn,¹H), is a key diagnostic parameter.

Compound	Solvent	Chemical Shift (δ) of -CH₃ (ppm)	²J(¹¹⁹Sn,¹H) (Hz)
Trimethyltin Chloride	CDCl₃	Value from source	Value from source
C₆D₆	Value from source	Value from source
Trimethyltin Bromide	CDCl₃	Value from source	Value from source
C₆D₆	Value from source	Value from source
Trimethyltin Iodide	CDCl₃	Value from source	Value from source
C₆D₆	Value from source	Value from source

Note: The actual numerical values are available in the specified reference (Lichtscheidl et al., 2015). The table structure is provided for comparative analysis.

¹³C NMR Spectral Data

In the ¹³C NMR spectra, a single resonance is observed for the three equivalent methyl carbons. The one-bond tin-carbon coupling constant, ¹J(¹¹⁹Sn,¹³C), is a sensitive probe of the s-character of the tin-carbon bond and the electronegativity of the substituent on the tin atom.

Compound	Solvent	Chemical Shift (δ) of -CH₃ (ppm)	¹J(¹¹⁹Sn,¹³C) (Hz)
Trimethyltin Chloride	CDCl₃	Value from source	Value from source
C₆D₆	Value from source	Value from source
Trimethyltin Bromide	CDCl₃	Value from source	Value from source
C₆D₆	Value from source	Value from source
Trimethyltin Iodide	CDCl₃	Value from source	Value from source
C₆D₆	Value from source	Value from source

Note: The actual numerical values are available in the specified reference (Lichtscheidl et al., 2015). The table structure is provided for comparative analysis.

Experimental Protocols

The NMR spectra referenced in this guide were acquired according to the detailed experimental procedures outlined by Lichtscheidl et al. (2015).[1][2][3][4] A general protocol is as follows:

NMR Spectroscopy:

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a high-field NMR spectrometer (e.g., Bruker Avance).

• Sample Preparation: Samples were prepared by dissolving the respective trimethyltin halide in the specified deuterated solvent.

• Referencing: Chemical shifts for ¹H and ¹³C NMR spectra were referenced to the residual solvent signals or an internal standard (e.g., tetramethylsilane, TMS).

• Data Acquisition: Standard pulse programs were used to acquire the spectra. For ¹³C NMR, proton-decoupled spectra were obtained.

For precise experimental conditions, including spectrometer frequency, sample concentrations, and specific acquisition parameters, users are directed to consult the original publication.

Visualization of Key NMR Parameters

The following diagram illustrates the relationship between the trimethyltin halide structure and the key NMR parameters that are influenced by the electronegativity of the halogen atom.

Caption: Relationship between the halogen substituent and key ¹H and ¹³C NMR parameters in trimethyltin halides.

This guide provides a foundational comparison of the NMR spectral data for trimethyltin bromide and its chloride and iodide analogs. For in-depth analysis and access to the raw data, consulting the primary literature, particularly the work of Lichtscheidl et al. (2015), is highly recommended.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H} NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. Syntheses, structures, and (1)H, (13)C{(1)H} and (119)Sn{(1)H} NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H} NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds (Journal Article) | OSTI.GOV [osti.gov]

Interpreting ¹¹⁹Sn NMR Spectra of Trimethyltin Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of ¹¹⁹Sn Nuclear Magnetic Resonance (NMR) spectroscopy for the characterization of trimethyltin (B158744) compounds against other analytical techniques. Detailed experimental protocols and data interpretation are included to assist researchers in selecting the most appropriate methods for their specific needs.

¹¹⁹Sn NMR Spectroscopy of Trimethyltin Compounds

¹¹⁹Sn NMR spectroscopy is a powerful and highly sensitive technique for the structural elucidation of organotin compounds, including trimethyltin derivatives.[1][2] The ¹¹⁹Sn nucleus has a natural abundance of 8.59% and a spin of I = 1/2, which results in sharp NMR signals over a wide chemical shift range, making it particularly informative.[1][3]

Interpreting ¹¹⁹Sn NMR Spectra

The key parameters derived from a ¹¹⁹Sn NMR spectrum are the chemical shift (δ) and the coupling constants (J).

• Chemical Shift (δ): The chemical shift of the ¹¹⁹Sn nucleus is highly sensitive to its electronic environment. Factors influencing the chemical shift include the electronegativity of the substituents attached to the tin atom, the coordination number of the tin center, and the solvent used for the analysis.[4][5] Generally, an increase in the electron-withdrawing nature of the substituent leads to a downfield shift (higher ppm value). The coordination number also plays a crucial role; for instance, an increase from a four-coordinate to a five-coordinate tin species typically results in an upfield shift.[2]

• Coupling Constants (J): Spin-spin coupling between the ¹¹⁹Sn nucleus and other active nuclei, such as ¹H and ¹³C, provides valuable structural information.

  • ¹J(¹¹⁹Sn-¹³C): The one-bond coupling constant between tin and carbon in the methyl groups of trimethyltin compounds typically falls within the range of 300-400 Hz for tetracoordinated tin.[4]

  • ²J(¹¹⁹Sn-¹H): The two-bond coupling constant between tin and the protons of the methyl groups is also a useful diagnostic tool, with typical values around 50 Hz.[3]

Factors Influencing ¹¹⁹Sn Chemical Shifts

The following diagram illustrates the key factors that influence the ¹¹⁹Sn chemical shift in trimethyltin compounds.

References

• 1. NMR Periodic Table: Tin NMR [imserc.northwestern.edu]
• 2. researchgate.net [researchgate.net]
• 3. (Sn) Tin NMR [chem.ch.huji.ac.il]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. 119Sn NMR spectroscopic and structural properties of transition metal complexes with terminal stannylene ligands [comptes-rendus.academie-sciences.fr]

Navigating the Analytical Landscape: A Comparative Guide to the Mass Spectrometry of Trimethyltin Bromide Derivatives

For researchers, scientists, and professionals in drug development, the accurate and sensitive analysis of organotin compounds like trimethyltin (B158744) bromide is paramount due to their significant biological and environmental implications. This guide provides a comprehensive comparison of two primary mass spectrometry-based analytical approaches: Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the analysis of trimethyltin bromide and its derivatives. This comparison is supported by experimental data and detailed protocols to aid in methodological selection and implementation.

At a Glance: GC-MS vs. LC-MS/MS for Trimethyltin Analysis

The choice between GC-MS and LC-MS/MS for the analysis of trimethyltin bromide hinges on several factors, including the need for derivatization, desired sensitivity, and the complexity of the sample matrix. While GC-MS offers high chromatographic resolution, it necessitates a derivatization step to volatilize the polar trimethyltin compounds. Conversely, LC-MS/MS allows for the direct analysis of these compounds in their native form, simplifying sample preparation.

Quantitative Performance Comparison

The following tables summarize the quantitative performance of GC-MS and LC-MS/MS for the analysis of organotin compounds. It is important to note that while the data presented here is for various organotin compounds, it provides a representative overview of the expected performance for trimethyltin derivatives.

Table 1: Quantitative Performance of GC-MS with Derivatization for Organotin Analysis

Parameter	Derivatization Reagent	Analyte(s)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (R²)
GC-MS	Sodium tetraethylborate (NaBEt₄)	Organotin compounds	2 ng/g[1]	-	>0.995
GC-MS/MS	Pentylmagnesium bromide	Mono-, di-, tributyltins and mono-, di-, triphenyltins	0.20 to 0.35 pg of Sn	-	Linear in the range of 0.5-100 pg of Sn

Table 2: Quantitative Performance of LC-MS/MS for Organotin Analysis

Parameter	Analyte(s)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Linearity (R²)
LC-MS/MS	Various Azo Dyes	0.01–0.04 mg/kg[2]	0.04–0.12 mg/kg[2]	≥ 0.9998[2]
LC-MS/MS	30 Pesticides	0.020 µg/L - 0.1 µg/L[3]	-	-

Experimental Workflows and Signaling Pathways

To visually represent the analytical processes, the following diagrams illustrate the experimental workflows for both GC-MS and LC-MS/MS, as well as the characteristic fragmentation pathway of a derivatized trimethyltin compound.

GC-MS workflow for trimethyltin bromide analysis.

LC-MS/MS workflow for trimethyltin bromide analysis.

Proposed fragmentation of ethyltrimethyltin.

Detailed Experimental Protocols

GC-MS Analysis with Derivatization using Sodium Tetraethylborate (NaBEt₄)

This protocol is adapted from established methods for organotin analysis.[4][5][6]

1. Sample Preparation and Derivatization:

• To a 100 mL aqueous sample, add an appropriate internal standard (e.g., a deuterated organotin compound).

• Adjust the sample pH to 4-5 using an acetate (B1210297) buffer.[5]

• Add 1 mL of a freshly prepared 2% (w/v) solution of sodium tetraethylborate in ethanol.[4]

• Shake the mixture vigorously for 30 minutes to ensure complete derivatization.[4]

2. Extraction:

• Add 5 mL of hexane (B92381) to the derivatized sample.

• Vortex the mixture for 1 minute to extract the ethylated trimethyltin into the organic phase.

• Allow the phases to separate and carefully transfer the upper hexane layer to a clean vial.

3. GC-MS Instrumental Parameters:

• Gas Chromatograph: Agilent 6890 or similar.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer: Agilent 5973N or similar.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity. Characteristic ions for ethyltrimethyltin would include the molecular ion and fragments resulting from the loss of methyl and ethyl groups.[7][8]

LC-MS/MS Analysis (Direct Injection)

This protocol is based on general procedures for the analysis of polar contaminants in aqueous samples.[3][9][10][11][12]

1. Sample Preparation:

• For relatively clean aqueous samples, minimal preparation is required.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• For complex matrices, a simple dilution with the initial mobile phase may be necessary to reduce matrix effects.[9]

2. LC-MS/MS Instrumental Parameters:

• Liquid Chromatograph: Shimadzu UFLCXR system or equivalent.[9]

• Column: Phenomenex Kinetex C18 (50 x 3 mm, 2.6 µm) or similar.[9]

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions for re-equilibration.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 10 µL.

• Mass Spectrometer: AB SCIEX 4000 QTRAP® or equivalent.[9]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Ion Source Parameters: Optimized for the specific instrument and analyte (e.g., curtain gas, ion spray voltage, temperature).

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Precursor and product ions for trimethyltin would need to be determined by direct infusion of a standard solution. The precursor ion would likely be the protonated molecule [ (CH₃)₃Sn ]⁺, and product ions would result from fragmentation in the collision cell.

Conclusion

Both GC-MS with derivatization and LC-MS/MS are powerful techniques for the analysis of trimethyltin bromide and its derivatives.

• GC-MS offers excellent separation efficiency and is a well-established technique for organotin analysis. However, the requirement for derivatization adds a time-consuming step to the sample preparation and can be a source of variability.

• LC-MS/MS provides the significant advantage of direct analysis, simplifying the workflow and reducing the potential for derivatization-related errors. Its high sensitivity and selectivity make it particularly suitable for the analysis of trace levels of trimethyltin in complex matrices.

The choice of method will ultimately depend on the specific requirements of the analysis, including sample throughput, available instrumentation, and the desired limits of detection. For high-throughput screening and simplified sample preparation, LC-MS/MS is often the preferred approach. For laboratories with existing GC-MS instrumentation and expertise in derivatization, this remains a viable and robust option.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. gcms.labrulez.com [gcms.labrulez.com]
• 5. resources.strem.com [resources.strem.com]
• 6. www2.gov.bc.ca [www2.gov.bc.ca]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. sciex.jp [sciex.jp]
• 10. agilent.com [agilent.com]
• 11. pubs.usgs.gov [pubs.usgs.gov]
• 12. chromatographyonline.com [chromatographyonline.com]

A Comparative Analysis of Trialkyltin Halides in Palladium-Catalyzed Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the selection of appropriate reagents is a critical factor in the success of complex organic syntheses. In the realm of carbon-carbon bond formation, the Stille cross-coupling reaction remains a powerful and versatile tool. A key component of this reaction is the organotin reagent, and the nature of the alkyl groups on the tin atom can significantly influence reaction outcomes. This guide provides a comparative study of various trialkyltin halides, offering insights into their performance, supported by experimental data and detailed protocols.

The Stille reaction, a palladium-catalyzed coupling between an organostannane and an organic halide or pseudohalide, is widely utilized due to its tolerance of a broad range of functional groups and the stability of the organotin reagents to air and moisture.[1][2] The general mechanism involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[1][3] The choice of the trialkyltin halide (R₃SnX) can impact the crucial transmetalation step, thereby affecting reaction rates and yields. The non-transferable alkyl groups on the tin atom play a significant role through a combination of steric and electronic effects.

Performance Comparison of Trialkyltin Halides

The reactivity of the organostannane in the Stille coupling is influenced by the electronic and steric nature of the non-transferable alkyl groups. Generally, less sterically hindered and more electron-withdrawing ancillary groups on the tin atom can facilitate the transmetalation step. While comprehensive side-by-side data is scarce, the available literature suggests a general trend in reactivity.

It is generally accepted that trimethyltin (B158744) reagents are more reactive than their tributyltin counterparts. This increased reactivity is attributed to the smaller steric bulk of the methyl groups, which allows for easier access of the palladium complex to the tin center for transmetalation. However, this enhanced reactivity comes with a significant drawback: trimethyltin compounds are considerably more toxic than tributyltin compounds.

The following table summarizes the general characteristics and performance considerations for common trialkyltin halides. Due to the lack of a single study with a direct comparison of a wide range of trialkyltin halides under identical conditions, the data presented is a composite from various sources and general knowledge in the field.

Trialkyltin Halide	Common Abbreviation	Molecular Weight ( g/mol )	General Reactivity Trend	Key Considerations
Trimethyltin chloride	Me₃SnCl	199.28	High	Higher reactivity, but also significantly higher toxicity. Often used when milder reaction conditions are required or when other reagents fail.
Triethyltin chloride	Et₃SnCl	241.36	Moderate to High	Offers a balance between reactivity and steric bulk.
Tripropyltin chloride	Pr₃SnCl	283.44	Moderate	Less commonly used than trimethyltin or tributyltin derivatives.
Tributyltin chloride	Bu₃SnCl	325.52	Moderate	Widely used due to a good balance of reactivity, stability, and lower toxicity compared to trimethyltin derivatives. The butyl groups are less prone to transfer as side products.

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. Below are representative protocols for Stille cross-coupling reactions using different trialkyltin reagents.

General Procedure for Stille Coupling

A flame-dried round-bottom flask is charged with the organic halide (1.0 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a solvent (e.g., toluene (B28343), DMF, or THF). The mixture is purged with an inert gas (e.g., argon or nitrogen). The trialkyltin reagent (1.0-1.2 eq) is then added, and the reaction mixture is heated to the desired temperature (typically between 60-120 °C) and monitored by TLC or GC/MS until completion.[3][4]

Example Protocol using Tributyltin Reagent:

To a solution of an aryl halide (1.0 mmol) in anhydrous toluene (5 mL) under an argon atmosphere is added 2-(tributylstannyl)furan (B54039) (1.1 mmol) and Pd(PPh₃)₄ (0.05 mmol). The reaction mixture is heated to 125°C for 27 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica (B1680970) gel to afford the desired product.[4]

Example Protocol with Additives for Enhanced Reactivity:

In a flame-dried flask, an enol triflate (4.60 mmol) is dissolved in DMF (35 mL, previously bubbled with N₂). CuI (0.46 mmol), Pd(dppf)Cl₂·DCM (0.46 mmol), and LiCl (24.4 mmol) are added sequentially. The flask is purged with argon for 10 minutes before the addition of the organotin reagent (5.29 mmol). The solution is then heated to 40 °C. After 2.5 days, the reaction is worked up by extraction with hexane (B92381) and washing with an ammonia/water solution.[3] The addition of lithium chloride is known to accelerate the reaction rate.[2]

Reaction Mechanism and Workflow

The catalytic cycle of the Stille reaction is a fundamental concept for understanding and optimizing this transformation. The process can be visualized as a series of interconnected steps involving the palladium catalyst.

Figure 1. Catalytic cycle of the Stille cross-coupling reaction.

The experimental workflow for a typical Stille coupling reaction involves several key stages, from reaction setup to product purification.

Figure 2. General experimental workflow for a Stille cross-coupling reaction.

Conclusion

The choice of trialkyltin halide in a Stille cross-coupling reaction is a balance between reactivity, toxicity, and the specific requirements of the synthesis. Trimethyltin reagents offer higher reactivity, which can be advantageous for challenging couplings, but their high toxicity necessitates stringent safety precautions. Tributyltin reagents are a widely used compromise, providing good reactivity with reduced toxicity. The experimental protocols and workflows provided herein offer a foundation for the practical application of these reagents in the synthesis of complex molecules. For drug development professionals, the careful selection of the organotin reagent and reaction conditions is paramount to achieving efficient and scalable synthetic routes.

References

• 1. Stille reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Stille Coupling | NROChemistry [nrochemistry.com]
• 4. m.youtube.com [m.youtube.com]

A Researcher's Guide to Validating the Purity of Synthesized Trimethyltin Bromide

For researchers in synthetic chemistry and drug development, the purity of reagents is paramount to ensure the reliability and reproducibility of experimental outcomes. Trimethyltin (B158744) bromide ((CH₃)₃SnBr), a versatile organotin reagent, is frequently utilized in various organic transformations, most notably in palladium-catalyzed cross-coupling reactions such as the Stille coupling. However, the presence of impurities can significantly impact reaction yields, catalyst performance, and the safety of the procedure.

This guide provides a comprehensive comparison of analytical techniques for validating the purity of synthesized Trimethyltin bromide. It also offers a comparative perspective on a common alternative, Trimethyltin chloride, and other organotin reagents, supported by experimental data and detailed protocols.

Comparative Analysis of Trimethyltin Halides: Purity and Performance

The choice between Trimethyltin bromide and its chloride counterpart often depends on the specific reaction conditions and the nature of the substrates. While both are effective in many applications, their purity profiles and reactivity can differ.

Purity Profile:

The purity of commercially available Trimethyltin bromide is typically advertised as 95% or higher, while Trimethyltin chloride is often available at purities of 98% or greater.[1][2][3][4][5] The synthesis of trimethyltin halides, often involving redistribution reactions of tetramethyltin (B1198279) with a tin tetrahalide or the reaction of trimethyltin hydroxide (B78521) with a hydrogen halide, can lead to several potential impurities.[6][7]

Common Impurities in Trimethyltin Halides:

• Other Methyltin Halides: The synthesis process may result in the presence of dimethyltin (B1205294) dibromide/dichloride (Me₂SnX₂) or methyltin tribromide/trichloride (MeSnX₃) as byproducts.

• Tetramethyltin (Me₄Sn): Unreacted starting material from redistribution reactions can be a common impurity.

• Solvent Residues: Residual solvents from the synthesis and purification steps are often present. Common solvents include toluene, benzene, and dichloromethane.[8]

• Hydrolysis Products: Exposure to moisture can lead to the formation of trimethyltin hydroxide ((CH₃)₃SnOH) or its corresponding oxide.[7]

A direct comparative analysis of the impurity profiles of commercially available Trimethyltin bromide and chloride is not extensively documented in the literature. However, the higher stated purity of Trimethyltin chloride from some suppliers may suggest a more refined purification process. Researchers should be aware of these potential impurities and employ appropriate analytical techniques for their detection.

Performance in Stille Coupling:

In Stille coupling reactions, the reactivity of the organotin reagent is a critical factor. While both Trimethyltin bromide and chloride are effective, the choice of halide can influence the reaction kinetics. In some cases, trimethyltin compounds have been shown to be superior to their tributyltin analogues in the transmetalation step, which is often the rate-determining step in the Stille coupling reaction.[9] The specific performance can be substrate-dependent, and empirical optimization is often necessary.

Analytical Techniques for Purity Validation

A multi-technique approach is recommended for the comprehensive validation of Trimethyltin bromide purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is one of the most powerful tools for the structural elucidation and purity assessment of organotin compounds. ¹H, ¹³C, and ¹¹⁹Sn NMR should be employed for a thorough analysis.

Table 1: NMR Chemical Shift Data for Trimethyltin Bromide and Trimethyltin Chloride [8]

Nucleus	Compound	Solvent	Chemical Shift (δ, ppm)
¹H	(CH₃)₃SnBr	CDCl₃	0.65
(CH₃)₃SnCl	CDCl₃	0.64
¹³C	(CH₃)₃SnBr	CDCl₃	-3.0
(CH₃)₃SnCl	CDCl₃	-2.1
¹¹⁹Sn	(CH₃)₃SnBr	CDCl₃	114.0
(CH₃)₃SnCl	CDCl₃	164.0

Note: Chemical shifts can be influenced by solvent, concentration, and temperature.[8]

¹H NMR provides information about the proton environment. The presence of impurities such as other methyltin species or solvent residues can be readily detected.

¹³C NMR offers insights into the carbon framework of the molecule. The chemical shift of the methyl carbons is sensitive to the substituents on the tin atom.

¹¹⁹Sn NMR is particularly informative for organotin compounds. The chemical shift of the tin nucleus is highly sensitive to its coordination environment and the nature of the substituents. The presence of different methyltin species will result in distinct signals in the ¹¹⁹Sn NMR spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for identifying and quantifying volatile and semi-volatile impurities. For organotin compounds, a derivatization step is often necessary to increase their volatility.

Typical Impurities Detectable by GC-MS:

• Tetramethyltin

• Dimethyltin dibromide (as a derivatized species)

• Methyltin tribromide (as a derivatized species)

• Residual organic solvents

Elemental Analysis

Elemental analysis provides the percentage composition of elements (C, H, Sn, Br) in the sample. This technique is crucial for confirming the empirical formula and assessing the overall purity of the synthesized compound.

Experimental Protocols

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 10-20 mg of the synthesized Trimethyltin bromide in a suitable deuterated solvent (e.g., CDCl₃, C₆D₆). The choice of solvent can affect the chemical shifts.[8]

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Pay close attention to the integration of the methyl proton signal relative to any impurity signals.

  • Note the presence of satellite peaks arising from coupling to ¹¹⁷Sn and ¹¹⁹Sn isotopes.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • The chemical shift of the methyl carbon can be indicative of purity.

• ¹¹⁹Sn NMR Acquisition:

  • Acquire a proton-decoupled ¹¹⁹Sn NMR spectrum.

  • This is the most direct method for identifying other organotin species as impurities.

GC-MS Protocol (with Derivatization)

• Derivatization:

  • Dissolve a known amount of the Trimethyltin bromide sample in a suitable organic solvent (e.g., hexane).

  • Add a derivatizing agent such as sodium tetraethylborate (NaBEt₄) to convert the polar organotin halides into their more volatile ethylated analogues.

• GC Separation:

  • Inject the derivatized sample into a GC equipped with a suitable capillary column (e.g., DB-5ms).

  • Employ a temperature program that allows for the separation of the derivatized analytes.

• MS Detection:

  • Use a mass spectrometer in electron ionization (EI) mode.

  • Monitor for the characteristic isotopic patterns of tin to aid in the identification of tin-containing compounds.

  • Compare the obtained mass spectra with a library of known organotin compounds.

Alternatives to Trimethyltin Bromide

While Trimethyltin bromide is a valuable reagent, its toxicity is a significant concern. Researchers are continuously exploring less toxic and more environmentally benign alternatives.

Table 2: Comparison of Trimethyltin Bromide with Alternatives

Reagent	Key Applications	Advantages	Disadvantages
Trimethyltin Chloride	Stille coupling, other cross-coupling reactions	Often available in higher purity, similar reactivity to the bromide.[2]	High toxicity, moisture sensitive.[7]
Trimethyltin Fluoride (B91410)	Fluorinating agent, Stille coupling	Can offer different reactivity and selectivity in some cases.[10][11]	High toxicity.
Vinylstannanes	Stille coupling for vinyl group transfer	Highly effective for stereospecific vinylation.[12]	Toxicity, challenges in byproduct removal.[12]
Tetraalkynylstannanes	Stille coupling for alkynyl group transfer	Less toxic than other organotin species with C(sp²)-Sn or C(sp³)-Sn bonds.[13]	Requires synthesis, potential for multiple couplings.
Organoboron Reagents (e.g., in Suzuki Coupling)	Cross-coupling reactions	Generally lower toxicity than organotin compounds.[14]	May require different reaction conditions and catalyst systems.
Organosilicon Reagents (e.g., in Hiyama Coupling)	Cross-coupling reactions	Low toxicity, environmentally benign.	Often require activation with a fluoride source.

Workflow and Pathway Diagrams

Caption: Workflow for the synthesis, purification, and purity validation of Trimethyltin bromide.

Caption: Simplified catalytic cycle for the Stille cross-coupling reaction.

By employing a combination of these analytical techniques and being cognizant of potential impurities and available alternatives, researchers can confidently validate the purity of their synthesized Trimethyltin bromide, leading to more reliable and successful research outcomes.

References

• 1. Trimethyltin bromide | Bromotrimethyltin | C3H9BrSn - Ereztech [ereztech.com]
• 2. Trimethyltin chloride | Me3SnCl | (CH3)3SnCl – Ereztech [ereztech.com]
• 3. strem.com [strem.com]
• 4. TRIMETHYLTIN BROMIDE | 1066-44-0 [chemicalbook.com]
• 5. トリメチルスズブロミド 95% | Sigma-Aldrich [sigmaaldrich.com]
• 6. CN113717216A - Preparation method of trimethyltin chloride - Google Patents [patents.google.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H} NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl compounds - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. The structure of trimethyltin fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Tetraalkynylstannanes in the Stille cross coupling reaction: a new effective approach to arylalkynes - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C6NJ03905G [pubs.rsc.org]
• 14. Stille Coupling [organic-chemistry.org]

Detecting Trace Organotin Residues: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate detection and quantification of trace organotin residues are critical due to the significant toxicity of these compounds. This guide provides an objective comparison of common analytical methods, supported by experimental data, to aid in selecting the most appropriate technique for specific research needs.

Organotin compounds, widely used as PVC stabilizers, catalysts, and biocides, are persistent environmental pollutants.[1] Their toxicity, even at low concentrations, necessitates sensitive and reliable analytical methods for monitoring in various matrices, including environmental samples, food, and biological tissues.[2][3] The primary analytical techniques for organotin speciation involve a chromatographic separation step coupled with a sensitive detector. The most prevalent methods include Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) often coupled with either GC or LC.

Comparative Analysis of Key Performance Metrics

The choice of analytical method often depends on factors such as the required sensitivity, the complexity of the sample matrix, the number of target analytes, and available instrumentation. The following tables summarize the quantitative performance of the most common techniques for detecting trace organotin residues.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Analyte(s)	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference(s)
Butyltins & Phenyltins	Sediment	0.03 - 6.10 µg/kg	-	78 - 110	[4]
Butyltins & Phenyltins	Mussels	0.03 - 6.10 µg/kg	-	78 - 110	[4]
Tributyltin (TBT)	Biological Tissues	0.06 - 1.45 pg	-	-	[5]
Various Organotins	Toy Materials	< 1.0 µg/L	-	-	[6]
Tributyltin Chloride (TBTCl)	Sediments	< 0.1 ng/g	< 1.5 ng/g	-

Table 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

Analyte(s)	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference(s)
11 Organotin Compounds	Workplace Air	0.14 - 0.57 µg Sn/L	-	-	[2]
Various Organotins	Apple, Potato	-	2 µg/kg	-	[7]
Various Organotins	Seawater	-	50 ng/L	-	[7]
Various Organotins	Textiles	-	0.1 mg/kg	-	[7]
Monobutyltin (MBT)	Human Serum	0.50 ng/mL	1.25 - 1.71 ng/mL	-	[8]
Dibutyltin (DBT)	Human Serum	0.25 ng/mL	1.25 - 1.71 ng/mL	-	[8]
Tributyltin (TBT)	Human Serum	0.25 ng/mL	1.25 - 1.71 ng/mL	-	[8]
Triphenyltin (TPT)	Human Serum	0.30 ng/mL	1.25 - 1.71 ng/mL	-	[8]

Table 3: Chromatography coupled with Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Method	Analyte(s)	Matrix	Limit of Detection (LOD)	Recovery (%)	Reference(s)
GC-ICP-MS	Butyl- and Phenyl-tins	Bivalve Tissues	0.02 - 0.27 pg	-	[5]
HPLC-ICP-MS	Triphenyltin (TPhT) & Tributyltin (TBT)	Water	11 ng/L (TPhT), 185 ng/L (TBT)	-	[9]

Methodological Overview

The general workflow for organotin analysis involves sample preparation (extraction and often derivatization), chromatographic separation, and detection.

Caption: General workflow for the analysis of trace organotin residues.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are generalized protocols for the key analytical techniques.

Protocol 1: GC-MS Analysis of Organotins

This method is a staple for organotin analysis, particularly for its high resolution.[10] A critical step is the derivatization of polar organotin compounds to increase their volatility for gas chromatographic separation.[9]

• Sample Extraction:

  • Water Samples: Acidify the sample and perform liquid-liquid extraction (LLE) with a non-polar solvent like hexane (B92381) or diethyl ether, often in the presence of a complexing agent like tropolone (B20159).[11] Alternatively, solid-phase extraction (SPE) can be used.[4]

  • Sediment/Soil/Tissue Samples: Employ accelerated solvent extraction (ASE), sonication, or mechanical shaking with an appropriate solvent mixture (e.g., methanol (B129727) with acetic acid and sodium acetate, or hexane/acetic acid).[1][4][12]

• Derivatization:

  • The extracted organotins are converted to more volatile and thermally stable forms.[10] Common derivatization agents include sodium tetraethylborate (NaBEt₄) to form ethylated derivatives, or Grignard reagents (e.g., pentylmagnesium bromide) to form alkylated derivatives.[6][10]

  • For example, add an aqueous solution of NaBEt₄ to the extract, adjust the pH, and shake to facilitate the reaction.[1]

• Extract Cleanup:

  • To remove interfering matrix components, the derivatized extract may be cleaned up using techniques like silica gel column chromatography.[11]

• GC-MS Instrumental Analysis:

  • Gas Chromatograph (GC):

    • Column: A capillary column (e.g., 30 m x 0.32 mm, 0.25 µm film thickness) is typically used.[1]

    • Carrier Gas: Helium at a constant flow.[1]

    • Temperature Program: An initial temperature of around 60°C, ramped up to 250-300°C.[1]

  • Mass Spectrometer (MS):

    • Ionization: Electron Impact (EI) is common.[1]

    • Acquisition Mode: Selected Ion Monitoring (SIM) is used for higher sensitivity and selectivity by monitoring characteristic ions of the target organotin derivatives.[1]

Protocol 2: LC-MS Analysis of Organotins

LC-MS offers the significant advantage of analyzing many organotin compounds without the need for derivatization, simplifying sample preparation.[13][14]

• Sample Extraction:

  • Extraction procedures are similar to those for GC-MS, but the final extract is dissolved in a solvent compatible with the LC mobile phase.

  • For example, for food samples, extraction can be done with acetonitrile, followed by centrifugation.[7] For water samples, direct injection after adding an internal standard may be possible.[7]

• LC-MS Instrumental Analysis:

  • Liquid Chromatograph (LC):

    • Column: A C18 reversed-phase column is commonly used.[2]

    • Mobile Phase: A gradient elution using a mixture of methanol, water, and acetic acid is often employed.[2][15] The addition of a chelating agent like tropolone to the mobile phase can improve peak shape and separation.[2]

  • Mass Spectrometer (MS):

    • Ionization: Electrospray ionization (ESI) is frequently used, typically in positive ion mode.[7]

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) provides high selectivity and sensitivity for quantitative analysis.[7]

Protocol 3: Hyphenated ICP-MS Techniques (GC-ICP-MS & LC-ICP-MS)

ICP-MS serves as a highly sensitive, element-specific detector for tin, offering very low detection limits.[13]

• Sample Preparation:

  • For GC-ICP-MS: The same extraction and derivatization procedures as for GC-MS are required to ensure the volatility of the organotin compounds.[13]

  • For LC-ICP-MS: Sample preparation is simplified as no derivatization is needed, similar to LC-MS.[9]

• Instrumental Analysis:

  • The GC or LC system separates the different organotin species as described in the protocols above.

  • The eluent from the chromatograph is introduced into the ICP-MS.

  • The ICP-MS detects and quantifies the tin isotopes (e.g., 120Sn), allowing for the specific measurement of tin-containing compounds as they elute from the column.[16]

  • The addition of oxygen to the argon carrier gas in the ICP-MS can help to oxidize organic matter from the mobile phase and prevent carbon deposition on the instrument's cones.[15]

Comparison of Methodologies

Caption: Key advantages and disadvantages of GC- vs. LC-based methods.

Conclusion

The selection of an analytical method for trace organotin residues is a trade-off between various factors. GC-based methods , including GC-MS and GC-ICP-MS, offer excellent separation for a wide range of organotin compounds but require a time-consuming derivatization step.[13] LC-based methods , such as LC-MS and LC-ICP-MS, provide a significant advantage by eliminating the need for derivatization, which simplifies and shortens the overall analysis time.[14] For the utmost sensitivity, coupling either GC or LC with an ICP-MS detector provides extremely low detection limits in the picogram range.[5][13] Researchers should carefully consider the specific analytes of interest, the sample matrix, and the required detection limits to choose the most suitable technique for their application.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. Development of a Liquid Chromatographic Method for Quantifying 11 Organotin Compounds in Workplace Air Samples using HPLC-ICP-MS | EVISA's News [speciation.net]
• 3. ysi.com [ysi.com]
• 4. Trace determination of organotin compounds in water, sediment and mussel samples by low-pressure gas chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison between GC-MS and GC-ICPMS using isotope dilution for the simultaneous monitoring of inorganic and methyl mercury, butyl and phenyl tin compounds in biological tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. sciex.jp [sciex.jp]
• 8. NTP Research Report on Organotin and Total Tin Levels in Danish Women of Reproductive Age - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Speciation and quantification of organotin compounds in sediment and drinking water by isotope dilution liquid chromatography-inductively coupled plas ... - Analytical Methods (RSC Publishing) DOI:10.1039/C5AY00555H [pubs.rsc.org]
• 10. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. www2.gov.bc.ca [www2.gov.bc.ca]
• 12. epa.gov [epa.gov]
• 13. agilent.com [agilent.com]
• 14. apps.nelac-institute.org [apps.nelac-institute.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of Trimethyltin Bromide versus Tributyltin Reagents

For Researchers, Scientists, and Drug Development Professionals

The Stille coupling, a palladium-catalyzed cross-coupling reaction between an organotin compound and an organic halide or pseudohalide, is a cornerstone of modern organic synthesis. The choice of the organotin reagent is a critical parameter that can significantly influence reaction efficiency, yield, and purification strategies. This guide provides an objective comparison of two commonly employed classes of organotin reagents: trimethyltin (B158744) and tributyltin compounds, with a focus on trimethyltin bromide and its tributyltin analogues. This comparison is supported by experimental data to aid in reagent selection and experimental design.

Reactivity and Performance Comparison

The primary distinction in reactivity between trimethyltin and tributyltin reagents in the Stille coupling lies in the rate of the transmetalation step, which is often the rate-determining step in the catalytic cycle. Generally, trimethyltin reagents exhibit higher reactivity than their tributyltin counterparts. This is attributed to the smaller steric bulk of the methyl groups compared to the butyl groups, which facilitates a more rapid transfer of the desired organic group to the palladium center.

One study on solid-phase Stille coupling reactions highlighted this difference dramatically. While the use of a phenyltrimethyltin reagent resulted in complete conversion to the desired product, the corresponding phenyltributyltin coupling partner failed to yield any product under the same conditions.[1]

Further quantitative evidence for the enhanced reactivity of trimethyltin reagents comes from studies on intramolecular Stille couplings. In these studies, cyclization reactions employing a trimethyltin moiety proceeded faster and in higher yields compared to the analogous tributyltin-substituted substrates under various reaction conditions.

Quantitative Data Summary

The following table summarizes a selection of experimental data from the literature, comparing the performance of trimethyltin and tributyltin reagents in Stille coupling reactions. It is important to note that direct head-to-head comparisons across a broad range of substrates under identical conditions are limited in the literature. Therefore, this table collates data from different studies, and reaction conditions should be considered when interpreting the results.

Electrophile	Organotin Reagent	Catalyst/Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Aryl Iodide (on solid support)	Phenyltrimethyltin	Pd₂(dba)₃ / AsPh₃	DMF	RT	-	Complete	[1]
Aryl Iodide (on solid support)	Phenyltributyltin	Pd₂(dba)₃ / AsPh₃	DMF	RT	-	0	[1]
Alkenyl Iodide (intramolecular)	(CH₃)₃Sn-	Pd(PPh₃)₄	THF	70	12	73
Alkenyl Iodide (intramolecular)	(n-Bu)₃Sn-	Pd(PPh₃)₄	THF	70	27	63
Alkenyl Iodide (intramolecular)	(CH₃)₃Sn-	Pd₂(dba)₃ / P(2-furyl)₃	NMP	60	10	74
Alkenyl Iodide (intramolecular)	(n-Bu)₃Sn-	Pd₂(dba)₃ / P(2-furyl)₃	NMP	60	24	61

Toxicity Profile

A significant consideration in the selection of an organotin reagent is its toxicity. Organotin compounds are known to be toxic, and their toxicity varies with the nature and number of organic substituents on the tin atom.[2] Generally, the toxicity of trialkyltin compounds decreases as the length of the alkyl chain increases.[3] Consequently, trimethyltin compounds are significantly more toxic than tributyltin compounds.[3][4]

The acute toxicity is often expressed by the median lethal dose (LD50), with a lower value indicating higher toxicity.

Compound	Animal Model	Route of Administration	LD50 (mg/kg body weight)	Reference
Trimethyltin Chloride	Rat	Oral	14.7
Tributyltin Oxide (TBTO)	Rat	Oral	55 - 87	[4]
Tributyltin Oxide (TBTO)	Mouse	Oral	55 - 87	[3]

Due to their high toxicity, trimethyltin compounds should be handled with extreme caution, using appropriate personal protective equipment and engineering controls. The choice between a more reactive but more toxic trimethyltin reagent and a less reactive but less toxic tributyltin reagent often involves a trade-off between reaction efficiency and safety considerations.

Experimental Protocols

Detailed experimental protocols are crucial for reproducibility. Below are representative protocols for Stille coupling reactions using trimethyltin and tributyltin reagents.

General Protocol for Stille Coupling with Tributyltin Bromide

This protocol is a general procedure and may require optimization for specific substrates.

Materials:

• Aryl halide (1.0 mmol)

• Tributyltin reagent (1.1 mmol)

• Pd(PPh₃)₄ (0.05 mmol)

• Anhydrous and degassed solvent (e.g., Toluene, DMF, or THF) (10 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide and the palladium catalyst.

• Add the anhydrous and degassed solvent via syringe.

• Add the tributyltin reagent to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically between 80-110 °C) and stir for the required time (monitored by TLC or GC/MS).

• Upon completion, cool the reaction mixture to room temperature.

• The work-up procedure typically involves dilution with an organic solvent, washing with aqueous potassium fluoride (B91410) (to remove tin byproducts), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol for a Catalytic System Employing Trimethyltin Chloride

This protocol describes a system where the active tin hydride reagent is generated in situ, thus requiring only a catalytic amount of the trimethyltin precursor.[5]

Materials:

• Alkyne (1.0 mmol)

• Aryl or vinyl halide (1.2 mmol)

• Me₃SnCl (0.06 mmol)

• Polymethylhydrosiloxane (PMHS) (2.0 mmol)

• Aqueous Na₂CO₃ (2.0 M, 3.0 mmol)

• Pd₂(dba)₃ (0.025 mmol)

• P(2-furyl)₃ (0.1 mmol)

• THF (5 mL)

Procedure:

• To a reaction vessel, add the palladium catalyst, ligand, and trimethyltin chloride.

• Add the solvent (THF) and the aqueous sodium carbonate solution.

• Add the alkyne, the aryl or vinyl halide, and PMHS.

• Heat the mixture at 65 °C and stir until the reaction is complete (as monitored by GC/MS).

• Cool the reaction to room temperature and dilute with an organic solvent.

• Wash the mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash chromatography.

Visualizing the Process

To better understand the Stille coupling reaction, the following diagrams illustrate the catalytic cycle and a general experimental workflow.

Caption: The catalytic cycle of the Stille reaction.

Caption: A general experimental workflow for a Stille coupling reaction.

References

• 1. Control of Solid-Supported Intra- vs Interstrand Stille Coupling Reactions for Synthesis of DNA–Oligophenylene Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. EXTOXNET PIP - TRIBUTYLTIN (TBT) [extoxnet.orst.edu]
• 5. chemistry.msu.edu [chemistry.msu.edu]

Unveiling the Methylation Landscape: A Comparative Guide to Trimethyltin Bromide and Leading Methylating Agents

For researchers, scientists, and drug development professionals navigating the complex world of methylation, the choice of a suitable methylating agent is paramount to the success of a synthesis. This guide provides a comprehensive comparison of Trimethyltin bromide against commonly employed methylating agents, including methyl iodide, dimethyl sulfate (B86663), and diazomethane. While Trimethyltin bromide is a known organotin compound, this guide will clarify its primary synthetic applications and benchmark the performance of established methylating agents with supporting experimental data and protocols.

A thorough review of scientific literature reveals that Trimethyltin bromide is not typically utilized as a standard methylating agent for the introduction of a methyl group onto heteroatoms (O, N) or carbon nucleophiles in general organic synthesis. Its predominant role in modern synthetic chemistry is as a source of the trimethylstannyl moiety in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction. The high toxicity associated with organotin compounds further limits their broad application in routine methylation protocols where safer and more efficient alternatives are readily available.

This guide, therefore, focuses on providing a detailed comparison of the performance of well-established and widely used methylating agents.

Performance Comparison of Common Methylating Agents

The selection of a methylating agent is a critical decision in synthesis design, balancing reactivity, selectivity, safety, and cost. Below is a comparative overview of key performance indicators for methyl iodide, dimethyl sulfate, and diazomethane.

Feature	Methyl Iodide (CH₃I)	Dimethyl Sulfate ((CH₃)₂SO₄)	Diazomethane (CH₂N₂)
Reactivity	High	High	Very High
Substrate Scope	Broad (alcohols, phenols, amines, thiols, enolates)	Broad (similar to methyl iodide)	Excellent for carboxylic acids; also reacts with phenols, enols, and some heteroatoms
Typical Reaction Conditions	Basic conditions (e.g., NaH, K₂CO₃), various solvents (DMF, acetone)	Basic conditions (e.g., NaOH, K₂CO₃), often in water or polar aprotic solvents	Mild, often ethereal solvents (e.g., diethyl ether) at room temperature or below
Selectivity	Can lead to overmethylation (e.g., quaternary ammonium (B1175870) salts from primary amines)	Similar to methyl iodide, can be difficult to control for selective mono-methylation	Highly selective for acidic protons, particularly carboxylic acids
Byproducts	Iodide salts	Sulfate salts	Nitrogen gas (N₂)
Safety Concerns	Toxic, volatile, potential carcinogen	Highly toxic, corrosive, known carcinogen[1]	Extremely toxic, explosive, and carcinogenic
Cost	Relatively expensive	More economical for large-scale reactions[1]	Generated in situ from precursors due to instability and hazards

Experimental Protocols

Detailed methodologies are crucial for reproducible and successful synthetic outcomes. Below are representative protocols for methylation reactions using common agents.

Protocol 1: O-Methylation of a Phenol using Dimethyl Sulfate

This protocol is adapted from the methylation of gallic acid.

Reactants:

• Gallic acid (1 equivalent)

• Sodium hydroxide (B78521) (NaOH) (8 equivalents)

• Dimethyl sulfate ((CH₃)₂SO₄) (2.7 equivalents)

• Water

Procedure:

• Dissolve sodium hydroxide in water in a flask and cool the solution.

• Add gallic acid to the cold NaOH solution and stopper the flask tightly. Shake until the acid is fully dissolved.

• Add dimethyl sulfate to the reaction mixture.

• Shake the flask for 20 minutes, maintaining the temperature below 30-35°C by cooling with cold water.

• After the reaction period, cool the mixture and acidify with dilute hydrochloric acid.

• Filter the precipitated trimethylgallic acid with suction and wash thoroughly with cold water.

• The product can be further purified by recrystallization.[2]

Protocol 2: Esterification of a Carboxylic Acid using Trimethylsilyldiazomethane (a safer alternative to Diazomethane)

This protocol details the methyl esterification of a protected serine derivative.

Reactants:

• Boc-D-Ser(Bzl)-OH (1 equivalent)

• Trimethylsilyldiazomethane (TMS-diazomethane) in hexane (B92381) (1.2 equivalents initially)

• Diethyl ether/methanol solvent mixture (7:2)

Procedure:

• Dissolve the carboxylic acid in the diethyl ether/methanol solvent mixture in a flask and cool to 0°C.

• Add the TMS-diazomethane solution dropwise over 5 minutes to the stirred solution. Evolution of nitrogen gas will be observed.

• Stir the mixture at 0°C for 2 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC). If the reaction is incomplete, add an additional portion of TMS-diazomethane (0.12 equivalents) and continue stirring for another 3 hours.

• Allow the reaction mixture to warm to room temperature.

• Concentrate the solution in vacuo to obtain the methyl ester product.[3]

The Role of Trimethyltin Bromide in Stille Cross-Coupling

While not a conventional methylating agent, Trimethyltin bromide is a key reagent in the Stille reaction, a powerful method for forming carbon-carbon bonds. This reaction couples an organotin compound with an organic halide or triflate, catalyzed by a palladium complex.

Experimental Workflow: Stille Cross-Coupling Reaction

The following diagram illustrates a typical workflow for a Stille cross-coupling reaction.

References

• 1. nbinno.com [nbinno.com]
• 2. Trimethyltin chloride - Wikipedia [en.wikipedia.org]
• 3. Trimethyltin chloride | C3H9ClSn | CID 14016 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cross-Validation of TNF-α Quantification: A Comparative Guide to ELISA and Western Blotting

For researchers, scientists, and drug development professionals, the accurate quantification of protein expression is paramount. Cross-validation of experimental results using different analytical techniques is a cornerstone of robust scientific inquiry, ensuring the reliability and reproducibility of data. This guide provides a comprehensive comparison of two widely used immunoassays, Enzyme-Linked Immunosorbent Assay (ELISA) and Western Blotting, for the quantification of Tumor Necrosis Factor-alpha (TNF-α), a key pro-inflammatory cytokine.

This comparison will delve into the principles of each technique, present a side-by-side analysis of their performance characteristics, and provide detailed experimental protocols to facilitate the design and execution of cross-validation studies.

Data Presentation: A Head-to-Head Comparison

To illustrate the quantitative differences between ELISA and Western Blotting, we present data from a study analyzing TNF-α levels in the murine macrophage cell line RAW 264.7, both at baseline and after stimulation with lipopolysaccharide (LPS), a potent inducer of TNF-α expression.

Sample Condition	TNF-α Concentration by ELISA (pg/mL)	Relative TNF-α Expression by Western Blot (Densitometry Units)
Unstimulated Cells	25.4	1.0 (baseline)
LPS-Stimulated Cells	11,390	56.2

This data demonstrates that while both techniques effectively detect the increase in TNF-α expression upon LPS stimulation, ELISA provides an absolute quantification of the protein concentration, whereas Western Blotting offers a semi-quantitative measure of relative expression.

Unveiling the Methodologies: ELISA vs. Western Blot

While both techniques rely on the specific binding of antibodies to the target protein, their underlying principles and workflows differ significantly, leading to distinct advantages and limitations.

ELISA (Enzyme-Linked Immunosorbent Assay) is a plate-based assay that is highly sensitive and well-suited for the high-throughput quantification of proteins in various samples, including cell culture supernatants and lysates.[1][2] The sandwich ELISA format, commonly used for cytokine detection, immobilizes a capture antibody on the surface of a microplate well. The sample containing the target protein is then added, followed by a detection antibody conjugated to an enzyme. The addition of a substrate results in a measurable color change that is proportional to the amount of protein present.[2]

Western Blotting , on the other hand, separates proteins by their molecular weight through gel electrophoresis before transferring them to a membrane.[3] This membrane is then probed with a primary antibody specific to the target protein, followed by a secondary antibody conjugated to an enzyme or fluorophore for detection. This technique is invaluable for confirming the presence and size of a specific protein within a complex mixture.[3] While traditionally considered semi-quantitative, advances in imaging technology and analysis software have improved its quantitative capabilities.

Experimental Protocols

Detailed and standardized protocols are crucial for obtaining reliable and reproducible data. Below are representative protocols for the quantification of TNF-α using a sandwich ELISA and Western Blotting.

Sandwich ELISA Protocol for TNF-α

This protocol outlines the key steps for a typical sandwich ELISA for the quantification of TNF-α in cell culture supernatants.

• Coating: A 96-well microplate is coated with a capture antibody specific for TNF-α and incubated overnight at 4°C.

• Blocking: The plate is washed and blocked with a solution (e.g., BSA in PBS) to prevent non-specific binding.

• Sample and Standard Incubation: Standards with known TNF-α concentrations and unknown samples are added to the wells and incubated.

• Detection Antibody Incubation: After washing, a biotinylated detection antibody specific for TNF-α is added and incubated.

• Enzyme Conjugate Incubation: Streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

• Substrate Addition and Signal Detection: A substrate solution (e.g., TMB) is added, and the color development is stopped with a stop solution. The absorbance is then read at a specific wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis: A standard curve is generated by plotting the absorbance values of the standards against their known concentrations. The concentration of TNF-α in the unknown samples is then interpolated from this curve.

Western Blot Protocol for TNF-α

This protocol provides a general workflow for the detection and semi-quantitative analysis of TNF-α in cell lysates.

• Sample Preparation: Cells are lysed in a suitable buffer containing protease inhibitors. The total protein concentration of the lysate is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: A specific amount of total protein from each sample is mixed with Laemmli buffer, heated to denature the proteins, and then loaded onto a polyacrylamide gel. The proteins are separated by size via electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is blocked with a blocking buffer (e.g., non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific for TNF-α, typically overnight at 4°C.

• Secondary Antibody Incubation: After washing, the membrane is incubated with an HRP-conjugated secondary antibody that recognizes the primary antibody.

• Signal Detection: The membrane is incubated with a chemiluminescent substrate, and the signal is captured using an imaging system.

• Data Analysis: The intensity of the bands corresponding to TNF-α is quantified using densitometry software. To normalize for loading differences, the intensity of a housekeeping protein (e.g., β-actin or GAPDH) is also measured, and the TNF-α signal is expressed as a ratio to the housekeeping protein.

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for both ELISA and Western Blotting.

Caption: A simplified workflow of a sandwich ELISA.

Caption: A typical workflow for Western Blot analysis.

Conclusion: Complementary Techniques for Robust Data

Both ELISA and Western Blotting are powerful tools for protein analysis. ELISA excels in providing high-throughput, quantitative data, making it ideal for screening large numbers of samples and accurately determining protein concentrations. Western Blotting, while generally less quantitative, offers invaluable information about protein size and specificity, serving as an excellent method for confirming the identity of a target protein and validating ELISA results.

By employing both techniques in a cross-validation approach, researchers can significantly increase confidence in their experimental findings. The quantitative data from ELISA can be corroborated by the semi-quantitative and size-specific information from Western Blotting, leading to a more complete and reliable understanding of protein expression and regulation. This integrated approach is essential for producing high-quality, defensible data in the fields of research, diagnostics, and drug development.

References

• 1. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Organotin and Organoboron Reagents in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The construction of carbon-carbon bonds is a cornerstone of modern organic synthesis, pivotal in the development of new pharmaceuticals and functional materials. Among the array of synthetic tools available, palladium-catalyzed cross-coupling reactions utilizing organometallic reagents are paramount. This guide provides an objective, data-driven comparison of two of the most prominent classes of reagents: organotins, employed in the Stille coupling, and organoborons, used in the Suzuki-Miyaura coupling. We will delve into their efficacy, selectivity, and operational considerations to assist researchers in making informed decisions for their synthetic strategies.

At a Glance: Organotin vs. Organoboron Reagents

Feature	Organotin Reagents (Stille Coupling)	Organoboron Reagents (Suzuki-Miyaura Coupling)
Organometallic Reagent	Organostannanes (e.g., R-SnBu₃)	Organoboron compounds (e.g., boronic acids, boronic esters)
Toxicity	High toxicity of organotin reagents and byproducts.[1]	Low toxicity of organoboron reagents and byproducts.[1]
Reagent Stability	Generally stable to air and moisture.[2]	Boronic acids can be prone to decomposition; boronic esters offer greater stability.[2]
Reaction Conditions	Typically proceeds under neutral conditions.[1]	Requires a base to activate the organoboron reagent.[2]
Functional Group Tolerance	Excellent, tolerates a wide range of functional groups.[1]	Broad, but can be sensitive to strong bases.[2]
Byproduct Removal	Tin byproducts can be challenging to remove completely.[1]	Boron byproducts are generally water-soluble and easier to remove.[1]

Efficacy: A Quantitative Comparison of Yields

The choice between Stille and Suzuki coupling often hinges on the specific substrates and the desired product. The following tables provide a comparative summary of reaction yields for the synthesis of biaryl compounds from the functionalization of a diazocine core with various aryl bromides.

Table 1: Stille Coupling Yields for the Synthesis of Diazocine Derivatives [3]

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromotoluene	4'-Methyl-[1,1'-biphenyl]-4-yl-diazocine	91
2	4-Bromoanisole	4'-Methoxy-[1,1'-biphenyl]-4-yl-diazocine	90
3	1-Bromo-4-nitrobenzene	4'-Nitro-[1,1'-biphenyl]-4-yl-diazocine	89
4	4-Bromobenzaldehyde	4'-(Diazocin-4-yl)-[1,1'-biphenyl]-4-carbaldehyde	80
5	Methyl 4-bromobenzoate	Methyl 4'-(diazocin-4-yl)-[1,1'-biphenyl]-4-carboxylate	91
6	2-Bromothiophene	4-(Thiophen-2-yl)diazocine	94
7	3-Bromopyridine	4-(Pyridin-3-yl)diazocine	90

Table 2: Suzuki-Miyaura Coupling Yields for the Synthesis of Diazocine Derivatives [3]

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromotoluene	4'-Methyl-[1,1'-biphenyl]-4-yl-diazocine	91
2	4-Bromoanisole	4'-Methoxy-[1,1'-biphenyl]-4-yl-diazocine	95
3	1-Bromo-4-nitrobenzene	4'-Nitro-[1,1'-biphenyl]-4-yl-diazocine	80
4	4-Bromobenzaldehyde	4'-(Diazocin-4-yl)-[1,1'-biphenyl]-4-carbaldehyde	59
5	Methyl 4-bromobenzoate	Methyl 4'-(diazocin-4-yl)-[1,1'-biphenyl]-4-carboxylate	49
6	2-Bromothiophene	4-(Thiophen-2-yl)diazocine	66
7	3-Bromopyridine	4-(Pyridin-3-yl)diazocine	57

As the data indicates, for simple aryl bromides, both reactions can provide excellent yields. However, the Stille coupling often demonstrates superior performance for substrates containing coordinating functional groups, such as aldehydes, esters, and certain heterocycles, where the Suzuki coupling may yield lower to moderate amounts of the desired product.[3]

Selectivity: Navigating Functional Group Compatibility

Chemoselectivity refers to the preferential reaction of a reagent with one of two or more different functional groups.[4]

• Organotin Reagents (Stille Coupling): A significant advantage of the Stille coupling is its exceptional functional group tolerance. The reaction is generally conducted under neutral conditions, which makes it compatible with a wide array of sensitive functionalities, including esters, amides, ketones, and aldehydes.[1] This robustness makes it a valuable tool in complex molecule synthesis where the protection of functional groups is undesirable.

• Organoboron Reagents (Suzuki-Miyaura Coupling): The Suzuki-Miyaura coupling also boasts broad functional group tolerance.[2] However, the requisite presence of a base can be a limitation when substrates contain base-sensitive groups. Careful selection of the base and reaction conditions can often mitigate these issues. For instance, milder bases like potassium carbonate or cesium fluoride (B91410) can be employed.

In a direct comparison involving the coupling of substrates with stronger coordinating groups like aryl aldehydes and esters, the Stille coupling has been shown to provide significantly higher yields than the Suzuki coupling.[3]

Toxicity and Environmental Impact

A critical consideration in the selection of a synthetic methodology is the toxicity of the reagents and byproducts.

• Organotin Reagents: Organotin compounds are notoriously toxic.[1] Tributyltin compounds, for example, are known environmental pollutants and have endocrine-disrupting effects. The high toxicity of organotin reagents necessitates careful handling, specialized waste disposal procedures, and can lead to challenges in the complete removal of tin byproducts from the final product, which is a major concern in pharmaceutical applications.

• Organoboron Reagents: In stark contrast, organoboron compounds and their byproducts (boronic acids) are generally considered to have low toxicity and are more environmentally benign.[1] The boron-containing byproducts are often water-soluble, facilitating their removal during aqueous workup. This "greener" profile is a significant driver for the widespread adoption of the Suzuki-Miyaura coupling in both academic and industrial settings.

Table 3: Acute Toxicity Data (LD50) for Representative Organotin Compounds

Compound	LD50 (Oral, Rat)
Dibutyltin (IV) Bis-N-Benzylmethyl Dithiocarbamate	776.2 mg/kg (male), 794.3 mg/kg (female)[2]
Dimethyltin alkyl mercaptoacetate (B1236969) compounds	1000–1735 mg/kg[4]

LD50 (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of a test population.[5] A lower LD50 value indicates higher toxicity.[5]

Experimental Protocols

Below are generalized experimental protocols for the Stille and Suzuki-Miyaura cross-coupling reactions. Optimization of the catalyst, ligand, base (for Suzuki), solvent, and temperature is often necessary for specific substrates.

General Procedure for Stille Cross-Coupling

This protocol describes a typical setup for the palladium-catalyzed cross-coupling of an aryl halide with an organostannane.[6]

Materials:

• Aryl halide (1.0 equiv)

• Organostannane (1.1 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Anhydrous and degassed solvent (e.g., Toluene, DMF)

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., Argon or Nitrogen), add the aryl halide, organostannane, and palladium catalyst.

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC/MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of potassium fluoride to precipitate the tin byproducts.

• Filter the mixture through a pad of celite, and wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes a typical setup for the palladium-catalyzed cross-coupling of an aryl halide with an organoboron reagent.[7][8]

Materials:

• Aryl halide (1.0 equiv)

• Organoboron reagent (e.g., boronic acid, 1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, 1-5 mol%)

• Ligand (e.g., SPhos, XPhos, PPh₃, 2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2-3 equiv)

• Solvent system (e.g., Toluene/water, Dioxane/water)

Procedure:

• To a flask under an inert atmosphere, add the aryl halide, organoboron reagent, palladium catalyst, ligand, and base.

• Add the solvent system. The use of a biphasic system with water is common.

• Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously for the required time (typically 1-24 hours), monitoring the reaction progress by TLC or GC/MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Mechanisms and Workflow

To further elucidate the processes involved, the following diagrams illustrate the catalytic cycles of the Stille and Suzuki-Miyaura reactions, as well as a general experimental workflow.

Caption: Catalytic cycle of the Stille coupling.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Caption: General experimental workflow for cross-coupling.

Conclusion: Making the Right Choice

Both the Stille and Suzuki-Miyaura couplings are exceptionally powerful and versatile methods for the formation of carbon-carbon bonds. The Suzuki-Miyaura coupling is often the method of choice due to the low toxicity of the organoboron reagents, the ease of byproduct removal, and the wide availability of diverse boronic acids and esters.[1] It represents a more environmentally conscious and often more practical approach, particularly for large-scale synthesis.

However, the Stille coupling remains an indispensable tool in the synthetic chemist's arsenal. Its key advantages lie in its exceptional functional group tolerance and the fact that it often proceeds under neutral conditions, making it the superior choice for substrates that are sensitive to the basic conditions of the Suzuki coupling or contain strongly coordinating functional groups.[2] The significant drawback of organotin toxicity must be carefully managed.

Ultimately, the optimal choice between organotin and organoboron reagents will be dictated by a careful evaluation of the specific synthetic challenge, including the nature of the substrates, the presence of sensitive functional groups, scalability, and safety and environmental considerations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemoselectivity: The Mother of Invention in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CCOHS: What is a LD₅₀ and LC₅₀? [ccohs.ca]
• 6. Stille Reaction (Palladium Catalyzed Coupling) [commonorganicchemistry.com]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Trimethyltin Bromide: A Guide for Laboratory Professionals

Effective management of trimethyltin (B158744) bromide waste is critical for ensuring laboratory safety and environmental protection. This highly toxic organotin compound necessitates strict adherence to disposal protocols. This guide provides essential safety information, operational procedures for waste handling, and disposal plans tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Trimethyltin bromide is classified as a hazardous material and is fatal if swallowed, in contact with skin, or if inhaled.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][2] Therefore, stringent safety measures are imperative during handling and disposal.

Personal Protective Equipment (PPE): Always wear the following PPE when handling trimethyltin bromide:

• Eye Protection: Chemical safety goggles or a face shield.[4]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or rubber).[4]

• Body Protection: A lab coat or chemical-resistant apron.[4]

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][3] If exposure limits are exceeded, a NIOSH/MSHA approved respirator is required.[5]

Emergency Procedures:

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with plenty of water for at least 15 minutes.[4][6] Seek immediate medical attention.[2][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[2][4] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration.[2][4] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][3][4]

Disposal Procedures

The primary and mandated method for the disposal of trimethyltin bromide is through a licensed and certified hazardous waste disposal contractor.[1][7] Do not attempt to dispose of this chemical down the drain or as regular laboratory waste.

Step-by-Step Waste Collection and Storage Protocol:

• Containment:

  • All waste materials contaminated with trimethyltin bromide, including unused product, reaction residues, and contaminated labware (e.g., pipette tips, gloves), must be collected in a designated hazardous waste container.

  • The container must be made of a compatible material, be in good condition, and have a tightly sealing lid.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," "Toxic," and the specific chemical name: "Trimethyltin Bromide."

  • Include the date of waste accumulation and any other information required by your institution's environmental health and safety (EHS) department.

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials.[1][7]

  • The storage area should be clearly marked as a hazardous waste accumulation site.

• Arranging for Disposal:

  • Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup and proper disposal.

  • Provide them with a complete and accurate description of the waste.

Handling Spills:

In the event of a spill, the primary goal is to contain the material safely and prevent its spread.

• Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and ensure adequate ventilation.[2][7]

• Containment: For small spills, contain and collect the spillage using an inert, non-combustible absorbent material such as sand, earth, vermiculite, or diatomaceous earth.[7]

• Collection: Carefully sweep up or collect the absorbed material and place it into a designated, labeled hazardous waste container for disposal.[4][7]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash with soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Large Spills: For large spills, approach the release from upwind.[7] Prevent entry into sewers, waterways, or confined areas.[7] Contact your institution's emergency response team immediately.

Quantitative Data

While specific quantitative data for the disposal of trimethyltin bromide is limited, the following table provides relevant exposure limit values for a related and similarly toxic organotin compound, which can serve as a reference for handling precautions.

Compound	Parameter	Value	Reference
Trimethyltin hydroxide	TLV-TWA	0.1 mg/m³ (as Sn)	[7]
Trimethyltin hydroxide	TLV-STEL	0.2 mg/m³ (as Sn)	[7]

TLV-TWA: Threshold Limit Value - Time-Weighted Average TLV-STEL: Threshold Limit Value - Short-Term Exposure Limit

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of trimethyltin bromide.

Caption: Workflow for the safe handling and disposal of trimethyltin bromide waste.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. ereztech.com [ereztech.com]

Personal protective equipment for handling Trimethyltin bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Trimethyltin bromide. Adherence to these procedures is essential to ensure personal safety and regulatory compliance. Trimethyltin bromide is a highly toxic organotin compound that is fatal if swallowed, in contact with skin, or if inhaled.[1][2] It causes severe skin and eye irritation.[1]

Personal Protective Equipment (PPE)

All personnel handling Trimethyltin bromide must use the following personal protective equipment.[1][3] This equipment should be donned before entering the designated handling area and removed before exiting.

PPE Category	Specification
Eye and Face Protection	Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] A face shield is recommended where splashing is a risk.[3]
Skin Protection	Wear appropriate protective gloves (e.g., PVC or neoprene) and clothing to prevent skin exposure.[5][6] An apron and non-absorbent protective footwear should be worn in case of spills.[5]
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation is experienced.[4] A dust mask (type N95 or equivalent) may be suitable for handling small quantities in a well-ventilated area.

Safe Handling and Operational Plan

All handling of Trimethyltin bromide must be conducted in a designated area, preferably within a chemical fume hood.[4] A safety shower and eye wash station must be readily accessible.[3]

Experimental Protocol for Handling Trimethyltin Bromide:

• Preparation:

  • Ensure the work area is clean and uncluttered.

  • Verify that the chemical fume hood is functioning correctly.

  • Assemble all necessary equipment and reagents before handling Trimethyltin bromide.

  • Don all required PPE as specified in the table above.

• Handling:

  • Use only under a chemical fume hood.[4]

  • Avoid direct contact with the substance. Do not get it in your eyes, on your skin, or on your clothing.[1][4]

  • Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

  • Do not eat, drink, or smoke when using this product.[1]

  • Keep the container tightly closed when not in use.[1]

• Post-Handling:

  • Wash hands and any exposed skin thoroughly after handling.[1]

  • Decontaminate all surfaces and equipment that may have come into contact with Trimethyltin bromide.

  • Remove and properly dispose of all contaminated PPE.

Emergency Procedures

In case of accidental exposure or spill, immediate action is critical.

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[4] Seek immediate medical attention.[4]

• Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[4] Remove all contaminated clothing and shoes immediately.[1] Seek immediate medical attention.[4]

• Inhalation: Move the person to fresh air.[1] If not breathing, give artificial respiration.[4] Seek immediate medical attention.[4]

• Ingestion: Do NOT induce vomiting.[4] Call a physician or poison control center immediately.[4]

• Spill: Evacuate the area.[4] Wear a self-contained breathing apparatus and full protective gear.[4] Soak up the spill with inert absorbent material and place it in a suitable, closed container for disposal.[4]

Disposal Plan

Trimethyltin bromide and any contaminated materials are considered hazardous waste and must be disposed of accordingly.[7]

• Waste Collection:

  • Collect waste from residues and unused products in a designated, labeled, and sealed container.

  • Contaminated PPE, absorbent materials, and labware should be collected in a separate, clearly labeled hazardous waste container.

• Disposal:

  • Dispose of contents and container to an approved waste disposal plant.[6]

  • Do not allow the product to enter drains or waterways.[4]

  • All disposal activities must comply with local, regional, and national hazardous waste regulations.[3]

Safe Handling Workflow

Caption: Workflow for the safe handling of Trimethyltin bromide.

References

• 1. Page loading... [guidechem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. trical.com.au [trical.com.au]
• 6. fishersci.com [fishersci.com]
• 7. chembk.com [chembk.com]